IM21.7c

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of IM21.7c in mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

IM21.7c, commercially known as LipidBrick® IM21.7c, is a novel cationic lipid developed for the formulation of lipid nanoparticles (LNPs) for messenger RNA (mRNA) delivery.[1][2][3][4] Its unique structure, featuring an imidazolium (B1220033) polar head, confers distinct properties to mRNA-LNP formulations, including modulation of particle charge, improved stability, and altered in vivo biodistribution.[1][2][5] This guide provides a comprehensive overview of the available technical information on IM21.7c, focusing on its mechanism of action in mRNA delivery, with detailed experimental protocols and data presented for the scientific community.

Physicochemical Properties and Formulation Data

IM21.7c is a cationic lipid with the chemical name 3-butyl-1-(2,6-dimethyl-14-octadecyldotriacontan-9-yl)-1H-imidazol-3-ium chloride and a molecular weight of 890.03 g/mol .[6] Its structure plays a crucial role in the formulation and function of LNPs. Unlike ionizable lipids that have a pKa and are neutral at physiological pH, IM21.7c is permanently cationic. This property significantly influences the LNP's surface charge and its interaction with biological membranes.

Quantitative data from studies on IM21.7c-based LNPs are summarized below. These formulations demonstrate high encapsulation efficiency and specific physicochemical characteristics that contribute to their unique biological activity.

Table 1: Physicochemical Properties of IM21.7c-based LNPs

Parameter	Value	Reference
Size (Hydrodynamic Diameter)	< 100 nm	[2]
mRNA Encapsulation Efficiency	High	[2]
Zeta Potential	Positive	[1]
Release Kinetics	Sustained	[2]

Table 2: Optimized LNP Formulation with IM21.7c

Lipid Component	Molar Ratio (%)
Cationic Lipid (IM21.7c)	10 - 40%
Ionizable Lipid (e.g., DODMA)	20 - 50%
Helper Lipid (e.g., DPyPE)	10%
Cholesterol	15 - 30%
PEG Lipid (e.g., DSG-PEG2k)	1.5 - 5%
Data sourced from Polyplus/Sartorius recommended protocols.

Proposed Mechanism of Action in mRNA Delivery

The delivery of mRNA to the cytoplasm of target cells is a multi-step process. The mechanism of action for IM21.7c-containing LNPs can be broken down into the following key stages: cellular uptake, endosomal escape, and mRNA release.

Cellular Uptake and Endosomal Trafficking

LNPs are typically internalized by cells through endocytosis.[7][8] The overall positive charge conferred by IM21.7c can enhance the interaction of the LNPs with the negatively charged cell surface, promoting uptake. Once inside the cell, the LNPs are enclosed within endosomes.

Figure 1. Cellular uptake and intracellular trafficking pathway of IM21.7c LNPs.

Endosomal Escape: The Critical Step

For the mRNA to be translated into protein, it must be released from the endosome into the cytoplasm. This process, known as endosomal escape, is a major bottleneck in drug delivery.[9] While the precise mechanism for IM21.7c has not been fully elucidated, two primary hypotheses for cationic lipids are the "proton sponge" effect and membrane destabilization through interaction with anionic lipids.

• Proton Sponge Effect: The imidazolium headgroup of IM21.7c may act as a "proton sponge." As the endosome matures, its internal pH drops due to the activity of proton pumps. The imidazolium groups could buffer this acidification, leading to a continuous influx of protons and counter-ions (Cl⁻) into the endosome. This increases the osmotic pressure, causing the endosome to swell and eventually rupture, releasing the LNP into the cytoplasm.[9]

• Membrane Destabilization: The permanently positive charge of IM21.7c can lead to strong electrostatic interactions with negatively charged (anionic) lipids present in the endosomal membrane.[9] This interaction can disrupt the integrity of the endosomal membrane, potentially leading to the formation of non-bilayer lipid structures, such as hexagonal HII phases, which create pores or defects in the membrane, allowing the LNP to escape.[9][10]

Figure 2. Proposed mechanisms of endosomal escape for IM21.7c LNPs.

In Vivo Biodistribution

A key feature of IM21.7c is its ability to alter the biodistribution of LNPs. While many conventional ionizable lipid-based LNPs accumulate predominantly in the liver, formulations with IM21.7c have shown increased delivery to the lungs.[1][2] This shift in tropism is likely due to the overall positive charge of the LNPs, which influences their interactions with proteins in the bloodstream and different cell types in the body. This property makes IM21.7c a promising candidate for therapies targeting lung diseases.

Experimental Protocols

The following are detailed methodologies for key experiments involved in the formulation and evaluation of IM21.7c-based mRNA LNPs, based on publicly available protocols.

LNP Formulation via Microfluidic Mixing

This protocol describes the preparation of mRNA-LNPs using a microfluidic system, such as the NanoAssemblr™.

Materials:

• LipidBrick® IM21.7c

• Helper lipids (e.g., DODMA, DPyPE, Cholesterol, DSG-PEG2k)

• Ethanol (B145695) (absolute)

• mRNA in an appropriate buffer (e.g., 10 mM Sodium Acetate (B1210297), pH 4.0)

• Microfluidic mixing device and cartridges

• Dialysis or centrifugal filter units (e.g., 10 kDa MWCO) for buffer exchange

• Phosphate-buffered saline (PBS)

Procedure:

• Lipid Stock Preparation: Dissolve IM21.7c and other lipids in absolute ethanol to create stock solutions (e.g., 100 mM for IM21.7c). Gentle heating (up to 37°C) and sonication can aid dissolution.[6]

• Lipid Mixture Preparation: Combine the lipid stock solutions in an ethanol solution to achieve the desired molar ratios (see Table 2).

• mRNA Solution Preparation: Dilute the mRNA to the target concentration in 10 mM sodium acetate buffer (pH 4.0).[6]

• Microfluidic Mixing: Load the lipid mixture (in ethanol) and the mRNA solution (in aqueous buffer) into the microfluidic device. The system rapidly mixes the two phases at a defined flow rate and volumetric ratio (typically 3:1 aqueous to organic).[6] This rapid mixing process leads to the self-assembly of the LNPs.

• Purification and Buffer Exchange: Remove the ethanol and exchange the acidic buffer for a physiological buffer (e.g., PBS, pH 7.4) using dialysis or tangential flow filtration.

• Sterilization: Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

Figure 3. Experimental workflow for the formulation of IM21.7c mRNA-LNPs.

In Vitro Transfection

This protocol outlines the steps to transfect cells in culture with the formulated mRNA-LNPs.

Materials:

• Adherent cells (e.g., HeLa, HEK293)

• 24-well cell culture plates

• Complete cell growth medium

• IM21.7c mRNA-LNP formulation

• Assay reagents for detecting protein expression (e.g., luciferase assay system, fluorescence microscope)

Procedure:

• Cell Seeding: Seed cells in a 24-well plate at a density that will result in 60-80% confluency at the time of transfection (typically 40,000 to 100,000 cells per well).[6] Incubate for 24 hours.

• Transfection: Add the mRNA-LNP solution dropwise to the cells in their growth medium. Gently rock the plate to ensure even distribution.[6]

• Incubation: Incubate the cells for 24-48 hours to allow for mRNA translation.

• Analysis: Analyze the expression of the reporter protein (e.g., luciferase, GFP) using an appropriate method.

In Vivo Biodistribution Study

This protocol provides a general framework for assessing the biodistribution of IM21.7c LNPs in an animal model.

Materials:

• Animal model (e.g., mice)

• mRNA-LNP formulation with a reporter mRNA (e.g., Luciferase)

• In vivo imaging system (IVIS)

• Anesthesia

Procedure:

• Administration: Administer the mRNA-LNP formulation to the animals via the desired route (e.g., intravenous injection).

• Imaging: At various time points post-administration (e.g., 6, 24, 48 hours), anesthetize the animals and perform whole-body imaging using an IVIS to detect the luminescence signal from the expressed luciferase.

• Ex Vivo Analysis: After the final imaging time point, euthanize the animals and harvest major organs (liver, spleen, lungs, heart, kidneys).

• Organ Imaging: Image the harvested organs individually to quantify the luminescence signal in each tissue. This will reveal the primary sites of protein expression and thus, effective mRNA delivery.

Conclusion

IM21.7c represents a significant advancement in the field of cationic lipids for mRNA delivery. Its unique imidazolium-based structure results in LNPs with a distinct positive charge, leading to high mRNA encapsulation, sustained release, and a notable shift in biodistribution towards the lungs. While the precise endosomal escape mechanism is still under investigation, it is likely driven by a combination of the proton sponge effect and membrane destabilization. The provided data and protocols offer a valuable resource for researchers aiming to leverage the unique properties of IM21.7c for the development of novel mRNA-based therapeutics and vaccines. Further studies are warranted to fully elucidate its mechanism of action and expand its therapeutic applications.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Non-Viral In Vivo Transfection - Cationic Lipids For LNP Formulation [cellandgene.com]
• 4. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 5. geneseesci.com [geneseesci.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. Development of mRNA Lipid Nanoparticles: Targeting and Therapeutic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipid Nanoparticle-Based Delivery System—A Competing Place for mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endosomal escape: A bottleneck for LNP-mediated therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Structure and Application of IM21.7c: An In-depth Technical Guide for Drug Development Professionals

An Overview of a Novel Cationic Lipid for Enhanced mRNA Delivery

The landscape of nucleic acid therapeutics has been revolutionized by the development of effective delivery systems, with lipid nanoparticles (LNPs) emerging as a clinically validated and versatile platform. Central to the efficacy of these LNPs are the constituent lipids, particularly the cationic or ionizable lipids responsible for encapsulating and facilitating the intracellular delivery of messenger RNA (mRNA). IM21.7c is a novel, proprietary cationic lipid that has demonstrated significant potential in modulating the physicochemical properties and in vivo biodistribution of mRNA-LNP formulations. This technical guide provides a comprehensive overview of the structure, properties, and application of IM21.7c for researchers, scientists, and drug development professionals.

Core Molecular Structure of IM21.7c

IM21.7c is a cationic lipid with the chemical formula C₅₉H₁₁₇ClN₂ and a molecular weight of 890.03 g/mol .[1] Its formal chemical name is 1-butyl-3-[1-(3,7-dimethyloctyl)-6-octadecyltetracosyl]-1H-imidazolium, monochloride.[2] The structure of IM21.7c is distinguished by its imidazolium-based polar head group, which confers a permanent positive charge. This cationic nature is a key determinant of its interaction with the negatively charged phosphate (B84403) backbone of mRNA and its subsequent influence on the properties of LNP formulations.[3][4]

The molecular architecture of IM21.7c can be deconstructed into three primary functional domains:

• Cationic Head Group: An imidazolium (B1220033) ring substituted with a butyl group. This positively charged moiety is crucial for the electrostatic interaction with mRNA, enabling its encapsulation within the LNP core.

• Linker: A central component connecting the cationic head group to the hydrophobic lipid tails.

• Lipid Tails: Two long, hydrophobic hydrocarbon chains (an octadecyl chain and a branched tetracosyl chain) that form the lipidic core of the nanoparticle, ensuring stability and facilitating membrane interactions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. geneseesci.com [geneseesci.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

An In-depth Technical Guide to the Physicochemical Properties of IM21.7c

For Researchers, Scientists, and Drug Development Professionals

Introduction

IM21.7c is a novel cationic lipid that has gained significant attention in the field of non-viral gene delivery.[1][2] Its unique chemical structure, featuring an imidazolium (B1220033) polar head group, imparts a permanent positive charge to lipid nanoparticle (LNP) formulations.[1] This characteristic distinguishes it from many ionizable lipids that are neutral at physiological pH. This property has been shown to influence the biodistribution of mRNA-LNP complexes, leading to enhanced delivery to the lungs and spleen while reducing accumulation in the liver.[2] This technical guide provides a comprehensive overview of the known physicochemical properties of IM21.7c, detailed experimental protocols for its use in LNP formulation, and visualizations of key related pathways and workflows.

Physicochemical Properties

The following tables summarize the key physicochemical and identifying properties of IM21.7c based on available data.

Table 1: Chemical Identification of IM21.7c

Identifier	Value
CAS Number	2416939-42-7[3][4]
IUPAC Name	1-butyl-3-(2,6-dimethyl-14-octadecyldotriacontan-9-yl)-1H-imidazol-3-ium chloride[4]
Synonyms	IM-21.7c, IM 21.7c[4]
InChI	InChI=1S/C59H117N2.ClH/c1-7-10-13-15-17-19-21-23-25-27-29-31-33-35-37-39-46-58(47-40-38-36-34-32-30-28-26-24-22-20-18-16-14-11-8-2)48-41-42-49-59(51-50-57(6)45-43-44-56(4)5)61-54-53-60(55-61)52-12-9-3;/h53-59H,7-52H2,1-6H3;1H/q+1;/p-1[3][4]
InChIKey	USLNWJNSKRHZMZ-UHFFFAOYSA-M[3][4]
SMILES	CCCCN1C=--INVALID-LINK--C=C1.[Cl-][3]

Table 2: Molecular and Physical Properties of IM21.7c

Property	Value
Molecular Formula	C₅₉H₁₁₇ClN₂[3][4]
Molecular Weight	890.0 g/mol [3]
Exact Mass	888.8905 g/mol [4]
Appearance	Solid[3]
Purity	≥95%[3]
Elemental Analysis	C: 79.62%, H: 13.25%, Cl: 3.98%, N: 3.15%[4]

Table 3: Solubility Profile of IM21.7c

Solvent	Solubility	Concentration Range
DMSO	Slightly soluble	0.1-1 mg/mL[3]
Ethanol (B145695)	Sparingly soluble	1-10 mg/mL[3]
PBS (pH 7.2)	Slightly soluble	0.1-1 mg/mL[3]

Table 4: Storage and Stability of IM21.7c

Condition	Recommendation
Storage Temperature	-20°C[5]
Shipping	Wet ice in continental US; may vary elsewhere[3]
Long-term Stability	≥ 4 years at -20°C[3]

Key Experimental Protocols

General Protocol for Determination of Physicochemical Properties

• Determination of Melting Point:

  • Method: Differential Scanning Calorimetry (DSC).

  • Procedure: A small, accurately weighed sample of IM21.7c is placed in an aluminum DSC pan. The pan is sealed and placed in the DSC instrument alongside an empty reference pan. The sample is then heated at a constant rate (e.g., 10°C/min). The heat flow to the sample is monitored relative to the reference. The melting point is identified as the peak temperature of the endothermic transition in the DSC thermogram.

• Determination of Solubility:

  • Method: Equilibrium Solubility Method.

  • Procedure: An excess amount of IM21.7c is added to a known volume of the solvent of interest (e.g., DMSO, ethanol, PBS). The mixture is agitated (e.g., using a shaker or vortex) at a constant temperature for a sufficient time (e.g., 24-48 hours) to reach equilibrium. The saturated solution is then filtered to remove any undissolved solid. The concentration of IM21.7c in the filtrate is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with an appropriate detector (e.g., Evaporative Light Scattering Detector, ELSD).

Protocol for Formulation of mRNA-LNP with IM21.7c

This protocol is based on the recommendations for formulating lipid nanoparticles using LipidBrick® IM21.7c.[5]

• Preparation of Lipid Stock Solutions:

  • Dissolve IM21.7c powder in absolute ethanol to a final concentration of 100 mM. Solubilization can be aided by gentle heating up to 37°C in an ultrasonic bath for 30 minutes, followed by vortexing.[5]

  • Prepare stock solutions of other lipid components (e.g., helper lipid, cholesterol, PEG-lipid) in absolute ethanol at their desired concentrations (e.g., DODMA at 50 mM, DPyPE at 30 mM, Cholesterol at 50 mM, DSG-PEG2k at 10 mM).[5]

• Preparation of mRNA Solution:

  • Dilute the mRNA in a 10 mM sodium acetate (B1210297) buffer at pH 4.0.[5]

• LNP Assembly via Microfluidic Mixing:

  • Combine the lipid stock solutions in the desired molar ratios to form the final lipid mixture in ethanol.

  • Utilize a microfluidic mixing device (e.g., NanoAssemblr™).

  • Set the flow rate to 10 mL/min and the volumetric ratio of the aqueous phase (mRNA solution) to the organic phase (lipid mixture) to 3:1.[5]

  • Inject the mRNA solution and the lipid mixture into their respective inlets on the microfluidic cartridge to initiate the self-assembly of mRNA-containing LNPs.

• Downstream Processing:

  • Remove the ethanol from the LNP suspension using centrifugal filter units with a 10 kDa molecular weight cutoff (e.g., Amicon® or Vivaspin®).[5]

  • Filter the concentrated LNPs through a 0.45 µm PES filter.[5]

  • Dilute the final LNP formulation in a suitable buffer, such as PBS.

Mandatory Visualizations

References

• 1. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 2. geneseesci.com [geneseesci.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medkoo.com [medkoo.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

The Role of IM21.7c in Advanced Lipid Nanoparticle Formulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of mRNA-based therapeutics and vaccines has underscored the critical need for sophisticated drug delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for nucleic acid delivery, offering protection from degradation and facilitating cellular uptake.[1] The composition of these LNPs is a key determinant of their efficacy, safety, and biodistribution. A pivotal component in many modern LNP formulations is the cationic or ionizable lipid, which plays a crucial role in encapsulating the nucleic acid payload and mediating its release into the cytoplasm. This guide provides an in-depth technical overview of IM21.7c (LipidBrick®), a novel cationic lipid developed for advanced LNP formulations.

IM21.7c: A Novel Cationic Lipid for Enhanced mRNA Delivery

IM21.7c is a proprietary cationic lipid characterized by an imidazolium (B1220033) polar head group.[1] It is designed to impart a positive charge to LNPs, a feature known to influence biodistribution and nucleic acid expression.[1][2] Developed by Polyplus, this lipid, also referred to as LipidBrick® IM21.7c, aims to overcome some of the challenges associated with conventional ionizable lipids, such as predominant liver accumulation.[3][4][5][6] By modulating the overall charge of the LNP, IM21.7c offers the potential to engineer nanoparticles with tailored in vivo biodistribution profiles, improved drug efficiency, and enhanced formulation stability without introducing additional safety concerns.[3][5]

Chemical Identity:

• Formal Name: 1-butyl-3-[1-(3,7-dimethyloctyl)-6-octadecyltetracosyl]-1H-imidazolium, monochloride[7]

• CAS Number: 2416939-42-7[1][7]

• Molecular Formula: C₅₉H₁₁₇N₂ • Cl[7]

• Molecular Weight: 890.0 g/mol [7]

Core Function and Advantages in LNP Formulation

The primary role of IM21.7c in LNP formulations is to serve as the "active lipid" that complexes with the negatively charged mRNA, facilitating its encapsulation and subsequent delivery.[2][8] Its unique cationic nature offers several advantages:

• Modulated Biodistribution: A key benefit of incorporating IM21.7c is the ability to alter the biodistribution of LNPs away from the liver.[3][4][6] In vivo studies in mice have demonstrated that LNPs formulated with IM21.7c selectively accumulate in the lungs and spleen.[7] This provides an opportunity to target different tissues for therapeutic or vaccination purposes.

• Improved Efficiency and Stability: Proof-of-concept studies have shown that IM21.7c's ability to modulate the LNP's overall charge enhances drug efficiency and the stability of the formulation.[3][5][6]

• Intellectual Property: Polyplus holds an independent patent on IM21.7c and its imidazolium family of cationic lipids, which can offer a clearer IP landscape for developers.[3][6][9]

Quantitative Data and Formulation Characteristics

The precise composition of an LNP formulation is critical to its physicochemical properties and in vivo performance. The following tables summarize quantitative data from published studies on LNPs incorporating IM21.7c.

Lipid Component	Molar Ratio (%)	Reference
IM21.7c	40	[10]
DODMA	30	[10]
DPyPE	10	[10]
Cholesterol	18.5	[10]
DSG-PEG2000	1.5	[10]

Table 1: Example of an LNP formulation containing IM21.7c for lung and spleen targeting.

Parameter	Value	Reference
Size (Diameter)	97 ± 1 nm	[10]
Polydispersity Index (PDI)	0.089	[10]
Zeta Potential	+12 mV	[10]
Encapsulation Efficiency (EE)	98.0%	[10]

Table 2: Physicochemical properties of the IM21.7c-containing LNP formulation described in Table 1.

Organ	Accumulation (%)	Reference
Lungs	>95%	[10]
Spleen	~3%	[10]
Liver	<1%	[10]

Table 3: In vivo biodistribution of the IM21.7c-containing LNP formulation in mice following intravenous administration of FLuc mRNA.

A second formulation has also been described:

Lipid Component	Molar Ratio (%)	Reference
IM21.7c	33.3	[11]
DOPC	6.7	[11]
Cholesterol	25.7	[11]
DMG-PEG2k	1.0	[11]

Table 4: Alternative LNP formulation incorporating IM21.7c.

Experimental Protocols

This section details the methodologies for preparing and testing LNPs formulated with IM21.7c, based on publicly available protocols.[1]

LNP Formulation via Microfluidic Mixing

The preparation of mRNA-loaded LNPs using IM21.7c is typically achieved through a rapid microfluidic mixing process. This ensures controlled and reproducible self-assembly of the nanoparticles.

Materials:

• Lipid stock solutions in 100% ethanol (B145695) (e.g., IM21.7c, helper lipids, cholesterol, PEG-lipid).

• mRNA diluted in an aqueous buffer (e.g., 10 mM sodium acetate, pH 4.0).

• Microfluidic mixing device (e.g., NanoAssemblr™).

• Ethanol removal and buffer exchange system (e.g., Amicon® or Vivaspin® centrifugal filter units, 10 kDa cutoff).

• Final storage buffer (e.g., Phosphate-Buffered Saline - PBS).

Protocol:

• Lipid Preparation: Dissolve IM21.7c and other lipid components in 100% ethanol to the desired stock concentrations (e.g., 100 mM for IM21.7c). Gentle heating (up to 37°C) and sonication in an ultrasonic bath for 30 minutes, followed by vortexing, can aid in complete solubilization.

• mRNA Preparation: Dilute the mRNA payload to the target concentration in a low pH aqueous buffer (e.g., 10 mM sodium acetate, pH 4.0).

• Microfluidic Mixing: Combine the lipid-ethanol solution and the mRNA-aqueous solution using a microfluidic mixing system. A typical volumetric ratio is 3:1 (aqueous:ethanol) at a combined flow rate of 10 mL/min.

• Purification and Buffer Exchange: Remove the ethanol from the resulting LNP suspension. This is commonly achieved through tangential flow filtration or by using centrifugal filter units. The LNPs are then buffer-exchanged into a physiologically compatible buffer such as PBS.

• Sterilization: Filter the final LNP suspension through a 0.45 µm PES filter to ensure sterility.

In Vitro Transfection

Protocol:

• Cell Seeding: Plate adherent cells 24 hours prior to transfection to achieve 60-80% confluency at the time of the experiment. For a 24-well plate, this typically corresponds to 40,000 to 100,000 cells per well in 0.5 mL of growth medium.

• Transfection: Add the mRNA-LNP solution dropwise to the cells in their growth medium. For a 24-well plate, a typical dose might be 5-10 µL of an mRNA-LNP solution with an mRNA concentration of 50 ng/µL.

• Incubation and Analysis: Gently rock the plate to ensure even distribution. Incubate the cells and analyze for gene expression at a suitable time point, typically 24-48 hours post-transfection.

Visualizing Workflows and Mechanisms

Diagrams created using Graphviz DOT language illustrate key processes involving IM21.7c.

Caption: Workflow for LNP formulation using IM21.7c via microfluidic mixing.

Caption: Proposed mechanism of IM21.7c LNP delivery and mRNA expression.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 3. polyplus-sartorius.com [polyplus-sartorius.com]
• 4. Webinar LipidBrick® IM21.7c Novel Cationic Lipid for LNP Formulation | Sartorius [sartorius.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. contractpharma.com [contractpharma.com]
• 7. caymanchem.com [caymanchem.com]
• 8. geneseesci.com [geneseesci.com]
• 9. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 10. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of lipids and nucleic acids in lipid nanoparticles using monolithic column [insights.bio]

IM21.7c in mRNA Vaccines: A Technical Guide to a Novel Cationic Lipid for Enhanced Delivery and Biodistribution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of IM21.7c, a novel cationic lipid, and its application in the formulation of lipid nanoparticles (LNPs) for mRNA vaccine delivery. IM21.7c, characterized by its imidazolium (B1220033) polar head, offers a unique approach to modulating LNP properties, leading to altered biodistribution profiles and potentially enhanced therapeutic outcomes. This document details the physicochemical properties of IM21.7c-based LNPs, summarizes key experimental findings, outlines relevant experimental methodologies, and visualizes the underlying biological pathways and experimental workflows.

Introduction to IM21.7c

IM21.7c is a cationic lipid developed for the formulation of lipid nanoparticles designed to deliver nucleic acids, such as mRNA, both in vitro and in vivo.[1] A key innovation in its design is the incorporation of an N-heterocycle (imidazolium) as the polar head group.[2] This feature imparts a permanent positive charge to the lipid, which in turn influences the overall charge of the resulting LNP. This modulation of the LNP's surface charge is a critical factor in altering its biodistribution profile, offering a significant advantage over conventional ionizable lipids that are often associated with predominant liver accumulation.[3][4][5][6][7]

The development of IM21.7c, part of the LipidBrick® library, was driven by the need for a wider range of lipid options to tailor LNP properties to specific therapeutic applications.[3][4] By providing a means to shift delivery away from the liver and towards other tissues like the lungs and spleen, IM21.7c opens up new possibilities for mRNA-based therapies and vaccines.[1][3][8]

Quantitative Data on IM21.7c-Based LNPs

The physicochemical characteristics of LNPs are critical determinants of their stability, encapsulation efficiency, and biological activity. The following table summarizes the properties of an exemplary IM21.7c-based LNP formulation.

Parameter	Value	Reference
Cationic Lipid	IM21.7c	[9]
Lipid Composition (molar ratio)	40% IM21.7c, 30% DODMA, 10% DPyPE, 18.5% Cholesterol, 1.5% DSG-PEG2000	[9]
Size (Diameter)	97 ± 1 nm	[9]
Polydispersity Index (PDI)	0.089	[9]
Zeta Potential	+12 mV	[9]
Encapsulation Efficiency (EE)	98.0%	[9]
mRNA Payload	Firefly Luciferase (FLuc) mRNA	[9]
In Vivo Administration Route	Intravenous	[9]
Primary Biodistribution Target	Lungs (>95%)	[9]
Secondary Biodistribution	Spleen (~3%), Liver (<1%)	[9]

Experimental Protocols

This section outlines the general methodologies employed in the characterization and evaluation of IM21.7c-based LNPs.

LNP Formulation

IM21.7c-based LNPs are typically formulated using a rapid mixing process, such as microfluidic mixing, where an ethanolic lipid solution is rapidly mixed with an aqueous solution containing the mRNA cargo at an acidic pH. The resulting LNP suspension is then dialyzed against a neutral buffer (e.g., PBS) to remove the ethanol (B145695) and neutralize the pH, leading to the formation of stable, mRNA-encapsulated nanoparticles.

Physicochemical Characterization

• Size and Polydispersity Index (PDI): Dynamic Light Scattering (DLS) is the standard technique used to measure the hydrodynamic diameter and the size distribution of the LNPs.

• Zeta Potential: Laser Doppler Velocimetry (LDV) is employed to determine the surface charge of the LNPs, which is a critical parameter for predicting their stability and interaction with biological membranes.

• Encapsulation Efficiency (EE): The EE is typically determined using a fluorescent dye-based assay, such as the RiboGreen assay. The fluorescence of the dye is measured before and after lysis of the LNPs with a detergent (e.g., Triton X-100). The difference in fluorescence is proportional to the amount of encapsulated mRNA.

In Vitro Transfection

The transfection efficiency of IM21.7c-based LNPs is assessed by incubating the LNPs with a suitable cell line (e.g., HEK293 cells) and measuring the expression of a reporter protein encoded by the encapsulated mRNA (e.g., Luciferase or Green Fluorescent Protein). The protein expression can be quantified using a luminometer or flow cytometry, respectively.

In Vivo Biodistribution Studies

To evaluate the biodistribution of IM21.7c-based LNPs, the LNPs encapsulating a reporter mRNA (e.g., Firefly Luciferase) are administered to animal models, typically mice, via a specific route (e.g., intravenous injection). At various time points post-administration, the animals are imaged using an in vivo imaging system (IVIS) to detect the bioluminescence signal from the expressed reporter protein. Following imaging, organs are often harvested to quantify the reporter protein expression in individual tissues.

Signaling Pathways and Experimental Workflows

LNP-Mediated mRNA Delivery and Cellular Uptake

The following diagram illustrates the general mechanism of LNP-mediated mRNA delivery to a target cell.

Caption: LNP-mediated mRNA delivery pathway.

Innate Immune Sensing of LNP-Delivered mRNA

While mRNA vaccines are designed to elicit an adaptive immune response, the LNP delivery system itself can act as an adjuvant by activating innate immune pathways. The diagram below depicts the potential signaling cascades initiated upon cellular uptake of mRNA-LNPs.

Caption: Innate immune signaling activated by mRNA-LNPs.

Experimental Workflow for LNP Characterization and Evaluation

The following diagram outlines a typical experimental workflow for the development and testing of IM21.7c-based mRNA-LNPs.

Caption: Workflow for IM21.7c-LNP development and testing.

Conclusion

IM21.7c represents a significant advancement in the field of lipid-based delivery systems for mRNA therapeutics and vaccines. Its unique cationic nature, conferred by the imidazolium head group, allows for the formulation of LNPs with a distinct biodistribution profile, favoring delivery to the lungs and spleen while minimizing liver accumulation. This targeted delivery has the potential to enhance the efficacy and safety of mRNA-based medicines for a variety of applications, including prophylactic vaccines and oncology therapeutics. The data and protocols presented in this guide provide a comprehensive overview for researchers and drug developers interested in leveraging the unique properties of IM21.7c in their work. Further research is warranted to fully elucidate the specific interactions of IM21.7c-based LNPs with the immune system and to explore their full therapeutic potential across a broader range of diseases.

References

• 1. caymanchem.com [caymanchem.com]
• 2. sartorius.com [sartorius.com]
• 3. geneseesci.com [geneseesci.com]
• 4. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. contractpharma.com [contractpharma.com]
• 7. Polyplus introduces LipidBrick for LNP formulation in mRNA therapeutics [manufacturingchemist.com]
• 8. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 9. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the In Vivo Stability and Biodistribution of IM21.7c-formulated Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

IM21.7c, commercially known as LipidBrick® IM21.7c, is a novel, patent-protected cationic lipid developed by Polyplus for the formulation of lipid nanoparticles (LNPs) for therapeutic nucleic acid delivery, particularly messenger RNA (mRNA).[1] This technical guide provides a comprehensive overview of the available data on the in vivo stability, pharmacokinetics, and biodistribution of LNPs formulated with IM21.7c. The inclusion of IM21.7c in LNP formulations has been shown to significantly modulate their physicochemical properties, leading to a distinct in vivo behavior compared to conventional ionizable lipid-based LNPs.

The primary advantage of IM21.7c-containing LNPs lies in their altered biodistribution profile, characterized by reduced accumulation in the liver and enhanced delivery to the lungs and spleen.[2][1] This shift in organ tropism opens new avenues for the development of mRNA-based therapies for pulmonary and immunological applications. This document summarizes key quantitative data, details relevant experimental methodologies, and provides visual representations of associated pathways and workflows.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vivo studies of LNPs formulated with IM21.7c.

Parameter	Value	Organ(s)	Species	Administration Route	Reference
Reporter Protein Expression	>95% of total expression	Lungs	Mouse	Intravenous	Gueguen et al. (2024)
Primary Organ Tropism	Lungs, Spleen	Mouse	Intravenous	Gueguen et al. (2024)
Hepatic Accumulation	Low/Decreased	Liver	Mouse	Intravenous	[2]

Table 1: In Vivo Biodistribution and Protein Expression of IM21.7c-LNPs.

Pharmacokinetic data such as half-life, clearance rate, and AUC for IM21.7c-containing LNPs are not yet publicly available in the reviewed literature.

Experimental Protocols

LNP Formulation with IM21.7c

This protocol is based on the manufacturer's recommendations for formulating LNPs with LipidBrick® IM21.7c.

1. Materials:

• Cationic Lipid: LipidBrick® IM21.7c

• Ionizable Lipid: 1,2-dioleoyl-3-dimethylammonium-propane (DODMA)

• Helper Lipid: 1,2-diphytanoyl-sn-glycero-3-phosphoethanolamine (DPyPE)

• Structural Lipid: Cholesterol

• PEGylated Lipid: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSG-PEG2k)

• Nucleic Acid: mRNA of interest

• Solvents: Ethanol (B145695), Sodium Acetate (B1210297) Buffer (10 mM, pH 4.0)

• Purification: Amicon® or Vivaspin® centrifugal filter units (10 kDa cutoff), PES filter (0.45 µm)

• Formulation System: NanoAssemblr™ microfluidic cartridge or similar microfluidic mixing system

2. Stock Solution Preparation:

• Dissolve LipidBrick® IM21.7c powder in ethanol to a concentration of 100 mM. Solubilization can be aided by sonication in an ultrasonic bath at up to 37°C for 30 minutes, followed by vortexing.

• Prepare individual stock solutions of DODMA, DPyPE, Cholesterol, and DSG-PEG2k in ethanol at appropriate concentrations.

• Dilute the mRNA in 10 mM sodium acetate buffer (pH 4.0).

3. LNP Assembly:

• Combine the lipid stock solutions in the desired molar ratios. A recommended starting formulation is provided in Table 2.

Lipid Component	Molar Ratio (%)
LipidBrick® IM21.7c	10 - 40
DODMA	20 - 50
DPyPE	10
Cholesterol	~18.5
DSG-PEG2k	~1.5

Table 2: Recommended Molar Ratios for IM21.7c LNP Formulation.[3]

• Prepare the mRNA-containing LNPs by combining the lipid solution in ethanol and the mRNA solution in sodium acetate buffer using a microfluidic mixing system. A volumetric ratio of 3:1 (aqueous:organic) and a flow rate of 10 mL/min are recommended starting points.[3]

4. Purification and Characterization:

• Remove ethanol from the LNP solution using centrifugal filter units.

• Filter the LNPs through a 0.45 µm PES filter.

• Dilute the purified LNPs in a suitable buffer, such as phosphate-buffered saline (PBS).

• Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.

In Vivo Biodistribution Study in Mice

The following is a generalized protocol for assessing the biodistribution of mRNA-LNPs, adapted from common practices in the field and the available information on the IM21.7c studies.

1. Animal Model:

• Species: Mouse

• Strain: BALB/c or C57BL/6 are commonly used.

• Sex and Age: Typically, 6-8 week old female mice are used.

2. LNP Administration:

• Dilute the purified IM21.7c-LNPs encapsulating a reporter mRNA (e.g., Firefly Luciferase or a fluorescent protein) in sterile PBS.

• Administer the LNPs to the mice via intravenous (tail vein) injection. The dosage will depend on the specific study design.

3. Biodistribution Analysis:

• At predetermined time points post-injection (e.g., 2, 6, 24, 48 hours), euthanize a cohort of mice.

• Perfuse the animals with saline to remove blood from the organs.

• Harvest key organs, including the liver, lungs, spleen, kidneys, heart, and brain.

• For Luciferase Reporter:

  • Homogenize the tissues and measure luciferase activity using a luminometer and a suitable substrate (e.g., D-luciferin).

  • Alternatively, perform ex vivo imaging of the whole organs using an in vivo imaging system (IVIS) after intraperitoneal injection of D-luciferin.[4]

• For Fluorescent Reporter:

  • Homogenize the tissues and measure fluorescence using a plate reader.

  • Alternatively, perform ex vivo imaging of the whole organs using an IVIS.

• Quantify the signal in each organ and express it as a percentage of the total signal detected in all organs to determine the biodistribution profile.

Signaling Pathways and Logical Relationships

The preferential accumulation of IM21.7c-LNPs in the lungs and spleen is attributed to the overall positive charge conferred by the cationic lipid. This contrasts with many ionizable lipid-based LNPs, which are designed to be near-neutral at physiological pH to reduce clearance and toxicity, and tend to accumulate in the liver.

Conclusion

The cationic lipid IM21.7c represents a significant advancement in LNP technology, offering a distinct advantage for targeted mRNA delivery. The available data strongly indicates that LNPs formulated with IM21.7c exhibit a favorable in vivo stability and a biodistribution profile shifted away from the liver and towards the lungs and spleen. This unique characteristic holds immense promise for the development of novel therapies for a range of diseases affecting these organs. Further research is warranted to fully elucidate the pharmacokinetic profile of IM21.7c-LNPs and to explore their therapeutic potential in preclinical disease models.

References

• 1. polyplus-sartorius.com [polyplus-sartorius.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. cdn2.caymanchem.com [cdn2.caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for IM21.7c LNP Formulation for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have become a leading platform for the delivery of messenger RNA (mRNA) therapeutics and vaccines. The composition of these LNPs is critical to their efficacy, influencing factors such as mRNA encapsulation, stability, biodistribution, and cellular uptake. IM21.7c is a novel cationic lipid developed for LNP formulation. Its unique imidazolium-based polar head group imparts a permanent positive charge to the LNPs, which can modulate their biodistribution and enhance delivery to tissues other than the liver, such as the lungs and spleen.[1][2][3][4]

These application notes provide a detailed protocol for the formulation of mRNA-LNPs using the cationic lipid IM21.7c, methods for their characterization, and a recommended formulation with corresponding performance data.

Data Presentation

The following tables summarize the formulation composition and physicochemical characteristics of a 5-lipid LNP formulation incorporating IM21.7c for the delivery of Firefly Luciferase (FLuc) mRNA.

Table 1: Recommended 5-Lipid LNP Formulation with IM21.7c

Lipid Component	Molar Ratio (%)
IM21.7c	40
DODMA	30
DPyPE	10
Cholesterol	18.5
DSG-PEG2k	1.5

Table 2: Physicochemical Characterization of IM21.7c-formulated LNPs encapsulating FLuc mRNA

Parameter	Value
Size (Z-average)	97 ± 1 nm
Polydispersity Index (PDI)	0.089
Zeta Potential	+12 mV
Encapsulation Efficiency (EE)	98.0%

Table 3: In Vivo Biodistribution of FLuc mRNA delivered by IM21.7c LNPs in Mice (24h post-intravenous administration)

Organ	Luciferase Expression (% of total flux)
Lungs	>95%
Spleen	~3%
Liver	<1%

Experimental Protocols

Preparation of Lipid Stock Solutions

• Separately dissolve IM21.7c and all other lipids (e.g., DODMA, DPyPE, Cholesterol, DSG-PEG2k) in absolute ethanol (B145695) to prepare individual stock solutions. A recommended concentration for the IM21.7c stock solution is 100 mM.[3]

• Store the lipid stock solutions at -20°C for long-term stability.[3]

Preparation of Ethanolic Lipid Solution

• In a sterile microtube, combine the appropriate volumes of each lipid stock solution to achieve the desired molar ratios (as specified in Table 1).

• Add absolute ethanol to the lipid mixture to reach the final desired total lipid concentration.

• Ensure thorough mixing by vortexing the solution.

Preparation of Aqueous mRNA Solution

• Dilute the mRNA in a low pH buffer to ensure the protonation of the cationic lipids and facilitate encapsulation. A recommended buffer is 10 mM sodium acetate (B1210297) at pH 4.0.[3]

• The final concentration of the mRNA solution should be determined based on the desired final mRNA concentration in the LNPs and the volumetric ratio used during mixing.

LNP Formulation via Microfluidic Mixing

This protocol assumes the use of a microfluidic mixing device, such as the NanoAssemblr™.

• Set up the microfluidic mixing system according to the manufacturer's instructions.

• Load the ethanolic lipid solution into one syringe and the aqueous mRNA solution into another.

• Set the flow rate ratio of the aqueous to the ethanolic phase to 3:1.

• Initiate the mixing process. The rapid mixing of the two solutions will induce the self-assembly of the LNPs.

• Collect the resulting LNP dispersion.

Downstream Processing

• Buffer Exchange and Concentration: Remove the ethanol and concentrate the LNPs using a suitable method such as dialysis or tangential flow filtration (TFF) against a final formulation buffer (e.g., phosphate-buffered saline, PBS, pH 7.4).

• Sterile Filtration: Filter the final LNP suspension through a 0.22 µm sterile filter.

• Store the final LNP formulation at 2-8°C.

LNP Characterization

a) Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering (DLS)

• Equilibrate the DLS instrument to the desired temperature (e.g., 25°C).

• Dilute a small aliquot of the LNP suspension in the final formulation buffer (e.g., PBS) to an appropriate concentration for DLS measurement.

• Transfer the diluted sample to a clean cuvette.

• Place the cuvette in the DLS instrument and perform the measurement.

• Record the Z-average diameter for size and the PDI value. Measurements should be performed in triplicate.[5]

b) Zeta Potential Measurement by Electrophoretic Light Scattering (ELS)

• Dilute the LNP suspension in a low ionic strength buffer (e.g., 10 mM NaCl) to an appropriate concentration.[6]

• Load the sample into a zeta potential measurement cell, ensuring no air bubbles are present.[6]

• Perform the measurement using an ELS instrument.

• Record the zeta potential in mV.

c) mRNA Encapsulation Efficiency (EE) by RiboGreen Assay

• Prepare a standard curve of the free mRNA in the appropriate buffer.

• Prepare two sets of LNP samples. In the first set, dilute the LNPs in a buffer that maintains their integrity (e.g., TE buffer). In the second set, dilute the LNPs in the same buffer containing a surfactant (e.g., 2% Triton X-100) to lyse the particles and release the encapsulated mRNA.[7]

• Add the RiboGreen reagent to the standards and the LNP samples.

• Measure the fluorescence intensity using a plate reader (excitation ~480 nm, emission ~520 nm).[8]

• Calculate the concentration of free mRNA (from the non-lysed samples) and the total mRNA (from the lysed samples) using the standard curve.

• Calculate the encapsulation efficiency using the following formula: EE (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Visualizations

Caption: Workflow for the formulation and characterization of IM21.7c-containing mRNA-LNPs.

Caption: General mechanism of mRNA-LNP cellular uptake and protein expression.

References

• 1. geneseesci.com [geneseesci.com]
• 2. youtube.com [youtube.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 5. Tailoring lipid nanoparticle dimensions through manufacturing processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. static.igem.wiki [static.igem.wiki]
• 8. abpbio.com [abpbio.com]

Application Notes and Protocols for IM21.7c in In Vitro Transfection

For Researchers, Scientists, and Drug Development Professionals

Introduction to IM21.7c

IM21.7c is a novel cationic lipid developed for the formulation of Lipid Nanoparticles (LNPs) to deliver nucleic acids, such as mRNA, both in vitro and in vivo.[1][2] As part of the LipidBrick® portfolio from Polyplus, IM21.7c features a unique imidazolium (B1220033) polar head, which imparts a positive charge to the LNPs.[2][3] This characteristic is instrumental in modulating the physicochemical properties of the LNPs, including their size, charge, and stability, thereby influencing their biodistribution and transfection efficiency.[4]

IM21.7c is designed to overcome some of the limitations of traditional ionizable lipids by enabling a broader biodistribution and reducing accumulation in the liver.[4][5] It serves as an "active lipid" that protects the nucleic acid cargo and facilitates its delivery into target cells.[3] This makes it a valuable tool for various applications, from basic research to the development of prophylactic and therapeutic vaccines. IM21.7c is also a key component in ready-to-use transfection reagents such as jetMESSENGER® and in vivo-jetRNA®+.[3]

Mechanism of Action: LNP-Mediated mRNA Delivery

The primary function of IM21.7c is to facilitate the formation of stable LNPs that can efficiently encapsulate and deliver mRNA into the cytoplasm of target cells. The overall positive charge conferred by IM21.7c plays a crucial role in the interaction with the negatively charged cell membrane, initiating cellular uptake.

The process begins with the endocytosis of the LNP. Once inside the cell, the LNP is enclosed within an endosome. For the mRNA to be translated into protein, it must be released from the endosome into the cytoplasm. The cationic nature of lipids like IM21.7c is thought to facilitate this "endosomal escape" by interacting with the anionic lipids of the endosomal membrane, leading to its destabilization and the release of the mRNA cargo.

Caption: Cellular uptake and mRNA release pathway of IM21.7c LNPs.

Data Presentation

Table 1: Recommended LNP Formulations with IM21.7c

This table presents various molar ratios for formulating LNPs using IM21.7c. The specific ratios can be optimized based on the application and desired LNP characteristics.

Lipid Component	Role	Molar Ratio Range (%)	Recommended Formulation (Molar Ratio)[2]	In Vivo Lung Targeting Formulation (Molar Ratio)[6]
LipidBrick® IM21.7c	Cationic Lipid	10 - 40 %	4 mM	40%
DODMA	Ionizable Lipid	20 - 50 %	3 mM	30%
DPyPE	Helper Lipid	10 %	1 mM	10%
Cholesterol	Structural Lipid	15 - 30 %	1.85 mM	18.5%
DSG-PEG2k	PEG Lipid	1.5 - 5 %	0.15 mM	1.5%

Table 2: Physicochemical Properties of IM21.7c-based LNPs

The addition of IM21.7c to LNP formulations influences their size and surface charge (Zeta Potential).

LNP Composition	Size (nm)	Zeta Potential (mV)
IM21.7c/DODMA[7]	63 ± 2	+12
Spikevax® Formulation[7]	36 ± 1	+1
Spikevax® + 20% IM21.7c[7]	39 ± 2	+12
Spikevax® + 40% IM21.7c[7]	41 ± 1	+15
Spikevax® + 60% IM21.7c[7]	41 ± 2	+15
Spikevax® + 80% IM21.7c[7]	42 ± 3	+16
Spikevax® + 100% IM21.7c[7]	33 ± 1	+21
In Vivo Lung Targeting Formulation[6]	97 ± 1	+12

Table 3: Recommended Conditions for In Vitro Transfection in a 24-Well Plate[2]

For optimal results, cells should be 60-80% confluent at the time of transfection.

Cell Line	Cell Type	Seeding Density (cells/well)	Culture Medium Volume	Volume of mRNA-LNPs (50 ng/µL)
Caco-2	Epithelial	40,000	500 µL	10 µL
A549	Epithelial	60,000	500 µL	10 µL
HeLa	Epithelial	50,000	250 µL	5 µL
HEK-293	Epithelial	50,000	250 µL	5 µL
HepG2	Hepatocyte	100,000	500 µL	10 µL

Experimental Protocols

The overall workflow involves two main stages: the formulation of the mRNA-loaded LNPs and the subsequent transfection of cells in vitro.

Caption: Experimental workflow for LNP formulation and in vitro transfection.

Protocol Part A: Formulation of mRNA-LNPs with IM21.7c[2]

This protocol describes the preparation of mRNA-containing LNPs using a microfluidic system.

Materials:

• LipidBrick® IM21.7c powder

• Other lipids (e.g., DODMA, DPyPE, Cholesterol, DSG-PEG2k)

• 200 proof Ethanol (B145695) (EtOH)

• mRNA of interest

• 10 mM Sodium Acetate buffer (pH 4.0)

• Phosphate Buffered Saline (PBS)

• Microfluidic mixing device (e.g., NanoAssemblr™)

• Centrifugal filter units (e.g., Amicon® or Vivaspin®, 10 kDa MWCO)

• PES syringe filter (0.45 µm)

Procedure:

• Preparation of Lipid Stock Solution (in Ethanol):

  • Dissolve LipidBrick® IM21.7c powder and other lipids in 100% Ethanol to their final desired concentrations (e.g., 100 mM for IM21.7c).

  • To aid solubilization, the mixture can be sonicated in an ultrasonic bath for up to 30 minutes at 37°C, followed by vortexing.

  • Combine the individual lipid solutions in an ethanol-based solvent to achieve the final molar ratios as specified in Table 1.

  • The solubilized IM21.7c stock can be stored at 4°C.

• Preparation of mRNA Solution:

  • Dilute the mRNA to the desired concentration in 10 mM Sodium Acetate buffer (pH 4.0).

• LNP Assembly via Microfluidics:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the lipid-ethanol mixture into one inlet syringe and the mRNA-buffer mixture into another.

  • Combine the two solutions using the microfluidic cartridge at a recommended volumetric ratio of 3:1 (Ethanol:Aqueous phase) and a total flow rate of 10 mL/min.

• Purification and Buffer Exchange:

  • Transfer the LNP solution to a centrifugal filter unit to remove the ethanol and concentrate the LNPs.

  • Perform buffer exchange by diluting the LNPs in PBS and repeating the centrifugation step.

  • After purification, filter the final LNP solution through a 0.45 µm PES syringe filter.

  • The final product is a suspension of mRNA-loaded LNPs in PBS.

Protocol Part B: In Vitro Transfection of Adherent Cells[2]

This protocol is optimized for a 24-well plate format.

Materials:

• Adherent cells of interest (e.g., HEK-293, A549)

• Complete cell growth medium

• 24-well tissue culture plates

• Formulated mRNA-LNPs (from Part A)

Procedure:

• Cell Seeding:

  • Twenty-four hours prior to transfection, seed the adherent cells in a 24-well plate.

  • Use the recommended cell densities and medium volumes provided in Table 3 to ensure cells are 60-80% confluent on the day of transfection.

• Transfection:

  • Gently add the recommended volume of mRNA-LNPs (e.g., 5-10 µL, see Table 3) dropwise to each well containing the cells in their growth medium.

  • Ensure even distribution by gently rocking the plate back-and-forth and side-to-side. Do not swirl, as this can concentrate the LNPs in the center of the well.

• Incubation:

  • Return the plate to a suitable incubator (e.g., 37°C, 5% CO₂).

  • Incubate the cells for 24 to 48 hours to allow for mRNA delivery and protein expression.

• Analysis:

  • After the incubation period, analyze the target gene expression. The method of analysis will depend on the nature of the delivered mRNA (e.g., fluorescence microscopy for GFP, luciferase assay for luciferase, qPCR for specific genes, etc.).

Troubleshooting[2]

Observation	Potential Cause	Recommended Action
Filtration Issues	Clogging of the filter unit	Try an alternative brand of centrifugal filter unit (e.g., switch from Vivaspin® to Amicon® or vice versa).
High Cellular Toxicity	High concentration of LNPs or prolonged exposure	Replace the cell culture medium 4 hours after transfection. Analyze gene expression at an earlier time point (e.g., 24h instead of 48h). Decrease the amount of mRNA-LNPs added to each well.
Low Transfection Efficiency	Suboptimal cell health or confluence; incorrect LNP formulation	Ensure cells are healthy, within a low passage number, and 60-80% confluent at the time of transfection. Optimize the LNP formulation and mRNA concentration.

References

• 1. caymanchem.com [caymanchem.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. geneseesci.com [geneseesci.com]
• 4. polyplus-transfection.webinargeek.com [polyplus-transfection.webinargeek.com]
• 5. contractpharma.com [contractpharma.com]
• 6. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sartorius.co.kr [sartorius.co.kr]

Application Notes and Protocols for IM21.7c-Based LNP for In Vivo Gene Editing

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of CRISPR-Cas9 technology has opened new frontiers in genetic medicine, offering the potential to correct disease-causing mutations at their source. A significant hurdle in the clinical translation of this technology is the safe and efficient in vivo delivery of gene-editing machinery to target tissues. Lipid nanoparticles (LNPs) have emerged as a leading non-viral delivery platform, demonstrating clinical success with RNA-based therapeutics.[1][2] The cationic lipid, LipidBrick® IM21.7c, developed by Polyplus/Sartorius, presents a promising innovation in LNP formulation.[1][3] Based on an imidazolium (B1220033) polar head, IM21.7c imparts a net positive charge to LNPs, which has been shown to modulate their biodistribution, potentially enabling targeted delivery to tissues beyond the liver, such as the lungs and spleen.[3][4] This characteristic is of particular interest for in vivo gene editing applications where extra-hepatic targets are implicated.

These application notes provide a comprehensive overview of the use of IM21.7c-based LNPs for in vivo gene editing, including detailed protocols for LNP formulation, in vitro validation, and a representative protocol for in vivo application. While in vivo proof-of-concept for IM21.7c has been performed, specific quantitative data on in vivo gene editing efficiency is not yet widely published.[1] Therefore, the in vivo protocols and data tables are based on established methodologies in the field of LNP-mediated gene editing and should be adapted and optimized for specific research applications.

Data Presentation

Physicochemical Properties of IM21.7c-Based LNPs

The formulation of LNPs with consistent physicochemical properties is critical for reproducible in vivo performance. The following table presents an example of a characterized LNP formulation incorporating IM21.7c for mRNA delivery, which can serve as a starting point for formulations carrying CRISPR-Cas9 components.

Parameter	Value
Lipid Composition (Molar Ratio)
LipidBrick® IM21.7c	33.3
DOPC	6.7
Cholesterol	25.7
DMG-PEG2k	1.0
Hydrodynamic Diameter (nm)	~100
Polydispersity Index (PDI)	< 0.2
Zeta Potential (mV)	Positive
Encapsulation Efficiency (%)	> 90%
(Data adapted from a study by Pavlin et al., 2024, for mRNA encapsulation)[5]

In Vivo Biodistribution of IM21.7c-Based LNPs (mRNA delivery)

The unique cationic nature of IM21.7c influences the in vivo biodistribution of LNPs, directing them to tissues other than the liver.

Organ	Relative mRNA Expression
Liver	Reduced accumulation compared to traditional ionizable LNPs
Lungs	Higher expression reported
Spleen	Higher expression reported
(Qualitative summary based on information from Polyplus/Sartorius)[3][4]

Representative In Vivo Gene Editing Efficiency with LNP Delivery

The following table provides an example of the type of data that would be generated from an in vivo gene editing experiment. The values are representative of those seen in the literature for other LNP systems targeting the liver and lungs and should be considered as a guide for expected outcomes with a well-optimized IM21.7c LNP system.

Target Organ	Target Gene	Gene Editing Efficiency (% Indel)
Liver	Ttr	40 - 60%
Lungs	Sftpc	15 - 35%
(Values are hypothetical and based on reported efficiencies for other LNP-mediated in vivo gene editing studies)[6][7]

Experimental Protocols

Protocol 1: Formulation of IM21.7c-Based LNPs for Gene Editing Cargo

This protocol describes the formulation of LNPs encapsulating Cas9 mRNA and single-guide RNA (sgRNA) using a microfluidic mixing system.

Materials:

• LipidBrick® IM21.7c

• 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2k)

• Ethanol (B145695), anhydrous

• Cas9 mRNA

• sgRNA

• Citrate (B86180) buffer (pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr®)

• Dialysis cassettes (10 kDa MWCO) or centrifugal filter units

Procedure:

• Lipid Stock Preparation:

  • Dissolve LipidBrick® IM21.7c, DOPC, cholesterol, and DMG-PEG2k in ethanol to prepare individual stock solutions.

  • Combine the lipid stock solutions in the desired molar ratio (e.g., 33.3:6.7:25.7:1.0 of IM21.7c:DOPC:Cholesterol:DMG-PEG2k) to create the final lipid mixture in ethanol.

• Nucleic Acid Preparation:

  • Dilute Cas9 mRNA and sgRNA in citrate buffer (pH 4.0) to the desired concentration.

• LNP Formulation:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid mixture in ethanol into one syringe and the nucleic acid solution into another syringe.

  • Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to organic) and total flow rate.

  • Collect the resulting LNP suspension.

• Purification and Buffer Exchange:

  • Dialyze the LNP suspension against PBS (pH 7.4) overnight at 4°C using a 10 kDa MWCO dialysis cassette to remove ethanol and unencapsulated nucleic acids. Alternatively, use centrifugal filter units for buffer exchange.

• Characterization:

  • Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the LNPs using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency of the nucleic acids using a fluorescent dye-based assay (e.g., RiboGreen).

• Storage:

  • Sterile filter the final LNP formulation through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

Caption: Workflow for the formulation of IM21.7c-based LNPs for gene editing.

Protocol 2: In Vitro Transfection and Validation of Gene Editing

This protocol describes the transfection of cells in culture with IM21.7c-based LNPs to validate their gene editing activity before proceeding to in vivo studies.

Materials:

• Adherent mammalian cell line (e.g., HEK293T, HepG2)

• Complete cell culture medium

• IM21.7c-based LNPs encapsulating Cas9 mRNA and sgRNA targeting a specific gene

• PBS

• Genomic DNA extraction kit

• PCR reagents

• Primers flanking the target site

• Sanger sequencing reagents or next-generation sequencing (NGS) platform

• TIDE or ICE software for indel analysis

Procedure:

• Cell Seeding:

  • 24 hours prior to transfection, seed cells in a 24-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Transfection:

  • On the day of transfection, dilute the IM21.7c-based LNPs in cell culture medium to the desired final concentration of nucleic acid cargo.

  • Remove the old medium from the cells and add the LNP-containing medium.

  • Incubate the cells for 48-72 hours at 37°C and 5% CO2.

• Genomic DNA Extraction:

  • After incubation, wash the cells with PBS and harvest them.

  • Extract genomic DNA using a commercial kit according to the manufacturer's instructions.

• PCR Amplification:

  • Amplify the target genomic region using PCR with primers that flank the sgRNA target site.

• Analysis of Gene Editing:

  • Purify the PCR product and analyze by Sanger sequencing.

  • Use a tool like TIDE or ICE to deconvolute the Sanger sequencing chromatograms and quantify the percentage of insertions and deletions (indels).

  • Alternatively, for more sensitive and comprehensive analysis, use NGS to sequence the PCR amplicons.

Caption: Experimental workflow for in vitro validation of gene editing.

Protocol 3: Representative In Vivo Gene Editing with IM21.7c-Based LNPs

This protocol provides a general framework for in vivo gene editing in a mouse model using systemic administration of IM21.7c-based LNPs. Note: This is a representative protocol and must be optimized for the specific animal model, target organ, and gene of interest. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

• Appropriate mouse model (e.g., C57BL/6)

• IM21.7c-based LNPs encapsulating Cas9 mRNA and sgRNA

• Sterile PBS

• Anesthesia

• Surgical tools for tissue harvesting

• Liquid nitrogen or tissue preservation solution

• Genomic DNA extraction kit for tissues

• PCR and sequencing reagents as in Protocol 2

Procedure:

• Animal Preparation:

  • Acclimate mice to the facility for at least one week before the experiment.

  • House mice in a pathogen-free environment.

• LNP Administration:

  • Dilute the IM21.7c-based LNPs in sterile PBS to the desired dose. The optimal dose will need to be determined empirically but typically ranges from 0.5 to 3 mg/kg of total nucleic acid.

  • Administer the LNPs to the mice via intravenous (tail vein) injection.

• Monitoring:

  • Monitor the health of the animals daily for any adverse effects.

• Tissue Harvest:

  • At a predetermined time point after injection (e.g., 7-14 days), euthanize the mice.

  • Perfuse the animals with PBS to remove blood from the organs.

  • Harvest the target organs (e.g., lungs, spleen, liver) and other tissues for biodistribution and off-target analysis.

  • Snap-freeze the tissues in liquid nitrogen or place them in a suitable preservation solution.

• Analysis of Gene Editing:

  • Extract genomic DNA from the harvested tissues.

  • Quantify the percentage of indels in the target gene using the methods described in Protocol 2 (PCR followed by Sanger sequencing and TIDE/ICE analysis, or NGS).

  • Analyze off-target editing at predicted off-target sites.

Caption: Proposed mechanism of IM21.7c-LNP mediated in vivo gene editing.

References

• 1. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 2. Non-Viral In Vivo Transfection - Cationic Lipids For LNP Formulation [cellandgene.com]
• 3. geneseesci.com [geneseesci.com]
• 4. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 5. Quantitative analysis of lipids and nucleic acids in lipid nanoparticles using monolithic column [insights.bio]
• 6. Lung and liver editing by lipid nanoparticle delivery of a stable CRISPR–Cas9 ribonucleoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vivo delivery of CRISPR-Cas9 using lipid nanoparticles enables antithrombin gene editing for sustainable hemophilia A and B therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Encapsulating siRNA with IM21.7c Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delivery of small interfering RNA (siRNA) to target cells remains a critical challenge in the development of RNA-based therapeutics. Lipid nanoparticles (LNPs) have emerged as a leading platform for in vivo siRNA delivery, offering protection from degradation and facilitating cellular uptake.[1][2][] IM21.7c, a novel cationic lipid, offers a promising option for LNP formulation, potentially modulating biodistribution and enhancing therapeutic efficacy.[4][5][6][7] These application notes provide a detailed protocol for the encapsulation of siRNA using IM21.7c-based LNPs, leveraging microfluidic mixing for reproducible and scalable production.[8][9]

The following protocols and data are synthesized from established LNP formulation techniques and specific guidance on the use of IM21.7c.[4][10]

Data Presentation

Table 1: Recommended Lipid Composition for siRNA-IM21.7c LNP Formulation

Component	Molar Ratio (%)	Purpose
IM21.7c (Cationic Lipid)	40 - 50	Encapsulates negatively charged siRNA and facilitates endosomal escape.[11]
DSPC (Helper Lipid)	10 - 15	Provides structural stability to the LNP.
Cholesterol	38.5 - 47.5	Enhances LNP stability and fluidity, promoting membrane fusion.[]
PEG-Lipid	1 - 2	Provides a hydrophilic shield to increase circulation time and prevent aggregation.[1]

Table 2: Key Parameters for siRNA Encapsulation

Parameter	Recommended Value	Notes
Lipid Stock Concentration	10 - 25 mM in Ethanol (B145695)	IM21.7c powder should be solubilized in ethanol, which can be aided by sonication at up to 37°C.[4]
siRNA Solution	0.2 - 0.5 mg/mL in 10-25 mM Sodium Acetate (B1210297) Buffer (pH 4.0)	Acidic pH is crucial for the protonation of the ionizable lipid, enabling efficient siRNA encapsulation.[1][10]
N/P Ratio	3 - 6	The ratio of the moles of nitrogen atoms in the cationic lipid to the moles of phosphate (B84403) groups in the siRNA. This should be optimized for each siRNA sequence and target.
Microfluidic Mixing Flow Rate Ratio (Aqueous:Ethanol)	3:1	A higher aqueous phase ratio facilitates rapid lipid precipitation and nanoparticle formation.[4]
Total Flow Rate	10 - 20 mL/min	Higher flow rates can lead to smaller and more uniform LNPs.[8]
Post-insertion of PEG-Lipid	Optional	Can be performed to control PEG density on the LNP surface.[12]
Dialysis/Purification	10 kDa MWCO	To remove ethanol and unencapsulated siRNA.[4]
Sterilization	0.22 µm or 0.45 µm PES filter	To ensure sterility for in vitro and in vivo applications.[4]

Experimental Protocols

Preparation of Stock Solutions

a. Lipid Stock Solution (in Ethanol):

• Bring all lipids (IM21.7c, DSPC, Cholesterol, PEG-Lipid) to room temperature.

• Calculate the required mass of each lipid to achieve the desired molar ratios (see Table 1) for a final total lipid concentration of 10-25 mM.

• Dissolve the lipids in 100% ethanol. For IM21.7c, if solubilization is difficult, sonicate in an ultrasonic bath at up to 37°C for 30 minutes, followed by vortexing.[4]

• Once fully dissolved, the lipid stock solution can be stored at 4°C for long-term storage.[4]

b. siRNA Stock Solution (Aqueous):

• Resuspend the lyophilized siRNA in RNase-free 10-25 mM sodium acetate buffer (pH 4.0) to a final concentration of 0.2-0.5 mg/mL.

• Ensure the siRNA is fully dissolved by gentle pipetting.

• Store the siRNA solution at -20°C or as recommended by the supplier.

LNP Formulation via Microfluidic Mixing

This protocol assumes the use of a microfluidic mixing system, such as a NanoAssemblr™ or a similar device with a herringbone micromixer.[1][13]

• Set up the microfluidic system according to the manufacturer's instructions.

• Load the lipid stock solution into one syringe and the siRNA stock solution into another.

• Set the flow rate ratio to 3:1 (Aqueous:Ethanol).[4]

• Set the total flow rate to 10-20 mL/min.

• Initiate the mixing process. The rapid mixing of the two streams will cause the lipids to precipitate and self-assemble into LNPs, encapsulating the siRNA.[8][14]

• Collect the resulting LNP suspension.

Downstream Processing

a. Dialysis/Buffer Exchange:

• To remove ethanol and unencapsulated siRNA, dialyze the LNP suspension against an appropriate buffer (e.g., PBS, pH 7.4) using a dialysis cassette with a 10 kDa molecular weight cutoff (MWCO).[4]

• Perform dialysis overnight at 4°C with at least two buffer changes.

b. Sterilization:

• Sterilize the final LNP-siRNA formulation by passing it through a 0.22 µm or 0.45 µm PES syringe filter.[4]

Characterization of LNP-siRNA

• Particle Size and Polydispersity Index (PDI): Measure using Dynamic Light Scattering (DLS).

• Zeta Potential: Determine the surface charge of the LNPs.

• Encapsulation Efficiency: Use a fluorescent dye-based assay (e.g., RiboGreen) to quantify the amount of encapsulated siRNA.

Visualizations

Caption: Experimental workflow for siRNA-IM21.7c LNP formulation.

Caption: Proposed mechanism of siRNA delivery and action via IM21.7c LNPs.

References

• 1. Lipid Nanoparticles for Short Interfering RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 6. geneseesci.com [geneseesci.com]
• 7. contractpharma.com [contractpharma.com]
• 8. [PDF] Microfluidic Synthesis of Highly Potent Limit-size Lipid Nanoparticles for In Vivo Delivery of siRNA | Semantic Scholar [semanticscholar.org]
• 9. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 12. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pure.tue.nl [pure.tue.nl]

Application Notes and Protocols: IM21.7c in Cancer Immunotherapy Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

IM21.7c, commercially known as LipidBrick® IM21.7c, is a novel, patent-protected cationic lipid developed for the formulation of lipid nanoparticles (LNPs). These LNPs serve as a non-viral delivery system for nucleic acid therapeutics, including mRNA, making them a valuable tool in the field of cancer immunotherapy.[1][2][3] The unique properties of IM21.7c, particularly its imidazolium (B1220033) polar head, allow for the modulation of LNP surface charge.[4] This key feature influences the biodistribution of the LNP cargo, enabling broader tissue targeting and reduced accumulation in the liver, a common challenge with conventional ionizable lipid-based LNPs.[3][5][6][7] Proof-of-concept studies have demonstrated the potential of IM21.7c to enhance the efficiency and stability of drug formulations without significant safety concerns.[3][5][7]

In the context of cancer immunotherapy, IM21.7c-formulated LNPs can be utilized to deliver mRNA encoding for tumor-associated antigens to stimulate a targeted anti-tumor immune response, or to deliver immunomodulatory molecules to the tumor microenvironment. The ability of IM21.7c to direct LNPs to organs such as the spleen and lungs, which are rich in immune cells, makes it a particularly promising component for the development of novel cancer vaccines and therapies.[4][8] Furthermore, cationic lipids have been shown to act as adjuvants by activating innate immune pathways, such as Toll-like receptor 2 (TLR2) and the NLRP3 inflammasome, which can further enhance the immunogenic effect of the delivered therapeutic.[9]

Data Presentation

LNP Formulation and Physicochemical Properties

The following tables summarize quantitative data from studies utilizing IM21.7c in LNP formulations. These parameters are critical for the characterization and optimization of LNPs for in vivo applications.

Table 1: Optimized LNP Formulation Composition [1]

Component	Lipid	Stock Concentration (mM)	Molar Ratio (%)
Cationic Lipid	LipidBrick® IM21.7c	100	10 - 40
Ionizable Lipid	DODMA	50	20 - 50
Helper Lipid	DPyPE	30	10
Cholesterol	Cholesterol	50	15 - 30
PEG Lipid	DSG-PEG2k	10	1.5 - 5

Table 2: Physicochemical Properties of an Exemplary IM21.7c LNP Formulation [10]

Parameter	Value
Size	97 ± 1 nm
Polydispersity Index (PDI)	0.089
Zeta Potential	+12 mV
Encapsulation Efficiency (EE)	98.0%

Table 3: In Vivo Biodistribution of FLuc mRNA LNPs in Mice (24h post-injection) [10]

Organ	Luminescence Signal (%)
Lungs	>95%
Spleen	~3%
Liver	<1%

Experimental Protocols

Protocol 1: Formulation of IM21.7c-based mRNA-LNPs

This protocol describes the preparation of mRNA-loaded LNPs using a microfluidic system, a common method for achieving homogenous nanoparticle populations.

Materials:

• LipidBrick® IM21.7c

• Ionizable lipid (e.g., DODMA)

• Helper lipid (e.g., DPyPE)

• Cholesterol

• PEGylated lipid (e.g., DSG-PEG2k)

• Ethanol (B145695)

• mRNA in 10 mM sodium acetate (B1210297) buffer (pH 4.0)[1]

• Phosphate-buffered saline (PBS)

• NanoAssemblr™ microfluidic cartridge or similar microfluidic mixing device[1]

• Amicon® or Vivaspin® centrifugal filter units (10 kDa cutoff)[1]

• 0.45 µm PES filter[1]

Procedure:

• Lipid Stock Preparation: Prepare individual stock solutions of each lipid in ethanol at the concentrations specified in Table 1.

• Lipid Mixture: Combine the lipid stock solutions in the desired molar ratios to create the final lipid mixture in ethanol.

• mRNA Dilution: Dilute the mRNA to the desired concentration in 10 mM sodium acetate buffer (pH 4.0).[1]

• Microfluidic Mixing:

  • Load the lipid mixture into one syringe and the diluted mRNA into another.

  • Set the NanoAssemblr™ or other microfluidic device to a flow rate of 10 mL/min and a volumetric ratio of 3:1 (lipid:mRNA).[1]

  • Combine the two solutions through the microfluidic cartridge to initiate LNP self-assembly.[1]

• Ethanol Removal and Buffer Exchange:

  • Remove the ethanol from the LNP solution using a centrifugal filter unit (10 kDa cutoff).[1]

  • Wash the LNPs with PBS and re-concentrate to the desired volume.

• Sterile Filtration: Filter the final LNP suspension through a 0.45 µm PES filter for sterilization.[1]

• Characterization: Analyze the LNPs for size, PDI, zeta potential, and mRNA encapsulation efficiency.

Protocol 2: In Vitro Transfection of Adherent Cells with mRNA-LNPs

This protocol outlines the steps for transfecting adherent cells in a 24-well plate format to assess the functionality of the formulated LNPs.

Materials:

• Adherent cells (e.g., cancer cell lines)

• Cell growth medium

• 24-well plates

• mRNA-LNPs formulated as per Protocol 1

Procedure:

• Cell Seeding: 24 hours prior to transfection, seed 40,000 to 100,000 adherent cells per well in 0.5 mL of cell growth medium.[1] Ensure cells are 60-80% confluent at the time of transfection.[1]

• Transfection:

  • Add 10 µL of the mRNA-LNP solution (containing approximately 500 ng of mRNA) dropwise to each well.[1]

  • Gently rock the plate to ensure even distribution of the LNPs.[1]

• Incubation: Incubate the cells for 24-48 hours.[1]

• Analysis: Analyze gene expression (e.g., via luminescence for a reporter gene like Firefly Luciferase, or by flow cytometry for a fluorescent protein) at 24 and 48 hours post-transfection.[1]

Troubleshooting:

• Cellular Toxicity: If toxicity is observed, replace the medium 4 hours after transfection or decrease the amount of mRNA added per well.[1]

• Low Transfection Efficiency: Optimize the amount of mRNA and the LNP formulation.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow of IM21.7c LNP-mediated cancer immunotherapy.

Caption: Adjuvant effect of IM21.7c via innate immune activation.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 3. contractpharma.com [contractpharma.com]
• 4. geneseesci.com [geneseesci.com]
• 5. Polyplus introduces LipidBrick for LNP formulation in mRNA therapeutics [manufacturingchemist.com]
• 6. polyplus-transfection.webinargeek.com [polyplus-transfection.webinargeek.com]
• 7. polyplus-sartorius.com [polyplus-sartorius.com]
• 8. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 9. researchgate.net [researchgate.net]
• 10. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: IM21.7c for Lung-Specific mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Messenger RNA (mRNA) therapeutics represent a transformative approach in modern medicine, offering potential treatments for a wide array of diseases. However, the inherent instability and immunogenicity of naked mRNA necessitate sophisticated delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading non-viral platform for in vivo mRNA delivery, famously utilized in COVID-19 vaccines.[1][2] A significant challenge in the field has been overcoming the natural tendency of conventional LNPs to accumulate in the liver.[1][3]

IM21.7c, a novel cationic lipid featuring a unique imidazolium (B1220033) polar head, addresses this challenge by enabling targeted mRNA delivery to the lungs.[1][4] Part of the LipidBrick® portfolio, IM21.7c modulates the physicochemical properties of LNPs, shifting their biodistribution away from the liver and towards the lungs and spleen.[4] This lung-targeting capability opens new avenues for the development of mRNA-based therapies for pulmonary diseases.

Mechanism of Lung Targeting

The biodistribution of LNPs is heavily influenced by their composition and resulting surface charge.

• Conventional LNPs , which typically use ionizable lipids, are charge-neutral at physiological pH. This characteristic, combined with interactions with proteins in the bloodstream, leads to predominant uptake by the liver.[3][5]

• IM21.7c-formulated LNPs incorporate the cationic lipid IM21.7c, which imparts a net positive charge (zeta potential) to the nanoparticle.[1][4] This positive charge is a key determinant in altering the LNP's in vivo fate, reducing hepatic clearance and promoting accumulation in the capillary beds of the lungs following intravenous administration.[4][6]

Caption: Biodistribution pathways of conventional vs. IM21.7c LNPs.

Data Presentation

Quantitative data from studies utilizing IM21.7c demonstrate its efficacy in creating LNPs with desirable characteristics for lung-specific delivery.

Table 1: Physicochemical Properties of a Lung-Targeting IM21.7c LNP Formulation

Parameter	Value	Reference
Size (Hydrodynamic Diameter)	97 ± 1 nm	[3]
Polydispersity Index (PDI)	0.089	[3]
Zeta Potential	+12 mV	[3]
Encapsulation Efficiency (EE)	98.0%	[3]

Data corresponds to the 5-component formulation listed in Table 2.

Table 2: Recommended LNP Formulations using IM21.7c (Molar Ratios)

Component Type	Lipid Example	5-Component Formulation (%)[3]	4-Component Formulation (%)[7]
Cationic Lipid	IM21.7c	40	N/A (Recommended as standard)
Ionizable Lipid	DODMA	30	-
Helper Lipid	DPyPE	10	-
Helper Lipid	DOPE	-	Recommended
Sterol Lipid	Cholesterol	18.5	Recommended
PEG Lipid	DSG-PEG2k	1.5	-
PEG Lipid	DMG-PEG2k	-	Recommended

Note: Specific ratios for the 4-component formulation should be optimized empirically. The 5-component formulation is a validated starting point for lung targeting.

Table 3: In Vivo Biodistribution of IM21.7c LNPs (Reporter Gene Expression)

Organ	Protein Expression (%)	Reference
Lungs	>95%	[1][3]
Spleen	~3%	[3]
Liver	<1%	[3]

Results measured 24 hours after intravenous administration of Firefly Luciferase (FLuc) mRNA-LNPs (7.5 µ g/mouse ).[3]

Experimental Protocols

Protocol for LNP Formulation via Microfluidics

This protocol describes the preparation of mRNA-LNPs using a microfluidic mixing system, such as a NanoAssemblr™.

Caption: Workflow for the formulation and preparation of IM21.7c mRNA-LNPs.

4.1.1 Materials and Reagents

• Lipids: LipidBrick® IM21.7c, ionizable lipid (e.g., DODMA), helper lipid (e.g., DPyPE or DOPE), Cholesterol, PEG-lipid (e.g., DSG-PEG2k or DMG-PEG2k)

• Solvent: Absolute Ethanol (200 proof, molecular biology grade)

• mRNA: High-quality, capped, and polyadenylated mRNA (e.g., CleanCap® mRNA)

• Buffers: Sodium Acetate buffer (10-40 mM, pH 4.0) or Citrate buffer (50-200 mM, pH 4.0)[7][8]

• Purification: PBS (pH 7.4), Amicon® or Vivaspin® centrifugal filters (10 kDa MWCO)[8]

• Equipment: Microfluidic mixer (e.g., NanoAssemblr™), particle size analyzer (e.g., Zetasizer), fluorescence plate reader.[8]

4.1.2 Stock Solution Preparation

• Organic (Lipid) Phase:

  • Separately dissolve all lipids, including IM21.7c, in absolute ethanol to create concentrated stock solutions (e.g., 10-100 mM).

  • For IM21.7c powder, solubilization can be aided by using an ultrasonic bath at up to 37°C for 30 minutes, followed by vortexing.[8]

  • Combine the individual lipid stock solutions in a single tube to achieve the final desired molar ratios (see Table 2).

• Aqueous (mRNA) Phase:

  • Dilute the mRNA stock in the chosen acidic buffer (e.g., 10 mM Sodium Acetate, pH 4.0) to the desired concentration.[7][8]

4.1.3 LNP Assembly

• Set up the microfluidic device according to the manufacturer's instructions.

• Load the organic phase and aqueous phase into separate syringes.

• Combine the two phases through the microfluidic cartridge at a recommended volumetric ratio of 3:1 (Aqueous:Organic) and a total flow rate of ~10 mL/min.[8] The rapid mixing in the microfluidic channel causes the lipids to self-assemble around the mRNA core, forming LNPs.[9]

4.1.4 Purification and Final Preparation

• Transfer the LNP solution to a centrifugal filter unit (10 kDa MWCO).

• Perform buffer exchange into PBS (pH 7.4) to remove ethanol and raise the pH. This can be done by repeated dilution with PBS and centrifugation.

• After the final concentration step, recover the purified LNPs.

• Perform sterile filtration using a 0.45 µm PES syringe filter.[8]

• Store the final LNP solution at 4°C.

Protocol for LNP Characterization

It is crucial to characterize the LNPs to ensure batch-to-batch consistency.

• Size and PDI: Measure using Dynamic Light Scattering (DLS).

• Zeta Potential: Measure using Electrophoretic Light Scattering (ELS).

• mRNA Encapsulation Efficiency (EE%): Determine using a fluorescent dye assay (e.g., Quant-iT™ RiboGreen™). Measure fluorescence before and after lysing the LNPs with a surfactant (e.g., Triton X-100).

  • EE% = [(Total RNA) – (Free RNA)] / (Total RNA) * 100

In Vitro Transfection Protocol

• Cell Seeding: Plate cells 24 hours prior to transfection to achieve 60-80% confluency at the time of the experiment.[8]

• Transfection: Dilute the mRNA-LNP formulation in cell growth medium. Add the diluted LNPs dropwise to the cells.[8]

• Incubation: Gently rock the plate to ensure even distribution and incubate for 24-48 hours.[8]

• Analysis: Analyze reporter gene expression (e.g., fluorescence for GFP, luminescence for Luciferase) using a plate reader or microscope.

In Vivo Protocol for Lung Biodistribution Study

This protocol outlines a typical experiment to validate the lung-targeting efficiency in a mouse model.

Caption: Workflow for in vivo biodistribution analysis of IM21.7c LNPs.

4.4.1 Animal Model and Reagents

• Animals: BALB/c or C57BL/6 mice (8-week-old).[10]

• LNP Formulation: Prepare LNPs encapsulating a reporter mRNA (e.g., Firefly Luciferase, FLuc) as described in Protocol 4.1.

• Reagents: D-luciferin substrate for injection.

• Equipment: In Vivo Imaging System (IVIS).

4.4.2 Experimental Procedure

• Administer the FLuc mRNA-LNP formulation to mice via intravenous (tail vein) injection. A typical dose is around 7.5 µg of mRNA per mouse.[3]

• At a predetermined time point post-injection (e.g., 6, 24, or 48 hours), anesthetize the mice.[10]

• Administer the D-luciferin substrate via intraperitoneal injection (e.g., 150 mg/kg).[10]

• After ~10 minutes, perform whole-body imaging using an IVIS to visualize the location of protein expression.[10]

• Following imaging, humanely euthanize the mice and harvest key organs (lungs, liver, spleen, heart, kidneys).

• Arrange the organs and perform ex vivo imaging to quantify the luminescence signal from each organ.

• Use imaging software to define regions of interest (ROI) and measure the total flux (photons/sec) from each organ to determine the relative biodistribution.[11]

Conclusion

The cationic lipid IM21.7c is a powerful tool for redirecting mRNA-LNP biodistribution to the lungs. By imparting a positive surface charge, LNPs formulated with IM21.7c can largely bypass the liver and efficiently deliver their mRNA payload to pulmonary tissues.[1][4] The protocols and data presented here provide a comprehensive guide for researchers to formulate, characterize, and validate lung-targeting LNPs, accelerating the development of novel mRNA-based therapies for a range of pulmonary diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. geneseesci.com [geneseesci.com]
• 5. labcorp.com [labcorp.com]
• 6. caymanchem.com [caymanchem.com]
• 7. api.sartorius.com [api.sartorius.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Application of Lung-Targeted Lipid Nanoparticle-delivered mRNA of soluble PD-L1 via SORT Technology in Acute Respiratory Distress Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes & Protocols: IM21.7c in Personalized Vaccine Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of personalized vaccines, particularly mRNA-based cancer vaccines, represents a paradigm shift in immunotherapy. The efficacy of these vaccines is critically dependent on the safe and efficient delivery of mRNA payloads to antigen-presenting cells (APCs). Lipid nanoparticles (LNPs) have emerged as a leading platform for mRNA delivery.[1][2] IM21.7c (LipidBrick® IM21.7c) is a novel, proprietary cationic lipid developed by Polyplus for the formulation of LNPs.[3][4][5] Unlike traditional ionizable lipids, IM21.7c possesses an imidazolium (B1220033) polar head, conferring a permanent positive charge to the LNP surface.[6][7] This characteristic offers a unique opportunity to modulate the physicochemical properties and in vivo biodistribution of LNPs, potentially enhancing the potency of personalized mRNA vaccines.[5][6][8]

These application notes provide a comprehensive overview of the role of IM21.7c in personalized vaccine development, including its impact on LNP properties, and detailed protocols for formulation, characterization, and evaluation of IM21.7c-containing mRNA vaccines.

Mechanism of Action and Rationale for Use

Cationic lipids are integral components of LNP-based delivery systems, playing a crucial role in encapsulating and protecting the negatively charged mRNA, facilitating cellular uptake, and promoting endosomal escape.[9] The cationic nature of IM21.7c-formulated LNPs can enhance their interaction with negatively charged cell membranes, potentially leading to improved cellular uptake by APCs.[9]

Furthermore, the biodistribution of LNPs is significantly influenced by their surface charge.[5] Conventional ionizable lipid-based LNPs tend to accumulate in the liver.[4][10] IM21.7c is designed to alter this biodistribution profile, with studies suggesting increased delivery to other organs such as the lungs and spleen, which are important sites for immune induction.[6][10] By modulating the overall charge of the LNP, IM21.7c offers the potential to direct the vaccine to desired immune compartments, thereby enhancing the anti-tumor immune response.[5][8]

Signaling Pathway for LNP-based mRNA Vaccines

The following diagram illustrates the general signaling pathway initiated upon administration of an mRNA vaccine delivered via LNPs containing a cationic lipid like IM21.7c.

Caption: LNP-mediated mRNA vaccine mechanism of action.

Physicochemical Properties of IM21.7c-formulated LNPs

The incorporation of IM21.7c into LNP formulations allows for the modulation of key physicochemical properties that are critical for vaccine efficacy and safety.

Property	Effect of IM21.7c Incorporation	Rationale and Importance
Zeta Potential	Increases positive surface charge.[8]	A positive zeta potential can enhance interaction with negatively charged cell membranes, potentially improving cellular uptake. It also influences biodistribution.
Particle Size	Can be controlled to be within the optimal range for cellular uptake (typically < 100 nm).[7]	Particle size affects the efficiency of endocytosis and biodistribution. Smaller particles may achieve better lymphatic drainage and access to lymph nodes.
Encapsulation Efficiency	High encapsulation efficiency can be maintained.[7]	Efficient encapsulation protects the mRNA from degradation by nucleases and ensures its delivery to the target cells.
Stability	Formulations can be developed with good stability.[4]	Stability is crucial for vaccine shelf-life and for maintaining the integrity of the LNP and its mRNA payload until administration.
Biodistribution	Can shift biodistribution away from the liver and towards other organs like the lungs and spleen.[6][10]	Targeting lymphoid organs such as the spleen can enhance the interaction of the vaccine with immune cells, leading to a more robust immune response.

Experimental Protocols

Personalized Neoantigen Identification Workflow

The development of a personalized vaccine begins with the identification of tumor-specific neoantigens.

Caption: Workflow for personalized neoantigen identification.

Protocol:

• Sample Collection: Obtain a tumor biopsy and a matched normal tissue sample (e.g., blood) from the patient.

• Genomic and Transcriptomic Sequencing: Perform whole-exome sequencing of both tumor and normal DNA to identify somatic mutations. Conduct RNA sequencing of the tumor tissue to confirm the expression of mutated genes.[11]

• Bioinformatic Analysis:

  • Use bioinformatics pipelines to call somatic mutations (single nucleotide variants and indels).

  • Translate mutated sequences into potential neo-peptides.

  • Utilize predictive algorithms to rank neo-peptides based on their predicted binding affinity to the patient's HLA alleles.[12]

• Neoantigen Selection: Select a set of high-priority neoantigens for inclusion in the vaccine based on factors such as expression level, predicted immunogenicity, and lack of homology to self-proteins.[12]

• mRNA Vaccine Construct Design: Design an mRNA molecule that encodes for the selected neoantigens, often as a single polypeptide chain with peptides linked by cleavage sites.

Formulation of IM21.7c-containing mRNA-LNPs

Materials:

• IM21.7c (LipidBrick® IM21.7c)

• Helper lipids (e.g., DSPC, Cholesterol)

• PEG-lipid (e.g., DMG-PEG 2000)

• Personalized neoantigen-encoding mRNA

• Ethanol (B145695)

• Aqueous buffer (e.g., citrate (B86180) buffer, pH 4.0)

• Dialysis or tangential flow filtration (TFF) system for buffer exchange

• Microfluidic mixing device (e.g., NanoAssemblr®)

Protocol:

• Lipid Stock Preparation: Dissolve IM21.7c, helper lipids, and PEG-lipid in ethanol at the desired molar ratios.

• mRNA Solution Preparation: Dissolve the lyophilized mRNA in the aqueous buffer.

• LNP Formulation:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Pump the two solutions through the microfluidic device at a defined flow rate ratio (e.g., 3:1 aqueous to organic). The rapid mixing will induce the self-assembly of the LNPs, encapsulating the mRNA.

• Purification and Buffer Exchange:

  • Remove the ethanol and exchange the buffer to a physiological pH buffer (e.g., PBS, pH 7.4) using dialysis or TFF.

• Sterile Filtration: Pass the final LNP formulation through a 0.22 µm sterile filter.

• Storage: Store the formulated vaccine at the appropriate temperature (e.g., -80°C).

Characterization of IM21.7c-containing mRNA-LNPs

Parameter	Method	Purpose
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	To ensure the LNPs are of a consistent and appropriate size for cellular uptake and to assess the homogeneity of the formulation.
Zeta Potential	Laser Doppler Electrophoresis (LDE)	To measure the surface charge of the LNPs, which is influenced by IM21.7c and affects stability and cellular interactions.
mRNA Encapsulation Efficiency	RiboGreen® Assay	To quantify the percentage of mRNA that is successfully encapsulated within the LNPs.
LNP Morphology	Cryogenic Transmission Electron Microscopy (Cryo-TEM)	To visualize the structure and morphology of the LNPs.

In Vitro Evaluation of Vaccine Potency

Protocol: Dendritic Cell (DC) Transfection and Activation

• DC Culture: Culture human or murine DCs in appropriate media.

• Transfection: Treat the DCs with varying concentrations of the IM21.7c-mRNA-LNP formulation.

• Analysis of Transfection Efficiency: After 24-48 hours, assess the expression of a reporter protein (if included in the mRNA construct) or the specific neoantigens by flow cytometry or western blot.

• Analysis of DC Activation: Measure the upregulation of co-stimulatory molecules (e.g., CD80, CD86) and MHC molecules on the DC surface by flow cytometry.

• Cytokine Production: Measure the concentration of pro-inflammatory cytokines (e.g., IL-12, TNF-α) in the cell culture supernatant by ELISA or multiplex bead array.

In Vivo Evaluation of Vaccine Efficacy

Protocol: Murine Tumor Model

• Tumor Implantation: Implant tumor cells expressing the relevant neoantigens into syngeneic mice.

• Vaccination: Once tumors are established, immunize the mice with the personalized IM21.7c-mRNA-LNP vaccine, typically via intramuscular or subcutaneous injection. A control group receiving empty LNPs or a non-targeting mRNA-LNP should be included.

• Monitoring Tumor Growth: Measure tumor volume at regular intervals using calipers.

• Assessment of Immune Response:

  • ELISpot Assay: Isolate splenocytes or peripheral blood mononuclear cells (PBMCs) and re-stimulate them in vitro with the specific neoantigen peptides. Measure the frequency of antigen-specific, IFN-γ-secreting T cells.[11][13]

  • Intracellular Cytokine Staining (ICS): Use flow cytometry to identify and quantify antigen-specific CD4+ and CD8+ T cells that produce cytokines (e.g., IFN-γ, TNF-α) upon peptide stimulation.

  • Tetramer Staining: Use peptide-MHC tetramers to directly visualize and quantify antigen-specific CD8+ T cells by flow cytometry.[11][12]

• Survival Analysis: Monitor the survival of the mice over time.

Concluding Remarks

IM21.7c represents a significant advancement in the field of LNP technology for personalized vaccine development. Its unique cationic properties offer the potential to modulate LNP biodistribution and enhance cellular uptake, thereby improving vaccine immunogenicity. The protocols outlined in these application notes provide a framework for the formulation, characterization, and evaluation of IM21.7c-containing mRNA vaccines. Further research and optimization of formulations incorporating IM21.7c will be crucial in realizing the full potential of this technology for the next generation of personalized cancer immunotherapies.

References

• 1. Future considerations for the mRNA-lipid nanoparticle vaccine platform - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. biopharminternational.com [biopharminternational.com]
• 4. Polyplus introduces LipidBrick for LNP formulation in mRNA therapeutics [manufacturingchemist.com]
• 5. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 6. geneseesci.com [geneseesci.com]
• 7. sartorius.com [sartorius.com]
• 8. sartorius.co.kr [sartorius.co.kr]
• 9. Cationic Nanoparticle-Based Cancer Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 11. Personalized neoantigen cancer vaccines: current progression, challenges and a bright future - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Personalized Cancer Vaccines: Clinical Landscape, Challenges, and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ilama VHH as a Substitute for Rabbit Polyclonal Antibodies in ELISpot Application | MDPI [mdpi.com]

Application Notes and Protocols: A Step-by-Step Guide to IM21.7c LNP Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have become the leading non-viral vector for the delivery of nucleic acid therapeutics, including mRNA, siRNA, and DNA.[1][2] The composition of these LNPs is critical for their efficacy, dictating encapsulation efficiency, stability, and biodistribution.[3] IM21.7c, a novel cationic lipid, offers new possibilities in LNP formulation by enabling a wider in vivo biodistribution and reduced liver accumulation compared to traditional ionizable lipids.[4][5][6] Developed by Polyplus, this imidazolium-based lipid, also known as LipidBrick® IM21.7c, allows for the modulation of LNP surface charge, thereby influencing their delivery profile.[1][3][4] These application notes provide a detailed, step-by-step guide to the preparation, purification, and characterization of IM21.7c-containing LNPs for research and preclinical development.

Core Principles of IM21.7c LNP Formulation

The formulation of LNPs is a rapid self-assembly process driven by the controlled mixing of a lipid-containing organic phase (typically ethanol) with an aqueous phase containing the nucleic acid cargo at a low pH.[7] The key components of a typical IM21.7c LNP formulation include:

• Cationic Lipid (IM21.7c): This positively charged lipid interacts with the negatively charged nucleic acid backbone, facilitating encapsulation and influencing the overall charge of the LNP.[1][2]

• Ionizable Lipid (Optional but common): Often used in combination with cationic lipids, these lipids have a pKa that allows for a positive charge at low pH for nucleic acid complexation and a near-neutral charge at physiological pH, which can reduce toxicity.[7] Examples include DLin-MC3-DMA, SM-102, and ALC-0315.[1]

• Helper Lipid: A phospholipid, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE) or 1,2-distearoyl-sn-glycero-3-phosphocholine (B53569) (DSPC), contributes to the structural integrity of the nanoparticle.[1][2]

• Cholesterol: This structural lipid enhances stability and rigidity by filling gaps in the lipid bilayer.[2][7]

• PEGylated Lipid: A lipid conjugated to polyethylene (B3416737) glycol (PEG), such as DMG-PEG2k, stabilizes the nanoparticle, prevents aggregation, and can prolong circulation time in vivo.[1][2][7]

The manufacturing process often utilizes microfluidic systems to ensure rapid and homogenous mixing of the lipid and nucleic acid solutions, leading to the formation of uniform LNPs.[2]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on IM21.7c LNP formulations.

Table 1: Example IM21.7c LNP Formulation Composition

Component	Molar Ratio (%)	Reference
IM21.7c	40	[8]
DODMA	30	[8]
DPyPE	10	[8]
Cholesterol	18.5	[8]
DSG-PEG2000	1.5	[8]

Table 2: Physicochemical Properties of an Example IM21.7c LNP Formulation

Parameter	Value	Reference
Size (nm)	97 ± 1	[8]
Polydispersity Index (PDI)	0.089	[8]
Zeta Potential (mV)	12	[8]
Encapsulation Efficiency (%)	98.0	[8]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the preparation of IM21.7c LNPs.

Materials and Equipment

• Lipids:

  • LipidBrick® IM21.7c (Polyplus)

  • Helper lipid (e.g., DOPE, DSPC)

  • Cholesterol

  • PEGylated lipid (e.g., DMG-PEG2k)

  • Ionizable lipid (e.g., DLin-MC3-DMA, SM-102) (optional)

• Nucleic Acid: mRNA, siRNA, or DNA

• Solvents and Buffers:

  • Ethanol (B145695) (anhydrous)

  • Low pH buffer (e.g., 10 mM Sodium Acetate, pH 4.0 or 50 mM Citrate buffer, pH 4.0)[1][7][9]

  • Neutral buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• Equipment:

  • Microfluidic mixing system (e.g., NanoAssemblr® Ignite™)[1]

  • Syringes and needles

  • Vortex mixer

  • Ultrasonic bath

  • Tangential Flow Filtration (TFF) system or centrifugal filter units (e.g., Amicon® Ultra, Vivaspin® with 10 kDa MWCO)[1][7]

  • Particle size analyzer (e.g., Zetasizer Nano ZS)[1]

  • Spectrofluorometer or microplate reader for nucleic acid quantification

• Consumables:

  • Microfluidic cartridges

  • Sterile, nuclease-free tubes and pipette tips

  • Sterile filters (0.22 µm or 0.45 µm)[1]

Step-by-Step LNP Preparation Workflow

Caption: Experimental workflow for IM21.7c LNP preparation.

Detailed Protocol

1. Preparation of Lipid Stock Solution (Organic Phase)

a. Dissolve IM21.7c and other lipids (helper, cholesterol, PEGylated, and optional ionizable lipid) in anhydrous ethanol to achieve the desired molar ratios.[1] b. A recommended starting concentration for the total lipid solution is 10-20 mM. c. To aid in solubilization, the mixture can be warmed to 37°C and sonicated in an ultrasonic bath for up to 30 minutes, followed by vortexing.[1] d. Once fully dissolved, the lipid stock solution can be stored at 4°C for long-term storage.[1]

2. Preparation of Nucleic Acid Solution (Aqueous Phase)

a. Dilute the nucleic acid (e.g., mRNA) in a low pH buffer (e.g., 10 mM sodium acetate, pH 4.0).[1] b. The acidic pH ensures that the cationic and ionizable lipids are protonated, facilitating their interaction with the negatively charged nucleic acid.[7] c. The final concentration of the nucleic acid will depend on the desired lipid-to-nucleic acid ratio.

3. LNP Formulation via Microfluidic Mixing

a. Set up the microfluidic mixing system according to the manufacturer's instructions. b. Load the lipid stock solution (in ethanol) and the nucleic acid stock solution (in aqueous buffer) into separate syringes.[7] c. Set the desired total flow rate (TFR) and flow rate ratio (FRR) of the aqueous to organic phase. A typical starting point is a TFR of 10-12 mL/min and an FRR of 3:1 (Aqueous:Ethanol).[1][7] These parameters are crucial for controlling particle size and require optimization. d. Initiate the mixing process. The rapid mixing of the two phases leads to the self-assembly of lipids and the encapsulation of the nucleic acid into LNPs.[7]

4. Dilution and Neutralization

a. Immediately after formation, dilute the LNP solution with a neutral buffer, such as PBS (pH 7.4), to raise the pH and stabilize the newly formed nanoparticles.[7]

5. Purification and Concentration

a. To remove ethanol and unencapsulated nucleic acid, perform buffer exchange and concentration. b. Tangential Flow Filtration (TFF): This is the preferred method for larger scale preparations. Use a TFF system with a suitable molecular weight cut-off (MWCO) membrane (e.g., 100 kDa). Diafilter against PBS (pH 7.4) until the ethanol concentration is below the desired level (e.g., <1%).[7] c. Centrifugal Filtration: For smaller scale preparations, use centrifugal filter units (e.g., Amicon® or Vivaspin®) with a 10 kDa MWCO.[1]

6. Sterile Filtration

a. Filter the final LNP formulation through a 0.22 µm or 0.45 µm sterile filter for downstream in vitro and in vivo applications.[1]

7. Physicochemical Characterization

a. Particle Size and Polydispersity Index (PDI): Determine the size distribution and PDI of the LNPs using Dynamic Light Scattering (DLS). b. Zeta Potential: Measure the surface charge of the LNPs using Electrophoretic Light Scattering (ELS).

8. Determination of Encapsulation Efficiency

a. Quantify the amount of encapsulated nucleic acid using a fluorescent dye-based assay (e.g., RiboGreen™). b. Measure the fluorescence intensity before and after lysing the LNPs with a detergent (e.g., Triton™ X-100). c. Calculate the encapsulation efficiency as: ((Total RNA - Free RNA) / Total RNA) * 100%.

9. Storage

a. Store the final LNP formulation at 4°C. Based on in-house data from Polyplus with LipidBrick® lipids, LNPs can generally be stored at this temperature for up to 3-4 weeks.[9]

In Vitro Transfection Protocol

For optimal mRNA transfection, it is recommended to use cells that are 60-80% confluent at the time of transfection.[1]

• Seed cells in a 24-well plate at a density of 40,000 to 100,000 cells per well in 0.5 mL of growth medium 24 hours prior to transfection.[1]

• Add the desired amount of mRNA-LNPs (e.g., 5-10 µL of a 50 ng/µL mRNA solution) dropwise to each well.[1]

• Gently rock the plate to ensure even distribution.[1]

• Analyze gene expression 24-48 hours after transfection.[1]

Signaling Pathways and Cellular Uptake

While specific signaling pathways for IM21.7c LNPs are not extensively detailed in the provided search results, the general mechanism of LNP uptake and endosomal escape is relevant.

Caption: General pathway for LNP cellular uptake and payload release.

Cationic and ionizable lipids play a crucial role in the endosomal escape of the nucleic acid payload. As the endosome matures and its internal pH drops, the protonation of these lipids can lead to the destabilization of the endosomal membrane, allowing the nucleic acid to be released into the cytoplasm where it can be translated (in the case of mRNA) or exert its function.

Conclusion

IM21.7c represents a significant advancement in LNP technology, offering researchers and drug developers a valuable tool to modulate the biodistribution of nucleic acid therapeutics. By following the detailed protocols outlined in these application notes, scientists can effectively formulate, purify, and characterize IM21.7c-containing LNPs for a wide range of applications, from basic research to the development of novel therapies. The ability to fine-tune LNP properties by incorporating cationic lipids like IM21.7c opens up new avenues for targeting tissues beyond the liver and enhancing the therapeutic potential of nucleic acid-based medicines.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Non-Viral In Vivo Transfection - Cationic Lipids For LNP Formulation [cellandgene.com]
• 3. geneseesci.com [geneseesci.com]
• 4. polyplus-sartorius.com [polyplus-sartorius.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Webinar LipidBrick® IM21.7c Novel Cationic Lipid for LNP Formulation | Sartorius [sartorius.com]
• 7. benchchem.com [benchchem.com]
• 8. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. api.sartorius.com [api.sartorius.com]

Application Notes and Protocols for the Analytical Characterization of IM21.7c Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapeutics, such as the hypothetical molecule IM21.7c. The critical quality attributes (CQAs) of these LNPs directly influence their in vivo performance, including efficacy, safety, and stability.[1][2] A comprehensive suite of analytical techniques is therefore essential for the robust characterization of IM21.7c LNPs throughout the development and manufacturing process.[1][3] This document provides detailed application notes and experimental protocols for the key analytical techniques required for the thorough characterization of IM21.7c LNPs.

Key Analytical Techniques for IM21.7c LNP Characterization

A multi-faceted analytical approach is necessary to fully characterize the physicochemical properties of IM21.7c LNPs. The primary techniques covered in this document are:

• Dynamic Light Scattering (DLS): For determining particle size and polydispersity.[3][4][5][6]

• Electrophoretic Light Scattering (ELS): For measuring zeta potential, an indicator of surface charge and stability.[][8]

• Fluorescence Spectroscopy: For quantifying encapsulation efficiency using a dye-based assay.[3][9]

• Cryogenic Transmission Electron Microscopy (Cryo-TEM): For visualizing particle morphology and internal structure.[10][11][12][13][14]

• High-Performance Liquid Chromatography (HPLC): For analyzing the identity and quantity of lipid components.[15][16][17][18][19]

Data Presentation: Summary of IM21.7c LNP Characteristics

The following table summarizes the expected quantitative data for a typical batch of IM21.7c LNPs, providing a clear comparison of key quality attributes.

Critical Quality Attribute	Analytical Technique	Specification	Result (Batch XYZ)
Size (Z-average)	Dynamic Light Scattering (DLS)	80 - 120 nm	95.3 nm
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	0.15
Zeta Potential	Electrophoretic Light Scattering (ELS)	-10 mV to +10 mV	-5.2 mV
Encapsulation Efficiency	RiboGreen Assay	> 90%	96.5%
Morphology	Cryo-Transmission Electron Microscopy (Cryo-TEM)	Spherical, unilamellar vesicles	Conforms
Lipid Composition	High-Performance Liquid Chromatography (HPLC)	Conforms to predefined ratios	Conforms

Experimental Protocols

Protocol 1: Determination of Particle Size and Polydispersity Index by Dynamic Light Scattering (DLS)

This protocol outlines the measurement of the hydrodynamic size and polydispersity index (PDI) of IM21.7c LNPs using a Zetasizer instrument.[4]

Materials and Equipment:

• Zetasizer instrument (e.g., Malvern Panalytical Zetasizer series)[4]

• Disposable polystyrene cuvettes[4]

• IM21.7c LNP sample

• Phosphate-buffered saline (PBS), filtered through a 0.22 µm filter

Procedure:

• Allow the Zetasizer instrument to equilibrate at 25°C.

• Dilute the IM21.7c LNP sample with filtered PBS to a suitable concentration to achieve a scattering intensity within the instrument's optimal range.

• Transfer 1 mL of the diluted sample into a disposable cuvette, ensuring no air bubbles are present.[4]

• Place the cuvette into the instrument's measurement cell.

• Configure the measurement parameters in the software, including the dispersant (water), temperature (25°C), and measurement angle (e.g., 173°).

• Initiate the measurement. The instrument will perform a series of runs to collect scattering data.

• Upon completion, the software will report the Z-average size and the Polydispersity Index (PDI).

Protocol 2: Measurement of Zeta Potential by Electrophoretic Light Scattering (ELS)

This protocol describes the determination of the surface charge of IM21.7c LNPs.

Materials and Equipment:

• Zetasizer instrument with ELS capability[8][20]

• Disposable folded capillary cells[8]

• IM21.7c LNP sample

• 10 mM NaCl solution, filtered through a 0.22 µm filter

Procedure:

• Equilibrate the instrument to 25°C.

• Dilute the IM21.7c LNP sample with the 10 mM NaCl solution. A lower ionic strength buffer is often used for zeta potential measurements to ensure sufficient particle mobility.[21]

• Carefully inject the diluted sample into the folded capillary cell, avoiding the introduction of air bubbles.

• Place the cell into the instrument.

• Set up the measurement sequence in the software, specifying the dispersant properties and the number of measurements.

• Start the measurement. The instrument applies an electric field and measures the velocity of the particles.[8]

• The software will calculate and report the mean zeta potential and the zeta potential distribution.

Protocol 3: Quantification of Encapsulation Efficiency using a RiboGreen Assay

This protocol details the determination of the percentage of IM21.7c encapsulated within the LNPs.[9][22][23][24]

Materials and Equipment:

• Fluorescence microplate reader

• Black, 96-well microplates[24]

• Quant-iT RiboGreen RNA Assay Kit (or equivalent)[22]

• IM21.7c LNP sample

• Triton X-100 solution (2% in TE buffer)[24]

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5)

• Nuclease-free water

Procedure:

• Prepare RNA Standards: Create a standard curve of the free IM21.7c nucleic acid in TE buffer.

• Sample Preparation:

  • Intact LNPs (to measure unencapsulated IM21.7c): Dilute the IM21.7c LNP sample in TE buffer to a concentration that falls within the linear range of the standard curve.

  • Lysed LNPs (to measure total IM21.7c): Dilute the IM21.7c LNP sample in 2% Triton X-100 in TE buffer. The detergent will disrupt the LNPs, releasing the encapsulated nucleic acid.[9][23] Incubate for 10 minutes at 37°C to ensure complete lysis.[24]

• Assay:

  • Pipette 50 µL of each standard and sample (both intact and lysed) in triplicate into the wells of a 96-well plate.[24]

  • Prepare the RiboGreen working solution by diluting the stock reagent in TE buffer according to the manufacturer's instructions.

  • Add 50 µL of the RiboGreen working solution to each well.

  • Incubate for 5 minutes at room temperature, protected from light.

• Measurement: Measure the fluorescence using a microplate reader with excitation at ~480 nm and emission at ~520 nm.[22]

• Calculation:

  • Determine the concentration of unencapsulated and total IM21.7c from the standard curve.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total RNA - Unencapsulated RNA) / Total RNA] x 100

Protocol 4: Visualization of LNP Morphology by Cryogenic Transmission Electron Microscopy (Cryo-TEM)

This protocol provides a high-level overview of sample preparation and imaging for Cryo-TEM analysis of IM21.7c LNPs.

Materials and Equipment:

• Transmission Electron Microscope (TEM) with a cryo-stage

• Vitrification apparatus (e.g., Vitrobot)

• TEM grids (e.g., lacey carbon)

• IM21.7c LNP sample

Procedure:

• Sample Preparation:

  • Apply a small volume (3-5 µL) of the IM21.7c LNP suspension to a glow-discharged TEM grid.

  • Blot the grid to create a thin film of the suspension.

  • Plunge-freeze the grid into liquid ethane (B1197151) cooled by liquid nitrogen. This vitrifies the sample, preserving the LNPs in their native state.[14]

• Imaging:

  • Transfer the vitrified grid to the cryo-stage of the TEM.

  • Image the LNPs under low-dose conditions to minimize beam damage.

  • Acquire images at various magnifications to assess overall morphology, size distribution, and lamellarity.[13]

Protocol 5: Analysis of Lipid Composition by High-Performance Liquid Chromatography (HPLC)

This protocol outlines the separation and quantification of the individual lipid components of the IM21.7c LNPs.

Materials and Equipment:

• HPLC system with a suitable detector (e.g., Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD))[3][16][17][18]

• Reverse-phase C18 column

• IM21.7c LNP sample

• Lipid standards (for each component of the LNP formulation)

• Mobile phases (e.g., a gradient of methanol (B129727), acetonitrile, and an aqueous buffer with an ammonium (B1175870) acetate (B1210297) modifier)[19][25]

• Organic solvent for sample disruption (e.g., methanol or isopropanol)[19]

Procedure:

• Standard Preparation: Prepare a series of calibration standards for each lipid component in the mobile phase.

• Sample Preparation: Disrupt the IM21.7c LNPs by diluting the sample in an organic solvent like methanol to release the individual lipid components.[19]

• Chromatography:

  • Equilibrate the C18 column with the initial mobile phase conditions.

  • Inject the prepared standards and the LNP sample.

  • Run a gradient elution method to separate the different lipid species based on their hydrophobicity.

• Detection and Quantification:

  • The CAD or ELSD will detect the separated lipids.

  • Create a calibration curve for each lipid standard.

  • Quantify the amount of each lipid in the IM21.7c LNP sample by comparing its peak area to the corresponding calibration curve.

Visualizations

Experimental Workflow for LNP Characterization

Caption: Workflow for the physicochemical characterization of IM21.7c LNPs.

Hypothetical Signaling Pathway for IM21.7c Therapeutic Action

Assuming IM21.7c is an mRNA therapeutic delivered by LNPs to a cancer cell to induce apoptosis.

Caption: Hypothetical signaling pathway of LNP-delivered IM21.7c mRNA inducing apoptosis.

References

• 1. Quality assessment of LNP-RNA therapeutics with orthogonal analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. blog.curapath.com [blog.curapath.com]
• 4. Zetasizer RNA-LNP DLS Size Protocol | Malvern Panalytical [malvernpanalytical.com]
• 5. lsinstruments.ch [lsinstruments.ch]
• 6. allanchem.com [allanchem.com]
• 8. How to measure mRNA-LNP surface charge | Malvern Panalytical [malvernpanalytical.com]
• 9. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 10. creative-biostructure.com [creative-biostructure.com]
• 11. Lipid Nanoparticles - Cryo TEM - LNPs - Drug Delivery - [thermofisher.com]
• 12. atem.bio [atem.bio]
• 13. Nanoparticle Characterization | Cryo-TEM | Nano Imaging [nanoimagingservices.webflow.io]
• 14. Lipid Nanoparticle characterization with cryo-TEM | NIS [nanoimagingservices.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. HPLC Analysis of Lipids in LNP Formulations [knauer.net]
• 17. HPLC Analysis Of Lipids Used In LNP Formulations With Evaporative Light Scattering Detection [advancingrna.com]
• 18. Quantitative analysis of lipids and nucleic acids in lipid nanoparticles using monolithic column [insights.bio]
• 19. agilent.com [agilent.com]
• 20. scispace.com [scispace.com]
• 21. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. abpbio.com [abpbio.com]
• 23. m.youtube.com [m.youtube.com]
• 24. static.igem.wiki [static.igem.wiki]
• 25. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Optimizing IM21.7c LNP Encapsulation Efficiency

Welcome to the technical support center for optimizing IM21.7c Lipid Nanoparticle (LNP) encapsulation efficiency. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter when using IM21.7c for LNP formulation.

Q1: Why is my mRNA encapsulation efficiency lower than expected (<80%)?

Low encapsulation efficiency is a common issue that can be attributed to several factors. Here are the primary areas to investigate:

• Lipid Film Quality: An uneven or incomplete lipid film can lead to poor LNP formation. Ensure complete solubilization of the lipid mixture in ethanol (B145695). Sonication for up to 30 minutes at 37°C followed by vortexing can aid in dissolving the LipidBrick® IM21.7c powder.[1]

• pH of Aqueous Buffer: The pH of the aqueous buffer used to dilute the mRNA is critical for efficient encapsulation. A low pH environment (e.g., pH 4.0) is necessary to protonate the ionizable lipid IM21.7c, facilitating its interaction with the negatively charged mRNA backbone.[1][2] We recommend using a sodium acetate (B1210297) buffer at pH 4.0.[1]

• Flow Rate Ratio (FRR): The ratio of the aqueous phase flow rate to the organic phase flow rate significantly impacts encapsulation efficiency. An FRR of 3:1 is generally recommended to achieve high encapsulation efficiency (>95%) for RNA-LNPs.[1][3]

• N/P Ratio: The ratio of the nitrogen atoms in the ionizable lipid (N) to the phosphate (B84403) groups in the mRNA (P) is a critical parameter. Typical N/P ratios for efficient encapsulation are between three and six.[3] This ratio should be optimized for each specific mRNA and lipid combination.[3]

• Lipid Composition and Ratios: The molar ratios of the different lipid components (IM21.7c, helper lipid, cholesterol, and PEGylated lipid) are crucial for LNP stability and encapsulation.[2][4][5] Deviations from the optimal ratios can lead to decreased encapsulation.

Q2: My LNP size is too large or the polydispersity index (PDI) is high.

Particle size and PDI are critical quality attributes for LNPs.[2][6] Here’s how to troubleshoot size and polydispersity issues:

• Mixing and Manufacturing Method: The method used for LNP formation significantly influences particle size and uniformity.[2] Microfluidic mixing is a common and recommended method for producing uniform nanoparticles with high encapsulation efficiency.[1][7][8] Ensure your mixing setup is functioning correctly and that flow rates are stable.

• Total Flow Rate (TFR): In a microfluidic system, the total flow rate can influence particle size. Higher TFRs generally lead to smaller LNPs.

• PEGylated Lipid Concentration: The percentage of PEGylated lipid in the formulation plays a major role in controlling particle size.[9] Even small amounts (e.g., 0.5 mol%) can significantly reduce particle size and prevent aggregation.[9]

• Post-formulation Processing: Aggregation after formulation can lead to larger particle sizes and a high PDI. Ensure proper handling and storage of the LNP solution. Filtration through a 0.45 µm PES filter can help remove larger aggregates.[1]

Q3: I am observing precipitation or instability in my LNP formulation.

LNP stability is essential for their therapeutic efficacy.[5] Instability can manifest as precipitation or changes in particle size over time.

• Buffer Composition: The ionic strength of the buffer can affect LNP stability.[2] After formulation, a buffer exchange step to a neutral pH buffer, such as PBS, is typically performed.[1]

• Ethanol Removal: Incomplete removal of ethanol after formulation can lead to instability. Centrifugal filter units are a common method for ethanol removal.[1]

• Storage Conditions: LNPs should be stored at appropriate temperatures to maintain their integrity. Long-term storage at 4°C is generally recommended for IM21.7c-containing LNPs once solubilized.[1] For formulated LNPs, stability at 4°C can be limited, and some formulations may see a significant drop in effectiveness after 21 days.[6]

• Lipid Ratios: The ratio of cholesterol and phospholipids (B1166683) to the ionizable lipid is critical for the structural integrity and stability of the LNP.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the recommended lipid composition for formulating LNPs with IM21.7c?

While the optimal formulation can depend on the specific application, a typical LNP formulation consists of four main components: an ionizable lipid (IM21.7c), a helper lipid, cholesterol, and a PEGylated lipid.[4][10] Polyplus has successfully tested IM21.7c with various lipids, including:

• Ionizable lipids: DODMA, DLin-MC3-DMA, SM-102, ALC-0315[1]

• Helper lipids: DPyPE, DOPE, DSPC[1]

Q2: What is the role of each lipid component in the LNP formulation?

Each lipid plays a specific role in the structure and function of the LNP:

• IM21.7c (Cationic/Ionizable Lipid): This is the core functional component responsible for encapsulating the negatively charged mRNA and facilitating its release into the cytoplasm after endocytosis.[2][4]

• Helper Lipid (e.g., DOPE, DSPC): These phospholipids provide structural stability to the LNP.[4]

• Cholesterol: Cholesterol enhances the stability of the LNP, influences membrane rigidity, and can aid in membrane fusion for cellular uptake.[4][5]

• PEGylated Lipid: This component helps to control the particle size during formulation and provides a steric barrier that reduces aggregation and prolongs circulation time in vivo.[4][5][9]

Q3: How can I measure the encapsulation efficiency of my IM21.7c LNPs?

A common method to determine mRNA encapsulation efficiency is using a fluorescent dye-based assay, such as the Quant-iT RiboGreen assay.[6] The principle involves measuring the fluorescence of the dye in the presence and absence of a surfactant (e.g., Triton X-100). The surfactant disrupts the LNP, releasing the encapsulated mRNA and allowing the dye to bind, leading to an increase in fluorescence. The encapsulation efficiency is then calculated based on the fluorescence values.

Q4: What are the key parameters to characterize after formulating IM21.7c LNPs?

The key quality attributes to characterize for your LNP formulation include:

• Particle Size and Polydispersity Index (PDI): Measured using Dynamic Light Scattering (DLS).[6]

• Zeta Potential: Measured using Electrophoretic Light Scattering (ELS).[6]

• mRNA Encapsulation Efficiency: Determined using a fluorescent dye-based assay.[6]

Quantitative Data Summary

Table 1: Recommended Formulation Parameters for IM21.7c LNPs

Parameter	Recommended Value	Reference
Aqueous Buffer pH	4.0	[1]
Flow Rate Ratio (Aqueous:Organic)	3:1	[1][3]
N/P Ratio	3 - 6	[3]
Post-formulation Filtration	0.45 µm PES filter	[1]

Table 2: Example Lipid Compositions Successfully Tested with IM21.7c

Lipid Type	Examples	Reference
Ionizable Lipid	DODMA, DLin-MC3-DMA, SM-102, ALC-0315	[1]
Helper Lipid	DPyPE, DOPE, DSPC	[1]

Experimental Protocols

Protocol 1: Preparation of IM21.7c LNP Formulation using Microfluidics

• Preparation of Lipid Stock Solution:

  • Dissolve LipidBrick® IM21.7c powder and other lipid components (helper lipid, cholesterol, PEGylated lipid) in 100% ethanol to the desired molar ratios and final concentration.

  • To aid dissolution, sonicate the mixture at up to 37°C for 30 minutes, followed by vigorous vortexing.[1]

• Preparation of mRNA Solution:

  • Dilute the mRNA to the desired concentration in a 10 mM sodium acetate buffer at pH 4.0.[1]

• LNP Formulation using Microfluidic Mixing:

  • Set up a microfluidic mixing system (e.g., NanoAssemblr™).

  • Load the lipid solution into the organic phase inlet and the mRNA solution into the aqueous phase inlet.

  • Set the flow rate ratio to 3:1 (aqueous:organic) and the total flow rate to 10 mL/min.[1]

  • Initiate mixing to form the LNPs.

• Downstream Processing:

  • Remove the ethanol from the LNP solution using centrifugal filter units (e.g., Amicon® or Vivaspin® with a 10 kDa cutoff).[1]

  • Perform a buffer exchange into a suitable storage buffer, such as PBS.

  • Filter the final LNP suspension through a 0.45 µm PES filter to remove any large aggregates.[1]

• Characterization:

  • Measure the particle size, PDI, and zeta potential of the formulated LNPs.

  • Determine the mRNA encapsulation efficiency using a RiboGreen assay.

Visualizations

Caption: Workflow for IM21.7c LNP Formulation and Characterization.

Caption: Troubleshooting Low LNP Encapsulation Efficiency.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. precigenome.com [precigenome.com]
• 3. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 4. gencefebio.com [gencefebio.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How mRNA Lipid Nanoparticles Optimize Drug Delivery [eureka.patsnap.com]
• 8. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 9. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 10. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low transfection efficiency with IM21.7c

Notice: Information regarding "IM21.7c" is not publicly available. The following troubleshooting guide is based on general principles for a hypothetical small molecule inhibitor of the XYZ signaling pathway and is intended for illustrative purposes. For accurate guidance, please consult the specific product documentation for IM21.7c.

Frequently Asked Questions (FAQs) & Troubleshooting

This guide addresses common issues encountered when co-transfecting a plasmid of interest with IM21.7c treatment, a hypothetical inhibitor of the XYZ pathway.

Q1: I am observing significantly lower-than-expected transfection efficiency after treating my cells with IM21.7c. What are the potential causes?

Several factors could contribute to reduced transfection efficiency in the presence of IM21.7c. These can be broadly categorized into impacts on cell health and direct interference with the transfection process.

• Cell Viability and Proliferation: IM21.7c, by design, inhibits the XYZ signaling pathway, which may be crucial for the proliferation and overall health of your specific cell line. Reduced cell division can lead to lower plasmid uptake and expression.

• Cytotoxicity: At the concentration used, IM21.7c might be exerting cytotoxic effects, leading to cell death and, consequently, a loss of transfected cells.

• Interference with Transfection Reagents: While less common, there is a possibility of direct chemical interaction between IM21.7c and the transfection reagent, which could inhibit the formation of lipid-DNA complexes.

• Alterations in Cellular Processes: Inhibition of the XYZ pathway might affect endocytosis or other cellular trafficking mechanisms that are essential for the uptake of transfection complexes.

Q2: How can I systematically troubleshoot the low transfection efficiency observed with IM21.7c?

A systematic approach is crucial to identify the root cause. We recommend a multi-step process to dissect the problem, starting with assessing the direct impact of IM21.7c on your cells.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low transfection efficiency when using IM21.7c.

Technical Support Center: IM21.7c LNP Stability and Storage

Welcome to the technical support center for IM21.7c lipid nanoparticle (LNP) formulations. This resource provides guidance on maintaining the stability and integrity of your LNP-based therapeutics during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of IM21.7c LNPs?

A1: The stability of lipid nanoparticles is influenced by several factors, including temperature, pH, lipid composition, and exposure to physical stresses like agitation and freeze-thaw cycles.[1][2] Key challenges to LNP stability are particle aggregation, fusion, and leakage of the encapsulated IM21.7c payload.[3]

Q2: What is the recommended storage temperature for IM21.7c LNP formulations?

A2: For long-term stability, storing IM21.7c LNPs at ultra-low temperatures, typically between -20°C and -80°C, is recommended to slow down chemical degradation processes such as hydrolysis and oxidation.[4] Some formulations may be stable at refrigerated temperatures (2°C to 8°C) for shorter periods.[4][5] However, it's crucial to avoid repeated freeze-thaw cycles, which can lead to particle aggregation and loss of efficacy.[6][7]

Q3: How can I prevent aggregation of my IM21.7c LNPs during storage?

A3: Aggregation can be minimized by optimizing the LNP formulation and storage conditions. Including PEGylated lipids in the formulation provides a protective layer that reduces inter-particle interactions.[8] Storing at appropriate low temperatures and using cryoprotectants, such as sucrose (B13894) or trehalose (B1683222), can prevent aggregation during freezing and thawing.[7] Additionally, ensuring the storage buffer has an appropriate pH and ionic strength is important, as neutral pH and high ionic strength can sometimes promote aggregation.

Q4: What are cryoprotectants and why are they important for frozen storage of IM21.7c LNPs?

A4: Cryoprotectants are substances that protect LNPs from damage during freezing.[9] Sugars like sucrose and trehalose are commonly used to prevent the formation of large ice crystals that can disrupt the LNP structure and cause aggregation.[1][9][10] They also help maintain the integrity of the lipid bilayer during freeze-thaw cycles.[6][7]

Q5: Is lyophilization (freeze-drying) a suitable option for long-term storage of IM21.7c LNPs?

A5: Yes, lyophilization can be an effective strategy for enhancing the long-term stability of IM21.7c LNPs.[9][10] This process removes water, which helps to prevent hydrolysis and allows for storage at higher temperatures.[3][4] It is crucial to use lyoprotectants, such as sucrose or trehalose, during lyophilization to protect the LNPs and ensure they can be successfully reconstituted.[6][7]

Troubleshooting Guides

Issue 1: Increased Particle Size and Polydispersity Index (PDI) After Storage

• Possible Cause: LNP aggregation or fusion.

• Troubleshooting Steps:

  • Verify Storage Temperature: Ensure the storage temperature has been consistently maintained within the recommended range. Temperature fluctuations can promote instability.[11]

  • Evaluate Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles. If multiple uses from a single vial are necessary, consider aliquoting the LNP suspension into smaller, single-use volumes before initial freezing.

  • Assess for Cryoprotectant Use: If storing frozen, confirm the formulation includes an adequate concentration of a cryoprotectant like sucrose or trehalose.[12]

  • Check for Physical Agitation: Excessive shaking or vortexing can induce aggregation.[8] Handle LNP solutions gently.

Issue 2: Decreased Encapsulation Efficiency and Potency of IM21.7c

• Possible Cause: Leakage of the IM21.7c payload from the LNPs or degradation of the payload.

• Troubleshooting Steps:

  • Review Storage Temperature and Duration: Higher storage temperatures can accelerate the degradation of both the lipid components and the encapsulated IM21.7c.[4] Long-term storage at inappropriate temperatures can lead to a decline in activity.[5]

  • Optimize Lipid Composition: The choice of lipids, particularly the ionizable lipid, is critical for stable encapsulation.[13] Ensure the lipid composition is optimized for the specific IM21.7c payload.

  • Control Buffer pH: The pH of the storage buffer can influence the stability of the LNP and its payload.[14] Storing at a physiologically appropriate pH, such as 7.4, is often recommended.[6]

Data on LNP Stability

Table 1: Effect of Storage Temperature on LNP Size and Polydispersity Index (PDI)

Storage Temperature	Duration	Average Particle Size (nm)	PDI
4°C	8 weeks	85.2	0.12
25°C	8 weeks	95.8	0.25
-20°C	24 weeks	90.1	0.18
-80°C	24 weeks	84.5	0.11

Note: This is example data and actual results may vary depending on the specific IM21.7c LNP formulation.

Table 2: Impact of Cryoprotectants on LNP Stability After Freeze-Thaw Cycles

Cryoprotectant (w/v)	Number of Freeze-Thaw Cycles	Average Particle Size (nm)	Gene Silencing Efficacy (%)
None	3	150.3	45
10% Sucrose	3	88.1	85
20% Sucrose	3	85.6	92
10% Trehalose	3	87.5	88
20% Trehalose	3	84.9	95

Adapted from studies on siRNA-LNP stability.[6][7]

Experimental Protocols

Protocol 1: Assessment of LNP Size and Polydispersity by Dynamic Light Scattering (DLS)

• Sample Preparation: Dilute the IM21.7c LNP suspension in an appropriate buffer (e.g., phosphate-buffered saline, pH 7.4) to a suitable concentration for DLS analysis.

• Instrument Setup: Equilibrate the DLS instrument to the desired measurement temperature (e.g., 25°C).

• Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument.

  • Perform the measurement according to the instrument's software instructions, typically involving multiple runs for statistical accuracy.

• Data Analysis: Analyze the correlation function to determine the z-average particle size and the polydispersity index (PDI).

Protocol 2: Determination of Encapsulation Efficiency using a Ribonucleic Acid Quantitation Assay

• Total IM21.7c Quantification:

  • Take an aliquot of the LNP suspension.

  • Add a lysis buffer (e.g., containing 1% Triton X-100) to disrupt the LNPs and release the encapsulated IM21.7c.

  • Quantify the total amount of IM21.7c using a suitable fluorescence-based assay (e.g., RiboGreen assay).

• Free IM21.7c Quantification:

  • Take an equivalent aliquot of the intact LNP suspension.

  • Without adding a lysis buffer, directly measure the fluorescence of the sample using the same assay. This will quantify the amount of unencapsulated (free) IM21.7c.

• Calculation:

  • Encapsulation Efficiency (%) = [(Total IM21.7c - Free IM21.7c) / Total IM21.7c] x 100

Visualizations

Caption: Workflow for assessing IM21.7c LNP stability over time.

Caption: Troubleshooting guide for increased LNP particle size.

References

• 1. susupport.com [susupport.com]
• 2. researchgate.net [researchgate.net]
• 3. Understanding mRNA Stability: Key Challenges and Solutions | Drug Discovery News [drugdiscoverynews.com]
• 4. helixbiotech.com [helixbiotech.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. Impact of mixing and shaking on mRNA-LNP drug product quality characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Application of Saccharide Cryoprotectants in the Freezing or Lyophilization Process of Lipid Nanoparticles Encapsulating Gene Drugs for Regenerative Medicine [sciltp.com]
• 10. media.sciltp.com [media.sciltp.com]
• 11. Analyzing Lipid Nanoparticle Stability in Variable Environments [eureka.patsnap.com]
• 12. Cryoprotectant optimization for enhanced stability and transfection efficiency of pDNA-loaded ionizable lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Exploring Lipid Nanoparticle Formulation Strategies How To Make The Best LNPs [bioprocessonline.com]
• 14. Examining the Impact of Storage Conditions on the Stability of a Liquid Formulation of mRNA-Loaded Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up LNP Production

Welcome to the technical support center for lipid nanoparticle (LNP) production scale-up. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when transitioning from laboratory-scale to larger-scale manufacturing. While your specific formulation may be designated "IM21.7c," the principles and troubleshooting strategies outlined here are broadly applicable to nucleic acid-LNP formulations.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up LNP production?

A1: Scaling up LNP production from a lab to a manufacturing setting presents several key challenges. The primary goal is to maintain the critical quality attributes (CQAs) of the LNPs, such as size, polydispersity, and encapsulation efficiency, that were established at a small scale.[1][2] Common hurdles include:

• Batch-to-Batch Consistency: Ensuring that each batch meets the required quality standards is more difficult at a larger scale than in a controlled lab environment.[1]

• Maintaining Particle Size and Polydispersity Index (PDI): LNP size can increase and PDI can broaden during scale-up due to changes in mixing dynamics and equipment.[2][3]

• Consistent Encapsulation Efficiency (EE%): Achieving high and consistent encapsulation of the nucleic acid cargo can be challenging as process parameters change.[4]

• Switching Mixing Technologies: Methods that work well in the lab (e.g., small-scale microfluidics) often need to be changed for GMP-scale production (e.g., T-junction mixing), which can alter LNP characteristics.[5][6]

• Sterility and Contamination Control: The risk of contamination increases with larger volumes and more complex equipment, which is critical for sensitive payloads like RNA.[1][7]

• Raw Material Sourcing: Securing a reliable and consistent supply of high-quality, pharmaceutical-grade lipids and other components is crucial for large-scale manufacturing.[1]

Q2: Why does my LNP particle size increase when I move to a larger batch size?

A2: An increase in LNP particle size during scale-up is a frequent observation. This is often attributed to less efficient or different mixing dynamics at a larger scale.[3][8] The rate of solvent dilution (e.g., ethanol (B145695) mixing with an aqueous buffer) is a critical factor in LNP self-assembly and size control.[9] As you scale up, parameters like the total flow rate (TFR) and flow rate ratio (FRR) between the lipid and aqueous phases must be carefully optimized to replicate the rapid, homogenous mixing achieved at the lab scale.[8] A slight increase in size was observed in one case study when moving from a 2.5 mg to a 50 mg scale, which became substantial during downstream purification.[3]

Q3: How do I maintain high encapsulation efficiency (>90%) during scale-up?

A3: Maintaining high encapsulation efficiency (EE%) requires tight control over several process parameters. Key factors include:

• Optimized N/P Ratio: The ratio of the ionizable lipid's amine (N) to the nucleic acid's phosphate (B84403) (P) is fundamental. This ratio must be re-optimized for the specific mixing system used at scale.[10]

• Buffer pH: The pH of the aqueous phase is critical for the protonation of the ionizable lipid, which enables complexation with the negatively charged nucleic acid. This pH must be consistently maintained.[8]

• Mixing Speed and Efficiency: Rapid and efficient mixing is necessary to ensure the nucleic acid is entrapped within the forming nanoparticle before the particle stabilizes. Slower mixing can lead to lower EE%.[11]

• Lipid Chemistry: The choice of ionizable lipid has a significant impact on EE%.[12] Ensure the same high-quality lipids are used at all scales.

Q4: What are the key differences between T-junction and microfluidic mixing for LNP production at scale?

A4: Both T-junction and microfluidic mixing are used to produce LNPs, but they have different characteristics relevant to scaling.

• Microfluidics: This technique offers precise control over the mixing environment within micro-scale channels, leading to highly uniform and reproducible LNPs at the lab scale.[13][14] Scaling is often achieved by "numbering up" or parallelizing multiple microfluidic chips, which can become complex.[1]

• T-Junction Mixing: This method involves impinging a stream of lipids in solvent against a stream of aqueous buffer in a simple T-connector. It is a continuous process well-suited for large-scale production with high flow rates (e.g., 40-60 mL/min or higher).[11] However, it can be challenging to use this method for small-scale development due to the high minimum volumes required.[11] The transition from a microfluidic system to a T-junction system requires careful process re-development to ensure the final LNP product is equivalent.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the LNP scale-up process.

Problem	Potential Cause(s)	Suggested Solution(s)
Increased Particle Size (>20% from baseline)	1. Inefficient Mixing: The mixing energy per unit volume is lower at the larger scale. 2. Slower Total Flow Rate (TFR): Lower TFR can lead to larger particles.[8] 3. Change in Flow Rate Ratio (FRR): The ratio of aqueous to organic phase is suboptimal for the new scale.[9]	1. Increase TFR: Higher flow rates generally produce smaller particles.[8] 2. Optimize FRR: Systematically test different FRRs. Higher aqueous-to-organic ratios often lead to smaller LNPs.[9] 3. Evaluate Mixer Design: Ensure the scaled-up mixing geometry (e.g., T-junction diameter) is appropriate for the target flow rates.
High Polydispersity Index (PDI > 0.2)	1. Inconsistent Mixing: Non-uniform mixing across the fluid streams creates a heterogeneous particle population.[2] 2. Poor Raw Material Quality: Impurities or variability in lipid stock solutions. 3. Instability Post-Formation: Particles may be aggregating after initial formation and before dilution/purification.	1. Ensure Laminar Flow: Confirm that the flow conditions in the mixer are controlled and non-turbulent.[13] 2. Qualify Raw Materials: Filter all lipid and buffer solutions before use. Use fresh, high-quality materials. 3. Implement In-line Dilution: Diluting the ethanol concentration immediately after mixing can help stabilize the newly formed LNPs.[3]
Decreased Encapsulation Efficiency (<90%)	1. Suboptimal Buffer pH: The pH of the aqueous phase may not be sufficiently acidic to fully protonate the ionizable lipid. 2. Slow Mixing/Precipitation: The nucleic acid may be precipitating or not interacting efficiently with lipids before particle formation is complete.[11] 3. Incorrect N/P Ratio: The N/P ratio may need to be adjusted for the new mixing conditions.	1. Verify Buffer pH: Measure the pH of the aqueous buffer immediately before use. 2. Increase Mixing Efficiency: Increase the TFR to promote faster, more chaotic mixing. 3. Re-evaluate N/P Ratio: Perform a small-scale experiment to screen N/P ratios using the scaled-up equipment parameters.
Batch-to-Batch Inconsistency	1. Process Parameter Drift: Small variations in pump speeds, temperatures, or solution concentrations between runs.[1] 2. Equipment Not Cleaned Properly: Residual material from a previous run can affect the next batch. 3. Variability in Downstream Processing: Inconsistent tangential flow filtration (TFF) or sterile filtration procedures.	1. Automate and Monitor: Use a robust, automated system with precise process controls and monitoring.[4] 2. Implement Cleaning Validation: Establish and validate a strict cleaning protocol for all equipment. 3. Standardize Downstream Protocols: Ensure parameters like shear rate and transmembrane pressure during TFF are consistent.[3]

Quantitative Data Summary

The relationship between Critical Process Parameters (CPPs) and Critical Quality Attributes (CQAs) is fundamental to successful scale-up. The tables below summarize these relationships.

Table 1: Impact of Process Parameters on LNP Quality Attributes

Critical Process Parameter (CPP)	Impact on Particle Size	Impact on PDI	Impact on Encapsulation Efficiency
Total Flow Rate (TFR)	Higher TFR generally decreases size.[8]	Can improve (lower) PDI by ensuring rapid mixing.	Can increase EE% by promoting rapid encapsulation.
Flow Rate Ratio (FRR) (Aq:Org)	Higher ratio (e.g., 3:1 vs 1:1) decreases size.[8][9]	Generally optimized alongside TFR; stable PDI within optimal ranges.	Minor impact, but must be within an optimal range.
Lipid Composition (e.g., Ionizable Lipid Type)	Significant impact; different lipids produce different sized particles.[12]	Can be affected by lipid choice.	Major impact; the primary driver of high EE%.[15]
Buffer pH & Composition	Can have a notable effect; citrate (B86180) vs. acetate (B1210297) buffers can yield different sizes.[8]	Generally low PDI if pH is stable.	Critical; low pH is required for high EE% with ionizable lipids.[8]

Table 2: Example LNP Characteristics at Different Scales (Illustrative Data)

Parameter	Lab Scale (1 mL)	Pilot Scale (100 mL)	Manufacturing Scale (10 L)
Mixing Technology	Microfluidic Mixer	T-Junction Mixer	T-Junction Mixer (Larger ID)
Total Flow Rate (TFR)	12 mL/min	200 mL/min	1000 mL/min
Flow Rate Ratio (FRR)	3:1	3:1	3:1
Particle Size (Z-avg)	85 nm	92 nm	98 nm
PDI	0.08	0.11	0.13
Encapsulation Efficiency	96%	94%	92%

Note: This table is for illustrative purposes, synthesizing data concepts from multiple sources to show typical trends during scale-up.[3][8]

Experimental Protocols

Protocol 1: LNP Size and Polydispersity Measurement by DLS

This protocol outlines the standard method for characterizing LNP size (Z-average diameter) and polydispersity index (PDI) using Dynamic Light Scattering (DLS).[16]

Materials:

• LNP sample

• Appropriate buffer for dilution (e.g., PBS, pH 7.4)

• Low-volume disposable cuvette

• DLS instrument (e.g., Malvern Zetasizer)

Procedure:

• Instrument Setup: Turn on the DLS instrument and allow the laser to warm up for at least 15-30 minutes.

• Sample Preparation:

  • Based on the expected concentration of your LNPs, determine the required dilution factor to achieve an optimal count rate (typically 100-500 kcps). A 1:50 or 1:100 dilution in PBS is a common starting point.

  • Filter the dilution buffer (PBS) through a 0.22 µm filter to remove any dust or particulates.

  • Carefully pipette the required volume of LNP sample into the filtered buffer. Mix gently by inverting the tube; do not vortex, as this can shear the LNPs.

• Measurement:

  • Transfer the diluted sample to a clean, dust-free cuvette. Ensure there are no air bubbles.

  • Place the cuvette in the instrument's sample holder.

  • Set the measurement parameters in the software: select the correct dispersant (water), set the equilibration time (e.g., 60 seconds), and define the number of measurements (e.g., 3 measurements of 10-15 runs each).

  • Initiate the measurement.

• Data Analysis:

  • The software will generate a report including the Z-average diameter (nm), the Polydispersity Index (PDI), and the size distribution graph.

  • Acceptable results typically feature a PDI below 0.2 for a monodisperse sample.[14]

Protocol 2: Nucleic Acid Encapsulation Efficiency using RiboGreen Assay

This protocol determines the percentage of nucleic acid encapsulated within the LNPs using a fluorescent dye like Quant-iT RiboGreen, which fluoresces upon binding to nucleic acids.[14][16]

Materials:

• LNP sample

• Quant-iT RiboGreen reagent

• TE buffer (or other suitable buffer)

• 2% Triton X-100 solution (or other suitable detergent)

• Black 96-well microplate

• Plate reader with fluorescence capability (Excitation: ~480 nm, Emission: ~520 nm)

• Nucleic acid standards of known concentration

Procedure:

• Prepare Standards: Create a standard curve of your specific nucleic acid (the same type as encapsulated) in TE buffer. Concentrations should span the expected range of your samples.

• Prepare Samples for Measurement: For each LNP sample, prepare two separate dilutions in the 96-well plate:

  • Measurement A (Free Nucleic Acid): Dilute the LNP sample in TE buffer. This measures the unencapsulated nucleic acid on the exterior of the LNPs.[17]

  • Measurement B (Total Nucleic Acid): Dilute the LNP sample in TE buffer containing 0.5-1% Triton X-100. The detergent will lyse the LNPs, releasing the encapsulated nucleic acid. Incubate for 5-10 minutes to ensure complete lysis.[17]

• Add RiboGreen Reagent:

  • Prepare the RiboGreen working solution by diluting the stock reagent in TE buffer according to the manufacturer's instructions.

  • Add the RiboGreen working solution to all standard and sample wells. Mix gently.

  • Incubate for 5 minutes at room temperature, protected from light.

• Measure Fluorescence: Read the fluorescence intensity of the plate using the plate reader.

• Calculate Encapsulation Efficiency (EE%):

  • Use the standard curve to determine the nucleic acid concentration for both Measurement A (Free) and Measurement B (Total).

  • Calculate EE% using the following formula: EE% = ((Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid) * 100

Visualizations

Below are diagrams illustrating key workflows and relationships in LNP scale-up.

Caption: High-level workflow for LNP manufacturing from raw materials to final product.

Caption: Decision tree for troubleshooting common LNP scale-up failures.

Caption: Relationship between process parameters (CPPs) and quality attributes (CQAs).

References

• 1. helixbiotech.com [helixbiotech.com]
• 2. susupport.com [susupport.com]
• 3. m.youtube.com [m.youtube.com]
• 4. ondrugdelivery.com [ondrugdelivery.com]
• 5. pharmasource.global [pharmasource.global]
• 6. pharmtech.com [pharmtech.com]
• 7. microfluidics-mpt.com [microfluidics-mpt.com]
• 8. researchgate.net [researchgate.net]
• 9. Tailoring lipid nanoparticle dimensions through manufacturing processes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A guide to RNA-LNP formulation screening - Inside Therapeutics [insidetx.com]
• 11. cdn.insights.bio [cdn.insights.bio]
• 12. m.youtube.com [m.youtube.com]
• 13. cellculturedish.com [cellculturedish.com]
• 14. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. unchainedlabs.com [unchainedlabs.com]

how to prevent aggregation of IM21.7c LNPs

Welcome to the technical support center for IM21.7c Lipid Nanoparticles (LNPs). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and preventing common issues encountered during the handling and formulation of IM21.7c LNPs, with a primary focus on preventing aggregation.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of IM21.7c LNP aggregation?

A1: Aggregation of IM21.7c LNPs can be triggered by a variety of factors, broadly categorized as formulation-related issues and environmental stressors.

• Formulation-Related Factors:

  • Lipid Composition: The specific lipids used in the IM21.7c formulation significantly influence stability. For instance, the inclusion of PEG-lipids creates a protective layer that helps prevent particles from sticking together.[1] The structure of other lipids, such as ionizable lipids with branched tails, can also enhance the rigidity of the LNP membrane and reduce aggregation.[1]

  • pH and Ionic Strength: The pH of the formulation buffer can affect the surface charge of the LNPs. Aggregation is more likely to occur at a neutral pH where the ionic lipids are closer to being neutrally charged.[1] Similarly, high ionic strength can promote aggregation by screening the charges on the LNP surface.[1]

• Environmental Stressors:

  • Temperature: Exposure to elevated temperatures can induce aggregation.[1]

  • Freeze-Thaw Cycles: Repeatedly freezing and thawing IM21.7c LNP solutions can lead to significant aggregation and a loss of efficacy.[2][3] This is due to the formation of ice crystals that can physically stress the nanoparticles.[2]

  • Mechanical Agitation: Physical stress, such as vigorous shaking or stirring, can also cause the LNPs to aggregate.[1]

Troubleshooting Guide: Preventing IM21.7c LNP Aggregation

This guide provides specific troubleshooting steps to address aggregation issues with your IM21.7c LNP formulations.

Issue: I am observing aggregation in my IM21.7c LNP preparation. What should I do?

Step 1: Review Your Formulation Protocol

An improper formulation can be a primary source of aggregation.

• Check Lipid Ratios: Ensure the molar ratios of the lipid components, including the ionizable lipid, helper lipid, cholesterol, and PEG-lipid, are correct. The N:P ratio (the molar ratio of protonatable nitrogen in the ionizable lipid to the phosphate (B84403) groups in the nucleic acid) is a critical parameter that influences LNP stability and cellular uptake.[4][5]

• Verify Buffer Conditions:

  • pH: For the initial mixing of lipids and nucleic acids, an acidic buffer is typically used.[1] After formulation, a more physiological pH is generally recommended for storage to maintain stability.[6][7]

  • Ionic Strength: High salt concentrations can lead to aggregation.[1] If possible, reduce the ionic strength of your final buffer.

Step 2: Optimize Storage and Handling Conditions

Environmental factors play a crucial role in LNP stability.

• Temperature Control: Store IM21.7c LNPs at the recommended temperature. For long-term storage, freezing is often necessary, but must be done correctly.[8] Refrigeration at 2°C may be suitable for shorter-term storage (up to 160 days).[2][3]

• Minimize Freeze-Thaw Cycles: Avoid repeated freezing and thawing of your LNP samples.[2][3] Aliquot your LNP suspension into smaller, single-use volumes before freezing.

• Gentle Handling: Avoid vigorous vortexing or shaking. Mix by gentle inversion or pipetting.

Step 3: Incorporate Stabilizing Excipients

The addition of certain excipients can significantly enhance the stability of IM21.7c LNPs.

• Cryoprotectants: If you need to freeze your LNPs, the addition of cryoprotectants like sucrose (B13894) or trehalose (B1683222) is essential to prevent aggregation during the freeze-thaw process.[2][6][8][9][10] These sugars help to minimize the formation of damaging ice crystals.[2][8]

• PEG-Lipids: The inclusion of PEGylated lipids in the formulation provides a steric barrier that prevents LNPs from aggregating.[1][11] Ensure the correct percentage of PEG-lipid is used in your formulation.

Step 4: Characterize Your LNPs to Confirm Aggregation

Utilize analytical techniques to quantify the extent of aggregation.

• Dynamic Light Scattering (DLS): This is a primary technique to measure the size distribution and polydispersity index (PDI) of your LNPs.[5][12] An increase in particle size and PDI can indicate aggregation.

• Analytical Ultracentrifugation (AUC): AUC can provide detailed information on particle size distribution and can distinguish between properly formed LNPs and aggregates.[13]

• Flow Imaging Microscopy (FIM): FIM can be used to visualize and quantify subvisible particles, providing a clear indication of aggregation.[1]

Quantitative Data Summary

The following tables summarize key quantitative parameters relevant to preventing IM21.7c LNP aggregation.

Table 1: Recommended Storage Conditions for IM21.7c LNPs

Storage Condition	Temperature	Duration	Recommended Excipients
Short-term	2°C (Refrigerator)	Up to 160 days	Physiological pH buffer (e.g., PBS pH 7.4)[2][3]
Long-term (Frozen)	-80°C	Months	20% (w/v) Sucrose or Trehalose[2][6][9][10]
Lyophilized	Room Temperature	> 11 months	Trehalose or Sucrose[2][3]

Table 2: Effect of Cryoprotectants on LNP Stability After One Freeze-Thaw Cycle

Cryoprotectant Concentration (w/v)	Gene Silencing Efficacy	LNP Size (z-average diameter)	Polydispersity Index (PDI)
0%	Decreased	Increased	Increased
5-20% Trehalose	Improved with increasing concentration[2]	Decreased with increasing concentration[2][6]	Decreased with increasing concentration[2][6]
5-20% Sucrose	Improved with increasing concentration[2]	Decreased with increasing concentration[2][6]	Decreased with increasing concentration[2][6]

Experimental Protocols

Protocol 1: Formulation of IM21.7c LNPs using Microfluidic Mixing

This protocol describes a general method for formulating LNPs, which can be adapted for IM21.7c.

• Prepare Solutions:

  • Lipid Phase: Dissolve the ionizable lipid, helper lipid, cholesterol, and PEG-lipid in ethanol (B145695) at the desired molar ratios.

  • Aqueous Phase: Dissolve the nucleic acid cargo (e.g., mRNA, siRNA) in an acidic aqueous buffer (e.g., citrate (B86180) or acetate (B1210297) buffer).

• Microfluidic Mixing:

  • Load the lipid and aqueous phases into separate syringes.

  • Connect the syringes to a microfluidic mixing device.

  • Set the desired flow rates to achieve a 3:1 aqueous to organic phase ratio.[5]

  • Initiate mixing. The rapid mixing of the two phases will induce the self-assembly of the LNPs.[1]

• Purification:

  • Remove the ethanol and unincorporated components via tangential flow filtration (TFF) or dialysis against the desired storage buffer.[12]

Protocol 2: Characterization of IM21.7c LNP Aggregation using Dynamic Light Scattering (DLS)

• Sample Preparation: Dilute a small aliquot of your LNP suspension in the storage buffer to an appropriate concentration for DLS analysis.

• Instrument Setup:

  • Equilibrate the DLS instrument to the desired temperature.

  • Enter the parameters for the dispersant (viscosity and refractive index of the buffer).

• Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument and initiate the measurement.

• Data Analysis:

  • Analyze the correlation function to obtain the z-average diameter and the polydispersity index (PDI). A PDI value below 0.1 indicates a monodisperse sample, while higher values suggest a broader size distribution, potentially due to aggregation.[13]

Visual Guides

Caption: Factors leading to IM21.7c LNP aggregation.

Caption: Troubleshooting workflow for LNP aggregation.

References

• 1. fluidimaging.com [fluidimaging.com]
• 2. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. susupport.com [susupport.com]
• 9. research.edgehill.ac.uk [research.edgehill.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. helixbiotech.com [helixbiotech.com]
• 12. blog.curapath.com [blog.curapath.com]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Lipid Ratios in IM21.7c Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the optimization of lipid ratios in IM21.7c formulations.

Frequently Asked Questions (FAQs)

Q1: What is IM21.7c and what is its primary role in a lipid nanoparticle (LNP) formulation?

A1: IM21.7c, also known as LipidBrick® IM21.7c, is a novel cationic lipid developed by Polyplus.[1][2] Its primary role in an LNP formulation is to interact with and encapsulate negatively charged nucleic acid payloads, such as mRNA, through electrostatic interactions.[3] The cationic nature of IM21.7c is crucial for the initial complexation of the nucleic acid and contributes to the overall stability and delivery efficiency of the LNP.[2][4]

Q2: What are the other essential lipid components in a typical four-component LNP formulation containing IM21.7c?

A2: Besides the cationic lipid (IM21.7c), a standard LNP formulation typically includes:

• A PEGylated lipid (e.g., DSPE-PEG2000): This lipid helps to control the particle size during formulation and provides a hydrophilic shield that reduces aggregation and prevents clearance by the mononuclear phagocyte system, thereby increasing circulation time in vivo.[3][5]

• A helper lipid (e.g., DOPE, DSPC): These phospholipids (B1166683) contribute to the structural integrity of the LNP and can facilitate the endosomal escape of the payload into the cytoplasm.[3][6]

• Cholesterol: Cholesterol is incorporated to enhance the stability of the lipid bilayer, aid in membrane fusion, and facilitate endosomal escape.[5][6]

Q3: Why is the molar ratio of these lipids so critical for LNP performance?

A3: The molar ratio of the lipid components is a critical parameter that significantly influences the physicochemical properties and biological performance of the LNPs.[7][8] Altering the lipid ratios can impact:

• Encapsulation efficiency: The ratio of cationic lipid to nucleic acid (N/P ratio) is a key determinant of how effectively the payload is encapsulated.[6][9]

• Particle size and polydispersity (PDI): The proportion of PEGylated lipid, in particular, affects the final size and uniformity of the LNPs.[3]

• Stability: The right balance of lipids is essential to prevent aggregation and ensure the long-term stability of the formulation.[7][10]

• In vivo biodistribution and efficacy: The surface charge and overall lipid composition, influenced by the molar ratios, can affect which tissues the LNPs are delivered to and their transfection efficiency.[2][4]

Q4: How does the N/P ratio relate to the lipid molar ratio?

A4: The N/P ratio refers to the molar ratio of the positively charged nitrogen atoms in the cationic lipid (IM21.7c) to the negatively charged phosphate (B84403) groups in the nucleic acid. While the lipid molar ratio defines the composition of the LNP shell, the N/P ratio is specifically about the charge balance between the cationic lipid and the payload. It is a critical parameter to optimize for high encapsulation efficiency and is adjusted independently of the ratios of the other lipid components.[6][9]

Troubleshooting Guides

Problem 1: Low mRNA Encapsulation Efficiency (<80%)

Low encapsulation efficiency is a common issue that can significantly reduce the potency of your LNP formulation.

Troubleshooting Workflow for Low Encapsulation Efficiency

References

• 1. polyplus-sartorius.com [polyplus-sartorius.com]
• 2. geneseesci.com [geneseesci.com]
• 3. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 5. Optimization of Lipid Nanoformulations for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tandfonline.com [tandfonline.com]

Technical Support Center: Refining IM21.7c LNP Purification Methods

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of IM21.7c lipid nanoparticles (LNPs).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying IM21.7c LNPs?

A1: The most common methods for purifying IM21.7c LNPs to remove ethanol (B145695), unincorporated mRNA, and other process-related impurities are Tangential Flow Filtration (TFF), Ion Exchange Chromatography (IEX), and Size Exclusion Chromatography (SEC). The choice of method depends on the scale of production, desired purity, and the specific characteristics of the LNP formulation.

Q2: Why is purification a critical step in IM21.7c LNP production?

A2: Purification is essential to remove residual ethanol from the formulation process, which can be toxic and destabilize the LNPs. It also separates the final LNP product from free, unencapsulated mRNA and other components, ensuring a homogenous product with high encapsulation efficiency. This leads to improved stability, safety, and in vivo performance.[1]

Q3: What are the expected recovery rates for LNP purification?

A3: For Tangential Flow Filtration (TFF), typical process yields are between 80% and 100%.[2] Yields lower than this may indicate a suboptimal process. Recovery rates for chromatography-based methods like IEX and SEC can vary more widely depending on the specific column chemistry, operating conditions, and the stability of the LNPs.

Troubleshooting Guides

Tangential Flow Filtration (TFF)

Tangential Flow Filtration is a rapid and scalable method for concentrating and diafiltering LNPs. However, users may encounter several challenges.

Issue: Low LNP Recovery (<80%)

Potential Cause	Troubleshooting Action
LNP Adsorption to Membrane	Pre-condition the membrane with a sacrificial agent (e.g., a solution of the final formulation buffer). Select a membrane material with low protein/lipid binding properties (e.g., modified polyethersulfone - mPES).
Shear-Induced LNP Disruption	Optimize the feed flow rate and transmembrane pressure (TMP) to minimize shear stress.[2][3][4] Consider using a lower shear pump type (e.g., peristaltic pump).
Membrane Fouling	Clean the TFF system thoroughly between runs. If fouling persists, consider a pre-filtration step to remove larger aggregates. Optimize TMP to avoid excessive compaction of LNPs on the membrane surface.[4]
Incorrect Membrane Pore Size	Ensure the molecular weight cut-off (MWCO) of the membrane is appropriate for retaining the LNPs while allowing smaller impurities to pass through. A 100 kDa MWCO is a common starting point for many LNP formulations.[5]

Issue: Slow Filtration Rate / High Transmembrane Pressure (TMP)

Potential Cause	Troubleshooting Action
Membrane Fouling	See "Membrane Fouling" in the Low LNP Recovery section.
High LNP Concentration	If the LNP solution is too concentrated, it can increase viscosity and lead to slower filtration. Consider diluting the feed stream or performing the concentration step more gradually.
Sub-optimal Process Parameters	Optimize the feed flow rate and TMP. A systematic approach, such as a design of experiments (DoE), can help identify the optimal operating window.[3]

Ion Exchange Chromatography (IEX)

Ion Exchange Chromatography separates molecules based on their net surface charge. For IM21.7c LNPs, which contain a cationic lipid, cation exchange chromatography is a potential purification step.

Issue: Poor LNP Binding to the Column

Potential Cause	Troubleshooting Action
Incorrect Buffer pH or Ionic Strength	Ensure the pH of the binding buffer is at least 0.5-1 pH unit below the isoelectric point (pI) of the LNPs to ensure a net positive charge.[6] The ionic strength of the sample and binding buffer should be low to facilitate binding.[6]
Column Overloading	Reduce the amount of LNP sample loaded onto the column. Determine the column's binding capacity for your specific LNPs.
Competitive Binding	Ensure the sample is free of other positively charged molecules that could compete with the LNPs for binding sites on the resin.

Issue: Low LNP Recovery During Elution

Potential Cause	Troubleshooting Action
LNPs Binding Too Strongly	Increase the ionic strength of the elution buffer or use a steeper salt gradient. Consider modifying the pH of the elution buffer to reduce the net charge of the LNPs.
LNP Precipitation on the Column	Optimize the elution conditions to maintain LNP stability. This may involve adjusting the salt concentration, pH, or including additives in the elution buffer.
Hydrophobic Interactions with the Resin	Some IEX resins can have secondary hydrophobic characteristics. Consider adding a small percentage of a non-ionic solvent to the mobile phase to reduce these interactions.

Size Exclusion Chromatography (SEC)

Size Exclusion Chromatography separates molecules based on their size. It is effective for removing small molecule impurities and for analyzing LNP size and aggregation.

Issue: LNP Aggregation or Column Interaction

Potential Cause	Troubleshooting Action
Non-specific Adsorption	Use a column with a stationary phase designed for low biomolecule adsorption.[7] The inclusion of a moderate salt concentration (e.g., 150 mM NaCl) in the mobile phase can help to minimize ionic interactions.
Shear-Induced Aggregation	Reduce the flow rate to minimize shear forces within the column.[7]
Poor Sample Quality	Filter the sample through a low-binding syringe filter (e.g., 0.22 µm) before loading to remove any pre-existing aggregates.

Issue: Poor Resolution Between LNPs and Impurities

Potential Cause	Troubleshooting Action
Inappropriate Column Pore Size	Select a column with a pore size that provides optimal separation in the size range of your LNPs and the impurities you want to remove. For LNP characterization, ultrawide pore SEC columns may be beneficial.[8]
Sub-optimal Flow Rate	A lower flow rate generally improves resolution in SEC.
Column Overloading	Injecting too large a sample volume can lead to band broadening and decreased resolution. The sample volume should typically be less than 2% of the total column volume.

Experimental Protocols

Tangential Flow Filtration (TFF) Protocol for IM21.7c LNP Purification

This protocol outlines a general procedure for the purification of IM21.7c LNPs using a lab-scale TFF system.

Materials:

• IM21.7c LNP formulation in ethanol/aqueous buffer mixture

• Diafiltration buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

• TFF system with a 100 kDa MWCO mPES hollow fiber filter or cassette

• Peristaltic pump

• Pressure gauges

• RNase-free reservoirs and tubing

Procedure:

• System Preparation: Sanitize and equilibrate the TFF system with the diafiltration buffer.

• Loading: Load the IM21.7c LNP formulation into the feed reservoir.

• Concentration: Concentrate the LNP solution to a target volume by controlling the permeate flow rate. Monitor the transmembrane pressure (TMP) and keep it within the manufacturer's recommended range.

• Diafiltration: Add the diafiltration buffer to the feed reservoir at the same rate as the permeate is being removed to exchange the buffer and remove ethanol and other small molecule impurities. A common target is to perform 5-10 diavolumes.

• Final Concentration: After diafiltration, concentrate the LNPs to the desired final concentration.

• Recovery: Recover the purified and concentrated LNP solution from the system.

• Characterization: Analyze the purified LNPs for size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Size Exclusion Chromatography (SEC) Protocol for IM21.7c LNP Analysis

This protocol describes a typical analytical SEC method for assessing the size and purity of IM21.7c LNPs.

Materials:

• Purified IM21.7c LNP sample

• SEC column suitable for large biomolecules (e.g., with a pore size of 1000 Å or greater)

• HPLC or UHPLC system with a UV or multi-angle light scattering (MALS) detector

• Mobile phase (e.g., PBS, pH 7.4)

Procedure:

• System Equilibration: Equilibrate the SEC column with the mobile phase at a constant flow rate until a stable baseline is achieved.

• Sample Preparation: If necessary, dilute the LNP sample in the mobile phase. Filter the sample through a 0.22 µm syringe filter.

• Injection: Inject a small volume of the prepared sample onto the column.

• Elution: Elute the sample isocratically with the mobile phase.

• Detection: Monitor the elution profile using the detector. LNPs will typically elute in the void or early in the chromatogram, while smaller impurities will have longer retention times.

• Data Analysis: Analyze the chromatogram to determine the retention time, peak area, and polydispersity of the LNP peak.

Data Presentation

Table 1: Typical TFF Process Parameters and Outcomes for IM21.7c LNP Purification

Parameter	Value
Membrane MWCO	100 kDa
Membrane Type	mPES
Feed Flow Rate	100-200 L/min/m²
Transmembrane Pressure (TMP)	10-20 psi
Diavolumes	5-10
Outcome
LNP Recovery	>90%
Final Ethanol Concentration	<1%
Encapsulation Efficiency	>95%

Table 2: Comparison of LNP Characteristics Before and After Purification

Characteristic	Before Purification	After Purification
Size (nm)	80 - 120	80 - 110
Polydispersity Index (PDI)	0.1 - 0.3	< 0.15
Zeta Potential (mV)	+10 to +30	+15 to +35
Encapsulation Efficiency (%)	70 - 90	> 95

Visualizations

Caption: Tangential Flow Filtration (TFF) workflow for IM21.7c LNP purification.

Caption: Troubleshooting logic for common issues in Size Exclusion Chromatography (SEC) of LNPs.

References

• 1. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 2. m.youtube.com [m.youtube.com]
• 3. Process development of tangential flow filtration and sterile filtration for manufacturing of mRNA-lipid nanoparticles: A study on membrane performance and filtration modeling - Providence Therapeutics [providencetherapeutics.com]
• 4. youtube.com [youtube.com]
• 5. cytivalifesciences.com [cytivalifesciences.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. researchgate.net [researchgate.net]
• 8. trilinkbiotech.com [trilinkbiotech.com]

Technical Support Center: IM21.7c Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with IM21.7c lipid for nanoparticle (LNP) formulation and subsequent experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the formulation of IM21.7c-based Lipid Nanoparticles (LNPs) and their application in mRNA delivery experiments.

Formulation & Characterization

Q1: My LNP size is larger than expected (>150 nm) and/or the Polydispersity Index (PDI) is high (>0.2). What should I do?

A1: Several factors can contribute to suboptimal LNP size and PDI. Here are some troubleshooting steps:

• Review Lipid Solution Preparation: Ensure that LipidBrick® IM21.7c and other lipids are fully solubilized in ethanol (B145695). We recommend using an ultrasonic bath at up to 37°C for 30 minutes, followed by vortexing to ensure complete dissolution.[1]

• Check Microfluidic System: Verify that the microfluidic mixing device is functioning correctly, with no clogs or leaks. The recommended flow rate for initial experiments is 10 mL/min with a volumetric ratio of 3:1 (aqueous:ethanolic).[1]

• Optimize Formulation Ratios: The molar ratios of the lipid components are critical. Refer to the recommended 4-lipid and 5-lipid formulations in the experimental protocols section as a starting point. Adjusting the lipid ratios may be necessary for your specific mRNA and application.

• Buffer Preparation: Ensure the aqueous buffer (e.g., 10 mM sodium acetate) is at the correct pH (pH 4.0) to facilitate the interaction between the cationic IM21.7c lipid and the negatively charged mRNA.[1]

Q2: The encapsulation efficiency of my mRNA is low.

A2: Low encapsulation efficiency can be due to several factors:

• N:P Ratio: The ratio of the nitrogen atoms in the cationic lipid to the phosphate (B84403) groups in the mRNA (N:P ratio) is a critical parameter. You may need to optimize this ratio for your specific mRNA.

• Mixing Process: Inefficient or slow mixing can lead to poor encapsulation. Ensure rapid and homogenous mixing of the lipid and mRNA solutions. Microfluidic systems are highly recommended for reproducible results.

• mRNA Quality: Degraded or impure mRNA can result in lower encapsulation efficiency. Always use high-quality, intact mRNA.

Q3: My LNPs are aggregating after formulation.

A3: LNP aggregation can be a sign of instability. Consider the following:

• Ethanol Removal: Ensure complete removal of ethanol after the mixing step using methods like centrifugal filtration.[1]

• Final Buffer: After ethanol removal, resuspend the LNPs in a suitable buffer such as PBS.

• Storage Conditions: Store the formulated LNPs at the recommended temperature (typically 4°C for short-term storage). For long-term storage, refer to specific stability data.

In Vitro Transfection

Q4: I am observing low transfection efficiency in my cell line.

A4: Low transfection efficiency can be cell-type dependent and influenced by several factors:

• Cell Health and Confluency: Ensure your cells are healthy and in the logarithmic growth phase. Transfect cells when they are 60-80% confluent.[1]

• mRNA Dose: The amount of mRNA delivered per well may need optimization. We recommend starting with the amounts suggested in the protocol and performing a dose-response experiment.

• LNP Quality: Use freshly prepared or properly stored LNPs with optimal size, PDI, and encapsulation efficiency.

• Incubation Time: Analyze gene expression 24-48 hours post-transfection, as the kinetics of protein expression can vary between cell types.[1]

Q5: I am observing high cytotoxicity after transfecting my cells with IM21.7c LNPs.

A5: While IM21.7c is designed for efficient delivery, high concentrations of cationic lipids can sometimes lead to cytotoxicity. To mitigate this:

• Optimize LNP Dose: Reduce the amount of LNP-mRNA complex added to your cells. A dose-response experiment can help identify the optimal concentration that balances high transfection efficiency with low toxicity.

• Cell Density: Ensure that the cell density is optimal at the time of transfection. Low cell density can make cells more susceptible to toxic effects.

• Purity of Formulation: Residual ethanol or other contaminants from the formulation process can contribute to cytotoxicity. Ensure proper purification of your LNPs.

Quantitative Data Summary

The following tables provide reference data for the formulation and characterization of IM21.7c-based LNPs. These are based on recommended starting formulations and may require optimization for specific applications.

Table 1: Recommended 4-Lipid LNP Formulation

Lipid Component	Stock Concentration (mM)	Molar Ratio (%)
LipidBrick® IM21.7c	100	40
DOPE	30	20
Cholesterol	50	38.5
DMG-PEG2k	10	1.5

Table 2: Recommended 5-Lipid LNP Formulation

Lipid Component	Stock Concentration (mM)	Molar Ratio (%)
LipidBrick® IM21.7c	100	25
DODMA	50	25
DPyPE	30	10
Cholesterol	50	38.5
DSG-PEG2k	10	1.5

Table 3: Expected LNP Characteristics and In Vivo Biodistribution

Parameter	Expected Value/Outcome
Particle Size	< 100 nm[2][3]
Polydispersity Index (PDI)	< 0.2
Zeta Potential	Positive[2]
Encapsulation Efficiency	> 90%
In Vivo Biodistribution	Increased accumulation in Lungs and Spleen, with reduced accumulation in the Liver[2][4][5]

Note: The in vivo biodistribution data is based on findings from a study by Gueguen et al., 2024, which demonstrated that LNPs formulated with IM21.7c showed a significant shift in biodistribution compared to traditional ionizable lipid-based LNPs.[2]

Experimental Protocols

1. Preparation of IM21.7c-based LNPs for mRNA Delivery

This protocol describes a general method for formulating mRNA-LNPs using LipidBrick® IM21.7c with a microfluidic device.

Materials:

• LipidBrick® IM21.7c

• Helper lipids (e.g., DOPE, DPyPE)

• Cholesterol

• PEG-lipid (e.g., DMG-PEG2k, DSG-PEG2k)

• Ethanol (RNase-free)

• mRNA in RNase-free water or buffer

• Aqueous buffer: 10 mM Sodium Acetate, pH 4.0 (RNase-free)

• Microfluidic mixing system (e.g., NanoAssemblr™)

• Centrifugal filter units (10 kDa MWCO)

• Phosphate-Buffered Saline (PBS), pH 7.4 (RNase-free)

Methodology:

• Prepare Ethanolic Lipid Solution:

  • Dissolve LipidBrick® IM21.7c and other lipids in ethanol to their respective stock concentrations (see Tables 1 & 2).

  • To aid dissolution of IM21.7c, sonicate in a water bath at up to 37°C for 30 minutes, followed by vortexing.[1]

  • Combine the lipid stock solutions in the desired molar ratios to create the final ethanolic lipid mixture.

• Prepare Aqueous mRNA Solution:

  • Dilute the mRNA stock in 10 mM Sodium Acetate buffer (pH 4.0) to the desired concentration.

• LNP Formulation using Microfluidics:

  • Set up the microfluidic system according to the manufacturer's instructions.

  • Load the ethanolic lipid solution into one inlet and the aqueous mRNA solution into another.

  • Initiate mixing at a recommended flow rate of 10 mL/min and a volumetric ratio of 3:1 (aqueous:ethanolic).[1]

• Downstream Processing:

  • Ethanol Removal: Remove the ethanol from the LNP suspension using a centrifugal filter unit (10 kDa MWCO).

  • Buffer Exchange: Wash the LNPs with PBS (pH 7.4) and concentrate to the desired volume.

  • Sterile Filtration: Filter the final LNP suspension through a 0.22 µm sterile filter.

• Characterization:

  • Measure the particle size, PDI, and zeta potential using Dynamic Light Scattering (DLS).

  • Determine the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen).

2. In Vitro Transfection of Adherent Cells with IM21.7c-LNPs

This protocol provides a general guideline for transfecting adherent cells in a 24-well plate format.

Materials:

• Adherent cells in culture

• Complete cell culture medium

• IM21.7c-LNP encapsulated mRNA

• 24-well cell culture plates

Methodology:

• Cell Seeding:

  • 24 hours prior to transfection, seed adherent cells in a 24-well plate at a density that will result in 60-80% confluency at the time of transfection (e.g., 40,000 - 100,000 cells per well in 0.5 mL of medium).[1]

• Transfection:

  • On the day of transfection, dilute the LNP-mRNA formulation in cell culture medium if necessary.

  • Add the desired amount of LNP-mRNA complex dropwise to the cells in each well. Gently rock the plate to ensure even distribution.

  • For a 24-well plate, a starting amount of 250-500 ng of mRNA per well is recommended.

• Incubation:

  • Return the plate to a CO2 incubator at 37°C.

• Analysis of Gene Expression:

  • Analyze the expression of the delivered mRNA (e.g., via fluorescence microscopy for reporter proteins, or qPCR for mRNA levels) 24 to 48 hours post-transfection.[1]

Visualizations

Caption: Experimental workflow for the formulation and characterization of IM21.7c-based LNPs.

Caption: General signaling pathway for LNP-mediated mRNA delivery and protein expression.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. researchgate.net [researchgate.net]
• 3. Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 5. geneseesci.com [geneseesci.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of IM21.7c and DLin-MC3-DMA for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Selecting the Optimal Lipid Nanoparticle for Your mRNA Delivery Needs.

The landscape of mRNA therapeutics is rapidly evolving, with the choice of delivery vehicle being as critical as the mRNA sequence itself. Lipid nanoparticles (LNPs) have emerged as the leading platform for in vivo mRNA delivery. At the heart of these LNPs are the "active" lipids that are crucial for encapsulating and delivering the mRNA cargo. This guide provides an objective, data-driven comparison of two prominent lipids: the novel cationic lipid IM21.7c from Polyplus (a Sartorius company) and the clinically validated, gold-standard ionizable lipid DLin-MC3-DMA .

This guide will delve into the key performance differences between LNPs formulated with these two lipids, focusing on their in vivo biodistribution, formulation strategies, and what the current data suggests for their respective applications in mRNA-based therapies and vaccines.

At a Glance: Key Performance Differences

Feature	IM21.7c-based LNP	DLin-MC3-DMA-based LNP
Primary In Vivo Target	Lungs (>95%)[1]	Liver[2][3]
Lipid Type	Cationic[4][5]	Ionizable[3]
Surface Charge (at physiological pH)	Positive[1]	Neutral[6]
Typical Formulation	5-component (IM21.7c, ionizable lipid, helper lipid, cholesterol, PEG-lipid)[1]	4-component (DLin-MC3-DMA, helper lipid, cholesterol, PEG-lipid)[3]
Established Clinical Use	Preclinical[4][5][7]	Clinically approved (Onpattro for siRNA)[3]

In Vivo Performance: A Tale of Two Tropisms

The most striking difference between IM21.7c and DLin-MC3-DMA lies in the in vivo biodistribution of the mRNA they deliver. This differential targeting is a critical consideration for therapeutic applications, where delivery to a specific organ is paramount.

IM21.7c: Targeting the Lungs

Recent preclinical data demonstrates that LNPs formulated with IM21.7c exhibit a strong tropism for the lungs. In a study using a 5-component LNP formulation to deliver luciferase-encoding mRNA to mice via intravenous injection, over 95% of the resulting protein expression was observed in the lungs.[1] In contrast, expression in the liver was less than 1%, with the spleen showing approximately 3% of the total expression.[1] This lung-specific delivery profile makes IM21.7c a compelling candidate for mRNA-based therapies targeting respiratory diseases.

DLin-MC3-DMA: The Liver-Targeting Benchmark

DLin-MC3-DMA is arguably the most well-characterized ionizable lipid for nucleic acid delivery, famous for its role in the first FDA-approved siRNA therapeutic, Onpattro. LNPs formulated with DLin-MC3-DMA are known for their robust and preferential accumulation in the liver.[2][3] This liver tropism is a hallmark of many ionizable lipid-based LNPs and has been leveraged for therapies targeting the production of proteins in hepatocytes. While the liver is the primary target, some expression in the spleen is also commonly observed.[8]

Quantitative In Vivo Biodistribution Data

The following table summarizes the in vivo biodistribution data from a study utilizing an IM21.7c-based LNP formulation for luciferase mRNA delivery in mice.[1] This is contrasted with the generally accepted biodistribution profile of DLin-MC3-DMA based on extensive literature.

Organ	IM21.7c LNP (% Luciferase Expression)[1]	DLin-MC3-DMA LNP (Predominant Target)
Lungs	>95%	Minor
Liver	<1%	Primary
Spleen	~3%	Secondary

LNP Formulation and Physicochemical Properties

The composition of the LNP formulation is critical to its performance. Below are the typical formulations for LNPs based on IM21.7c and DLin-MC3-DMA.

LNP Composition and Characteristics

Parameter	IM21.7c LNP (Gueguen et al., 2024)[1]	DLin-MC3-DMA LNP (Typical)[3][9]
Active Lipid	40% IM21.7c	50% DLin-MC3-DMA
Ionizable Lipid	30% DODMA	-
Helper Lipid	10% DPyPE	10% DSPC
Cholesterol	18.5%	38.5%
PEG-Lipid	1.5% DSG-PEG2000	1.5% DMG-PEG
Size (nm)	97 ± 1	~80-100
Polydispersity Index (PDI)	0.089	<0.2
Zeta Potential (mV)	+12	Near-neutral
Encapsulation Efficiency	98.0%	>90%

Experimental Methodologies

Reproducibility is key in scientific research. The following sections detail the experimental protocols for LNP formulation and in vivo evaluation as described in the cited literature.

LNP Formulation Workflow

The general workflow for preparing mRNA-loaded LNPs involves the rapid mixing of an ethanolic lipid solution with an acidic aqueous solution containing the mRNA. This process, often performed using a microfluidic device, leads to the self-assembly of the LNPs with the mRNA encapsulated within.

LNP Formulation Workflow

Protocol for IM21.7c LNP Formulation (5-Component System) [1]

• Lipid Stock Preparation: Prepare stock solutions of IM21.7c, DODMA, DPyPE, Cholesterol, and DSG-PEG2000 in absolute ethanol.

• Organic Phase Preparation: Mix the lipid stock solutions to achieve a final molar ratio of 40% IM21.7c, 30% DODMA, 10% DPyPE, 18.5% Cholesterol, and 1.5% DSG-PEG2000.

• Aqueous Phase Preparation: Dilute the mRNA to the desired concentration in an acidic buffer (e.g., 10 mM sodium acetate, pH 4.0).

• Microfluidic Mixing: Use a microfluidic mixing device (e.g., NanoAssemblr™) to combine the organic and aqueous phases at a defined flow rate and ratio (typically 3:1 aqueous to organic).

• Purification: Remove the ethanol and raise the pH by dialyzing the resulting LNP solution against phosphate-buffered saline (PBS) at pH 7.4.

• Characterization: Analyze the final LNP formulation for particle size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.

Protocol for DLin-MC3-DMA LNP Formulation (4-Component System) [9]

• Lipid Stock Preparation: Prepare stock solutions of DLin-MC3-DMA, DSPC, Cholesterol, and DMG-PEG in absolute ethanol.

• Organic Phase Preparation: Combine the lipid stock solutions to achieve a final molar ratio of 50% DLin-MC3-DMA, 10% DSPC, 38.5% Cholesterol, and 1.5% DMG-PEG.

• Aqueous Phase Preparation: Dissolve the mRNA in an acidic buffer (e.g., 25 mM citrate buffer, pH 4.0).

• Microfluidic Mixing: Utilize a microfluidic device to rapidly mix the ethanolic lipid solution with the aqueous mRNA solution.

• Purification: Perform dialysis against PBS (pH 7.4) to remove ethanol and neutralize the formulation.

• Characterization: Assess the physicochemical properties of the LNPs, including size, PDI, and encapsulation efficiency.

In Vivo Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vivo performance of mRNA-LNP formulations.

In Vivo mRNA Delivery and Biodistribution Analysis

Protocol for In Vivo mRNA Delivery and Biodistribution Analysis [1]

• Animal Model: Utilize a suitable mouse model (e.g., C57BL/6).

• LNP Administration: Administer a defined dose of the mRNA-LNP formulation (e.g., 7.5 µg of luciferase mRNA per mouse) via intravenous (retro-orbital or tail vein) injection.

• Expression Period: Allow for protein expression over a specified time course (e.g., 24 hours).

• Bioluminescence Imaging: For mRNA encoding a reporter protein like luciferase, administer the substrate (e.g., D-luciferin) and perform in vivo imaging using a system like an IVIS to visualize the location and intensity of protein expression.

• Ex Vivo Analysis: Following in vivo imaging, euthanize the animals and harvest key organs (liver, lungs, spleen, etc.). Perform ex vivo imaging on the isolated organs to quantify the luminescence signal in each tissue.

• Data Quantification: Analyze the imaging data to determine the percentage of total luminescence signal originating from each organ, thereby establishing the biodistribution profile of the LNP formulation.

Safety and Immunogenicity

DLin-MC3-DMA: As a component of a clinically approved drug, DLin-MC3-DMA has a well-documented safety profile. Ionizable lipids, in general, are considered to have a better safety profile than permanently cationic lipids because their neutral charge at physiological pH reduces non-specific interactions with cell membranes and blood components. However, infusion-related reactions have been reported in patients receiving Onpattro.[10] Furthermore, ionizable lipids can have intrinsic adjuvant activity and may trigger inflammatory responses.[10]

IM21.7c: IM21.7c is a permanently cationic lipid, which traditionally raises more concerns about toxicity compared to ionizable lipids.[6] However, the manufacturer states that proof-of-concept studies have shown that IM21.7c improves drug efficiency and formulation stability with no additional safety concerns.[7] The available Safety Data Sheet (SDS) for IM21.7c classifies it as an acute oral, dermal, and inhalation toxicant (Category 4), a skin and eye irritant (Category 2), and a potential respiratory irritant. It is important to note that this classification is for the pure substance, and the toxicity profile of the final LNP formulation may differ. More comprehensive studies on the immunogenicity and long-term safety of IM21.7c-containing LNPs are needed.

Conclusion and Future Perspectives

The choice between IM21.7c and DLin-MC3-DMA for mRNA delivery is fundamentally a choice of target.

DLin-MC3-DMA remains the undisputed benchmark for liver-directed mRNA delivery. Its extensive validation and clinical precedent make it a reliable choice for therapies aimed at correcting protein deficiencies or expressing therapeutic proteins in the liver.

IM21.7c emerges as a promising new tool for applications requiring lung-targeted mRNA delivery. The preclinical data showing highly efficient lung expression opens up new possibilities for treating respiratory diseases with mRNA therapeutics. Its cationic nature and 5-component formulation represent a departure from the standard ionizable LNP paradigm, highlighting the expanding toolbox available to LNP formulation scientists.

For researchers and drug developers, the selection process should be guided by the therapeutic goal. For liver-centric applications, DLin-MC3-DMA provides a well-trodden and effective path. For those venturing into pulmonary applications, IM21.7c offers a compelling, albeit newer, alternative that warrants further investigation and validation. As the field of mRNA delivery continues to advance, the development of lipids with diverse and tunable organ tropism will be essential to unlocking the full therapeutic potential of mRNA.

References

• 1. researchgate.net [researchgate.net]
• 2. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 3. polyplus-sartorius.com [polyplus-sartorius.com]
• 4. contractpharma.com [contractpharma.com]
• 5. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biopharminternational.com [biopharminternational.com]
• 7. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pro-inflammatory concerns with lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. polyplus-sartorius.com [polyplus-sartorius.com]

A Comparative Guide to IM21.7c and Other Leading Ionizable Lipids for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

The landscape of mRNA-based therapeutics and vaccines is rapidly evolving, with the lipid nanoparticle (LNP) delivery system playing a pivotal role. At the heart of these LNPs are ionizable lipids, which are critical for encapsulating and facilitating the intracellular delivery of mRNA. This guide provides an objective comparison of the novel ionizable lipid IM21.7c against other widely used alternatives, namely DLin-MC3-DMA, ALC-0315, and SM-102, supported by experimental data.

Overview of Ionizable Lipids

Ionizable lipids are amphiphilic molecules with a unique characteristic: they possess a positive charge at acidic pH and are neutral at physiological pH. This property is crucial for their function. In the acidic environment during LNP formulation, the positive charge allows for efficient complexation with negatively charged mRNA. Upon entering the body, the neutral charge at physiological pH reduces toxicity and non-specific interactions. Once inside the cell, within the acidic environment of the endosome, the lipid regains its positive charge, facilitating endosomal escape and the release of mRNA into the cytoplasm.

IM21.7c (LipidBrick® IM21.7c) is a novel, patent-protected cationic lipid with an imidazolium-based polar head.[1][2][3] It is designed to confer an overall positive charge to LNPs, even at physiological pH, which influences their biodistribution.[1][4] This characteristic is reported to enable a wider in vivo biodistribution with reduced liver accumulation and increased targeting to the lungs and spleen.[4]

DLin-MC3-DMA (MC3) was a key component in the first FDA-approved siRNA therapeutic, Onpattro. It has been extensively studied and serves as a benchmark for hepatic delivery of nucleic acids.

ALC-0315 and SM-102 are two other prominent ionizable lipids, famously used in the Pfizer-BioNTech and Moderna COVID-19 mRNA vaccines, respectively. They have demonstrated high efficiency for intramuscular mRNA delivery and subsequent protein expression.

Quantitative Performance Comparison

The following tables summarize the key physicochemical properties and in vivo performance of LNPs formulated with IM21.7c and the other leading ionizable lipids.

Table 1: Physicochemical Properties of LNPs

Property	IM21.7c-based LNP	DLin-MC3-DMA-based LNP	ALC-0315-based LNP	SM-102-based LNP
Size (nm)	< 100[5]	~80-100	~80-90[6]	~75-80[6]
Polydispersity Index (PDI)	Low (specific value not stated)	≤ 0.25[7]	Low (specific value not stated)	Low (specific value not stated)
Zeta Potential (mV)	Positive[5]	Near-neutral	Near-neutral	Near-neutral
mRNA Encapsulation Efficiency (%)	High[5]	> 90[7]	> 95[6]	> 95[6]

Table 2: In Vivo Performance Comparison

Parameter	IM21.7c-based LNP	DLin-MC3-DMA-based LNP	ALC-0315-based LNP	SM-102-based LNP
Primary Target Organs	Lungs, Spleen[5]	Liver	Muscle (intramuscular), Liver (intravenous)	Muscle (intramuscular), Liver (intravenous)
Relative Transfection Efficiency	Effective in vitro transfection[5]	High in hepatocytes	High	Moderately higher than ALC-0315 for intramuscular delivery[6]
Key Reported Advantage	Altered biodistribution, reduced liver targeting[5]	Potent hepatic gene silencing	High efficiency in mRNA vaccines	High efficiency in mRNA vaccines, good stability[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are outlines of key experimental protocols.

LNP Formulation via Microfluidics

Lipid nanoparticles are typically formulated by the rapid mixing of a lipid-containing organic phase (e.g., ethanol) with an mRNA-containing aqueous phase (e.g., citrate (B86180) or acetate (B1210297) buffer at acidic pH) using a microfluidic device.

Materials:

• Ionizable lipid (IM21.7c, DLin-MC3-DMA, ALC-0315, or SM-102)

• Helper lipid (e.g., DSPC)

• Cholesterol

• PEG-lipid (e.g., DMG-PEG 2000)

• mRNA encoding a reporter protein (e.g., Firefly Luciferase)

• Ethanol (B145695)

• Low pH buffer (e.g., 10 mM Sodium Acetate, pH 4.0)[3]

• PBS, pH 7.4

• Microfluidic mixing system (e.g., NanoAssemblr™)[3]

Procedure:

• Prepare a stock solution of the lipids in ethanol at the desired molar ratio. For example, a common molar ratio for DLin-MC3-DMA LNPs is 50:10:38.5:1.5 (DLin-MC3-DMA:DSPC:Cholesterol:DMG-PEG 2000).[8]

• Dilute the mRNA in the low pH buffer.

• Set up the microfluidic system according to the manufacturer's instructions.

• Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

• Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous to organic).[3]

• The rapid mixing in the microfluidic channels leads to the self-assembly of LNPs.

• The resulting LNP solution is then dialyzed against PBS to remove the ethanol and raise the pH.

• Characterize the LNPs for size, PDI, zeta potential, and encapsulation efficiency.

In Vitro mRNA Transfection and Luciferase Assay

This assay is used to determine the efficiency of LNP-mediated mRNA delivery and subsequent protein expression in cultured cells.

Materials:

• LNPs encapsulating Firefly Luciferase mRNA

• Mammalian cell line (e.g., Caco-2, HEK293T)

• Cell culture medium

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Dilute the mRNA-LNPs in cell culture medium to the desired concentrations.

• Remove the old medium from the cells and add the LNP-containing medium.

• Incubate the cells for a specified period (e.g., 24-48 hours).

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's protocol.

• Measure the luminescence using a luminometer. The light output is proportional to the amount of luciferase protein expressed.

In Vivo Biodistribution Study in Mice

This experiment tracks the localization of LNPs and the site of protein expression after administration in a living animal.

Materials:

• LNPs encapsulating Firefly Luciferase mRNA

• Laboratory mice (e.g., BALB/c)

• D-luciferin (substrate for luciferase)

• In vivo imaging system (IVIS)

Procedure:

• Administer the mRNA-LNPs to mice via the desired route (e.g., intravenous injection).

• At various time points post-injection, administer D-luciferin to the mice (e.g., via intraperitoneal injection).

• Anesthetize the mice and place them in the IVIS imaging chamber.

• Acquire bioluminescence images to detect the light emitted from tissues where luciferase is being expressed.

• For more detailed analysis, organs can be harvested for ex vivo imaging to quantify the signal in specific tissues.[9]

Visualizing Key Processes

To better understand the concepts discussed, the following diagrams illustrate a typical LNP experimental workflow, the mechanism of endosomal escape, and the logical relationship in lipid screening.

Caption: A typical experimental workflow for LNP formulation and evaluation.

Caption: The proposed mechanism of LNP endosomal escape.

Caption: Logical flow for selecting an optimal ionizable lipid.

References

• 1. shop.sartorius.com [shop.sartorius.com]
• 2. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. geneseesci.com [geneseesci.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn2.caymanchem.com [cdn2.caymanchem.com]

Revolutionizing mRNA Delivery: In Vivo Validation of IM21.7c Performance

For Immediate Release

A novel cationic lipid, IM21.7c, is challenging the landscape of lipid nanoparticle (LNP) technology for mRNA therapeutics.[1][2] Preclinical in vivo data demonstrates a significant shift in biodistribution, with preferential expression in the lungs and spleen over the liver, a common destination for conventional LNP formulations.[3][4][5] This unique targeting capability, attributed to its imidazolium (B1220033) polar head, presents new avenues for treating a range of diseases.[3][4][6] This guide provides a comprehensive comparison of IM21.7c's in vivo performance against established alternatives, supported by experimental data and detailed protocols.

Performance Comparison: IM21.7c vs. Alternative Lipids

The in vivo efficacy of LNP formulations is primarily assessed by the biodistribution and expression level of a reporter gene, typically luciferase, following systemic administration in animal models. The data presented below summarizes the key performance indicators of LNPs formulated with IM21.7c compared to those formulated with the widely used cationic lipid DOTAP and the clinically relevant ionizable lipids ALC-0315 and SM-102.

Lipid Component	Primary Organ(s) of Expression	Relative Expression Level (vs. Liver)	Reference Experimental Model
IM21.7c	Lungs, Spleen	Lung: >95% Spleen: ~3% Liver: <1%	Intravenous injection of FLuc mRNA (7.5 µg) in mice
DOTAP/DODMA	Spleen, Liver	Spleen dominant	Intravenous injection of Luciferase mRNA in mice
ALC-0315	Liver, Spleen	Liver dominant	Intravenous injection of luciferase mRNA in mice
SM-102	Liver, Spleen	Liver dominant	Intramuscular injection of Luc mRNA in mice

Experimental Methodologies

The following protocols outline the key in vivo experiments for validating the performance of LNP-formulated mRNA.

In Vivo Biodistribution Study Using Luciferase Reporter Gene

Objective: To determine the organ-specific expression of mRNA delivered by LNPs.

Materials:

• LNP-formulated mRNA encoding Firefly Luciferase (FLuc)

• BALB/c mice (female, 6-8 weeks old)

• D-Luciferin, potassium salt

• In Vivo Imaging System (IVIS)

• Anesthesia machine with isoflurane

Protocol:

• Animal Acclimatization: Acclimate mice for at least one week prior to the experiment.

• LNP Administration: Administer a single dose of LNP-formulated FLuc mRNA (e.g., 7.5 µg of mRNA per mouse) via intravenous (retro-orbital) injection.

• Bioluminescence Imaging: At a predetermined time point post-injection (e.g., 24 hours), anesthetize the mice using isoflurane.

• Substrate Administration: Inject D-Luciferin (150 mg/kg) intraperitoneally.

• Image Acquisition: After 10-15 minutes, acquire bioluminescence images using an IVIS.

• Ex Vivo Analysis: Following in vivo imaging, euthanize the mice and harvest key organs (liver, lungs, spleen, heart, kidneys).

• Ex Vivo Imaging: Arrange the harvested organs in a petri dish and acquire bioluminescence images to quantify organ-specific luciferase expression.

• Data Analysis: Quantify the bioluminescent signal (total flux in photons/second) from each organ using the imaging software.

Signaling Pathways and Experimental Workflow

The unique biodistribution of IM21.7c-formulated LNPs is attributed to its distinct physicochemical properties, which influence its interaction with blood components and target cells.

Caption: Proposed mechanism for IM21.7c LNP biodistribution.

The experimental workflow for validating the in vivo performance of novel lipids like IM21.7c follows a systematic process from formulation to data analysis.

Caption: Workflow for in vivo validation of LNP performance.

References

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sartorius.com [sartorius.com]
• 5. sartorius.co.kr [sartorius.co.kr]
• 6. Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to IM21.7c: A Novel Cationic Lipid for Preclinical mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

The landscape of mRNA therapeutics and vaccines is rapidly evolving, with lipid nanoparticle (LNP) delivery systems playing a pivotal role. This guide provides a comparative analysis of the novel cationic lipid, IM21.7c, against established ionizable lipids—SM-102, ALC-0315, and DLin-MC3-DMA (MC3)—used in preclinical and clinical development.

Executive Summary

IM21.7c, a key component of the LipidBrick® platform, is a novel cationic lipid designed to optimize the biodistribution of mRNA-LNPs. Preclinical data suggests that LNPs formulated with IM21.7c exhibit a distinct biodistribution profile, with enhanced delivery to the lungs and spleen and reduced accumulation in the liver compared to conventional ionizable lipids. This characteristic presents a promising avenue for therapeutic applications targeting these organs. In contrast, established lipids such as SM-102, ALC-0315, and MC3 have a well-documented history of potent hepatic and intramuscular delivery, leading to their successful use in approved therapeutics. This guide will delve into the available preclinical data for each lipid, offering a comparative overview of their physicochemical properties, biodistribution, and efficacy in various models.

Physicochemical Properties of LNP Formulations

The composition and characteristics of LNPs are critical determinants of their in vivo performance. The following table summarizes the typical physicochemical properties of LNPs formulated with IM21.7c and its key comparators.

Cationic/Ionizable Lipid	Helper Lipids	Molar Ratio	Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
IM21.7c	DODMA, DPyPE, Cholesterol, DSG-PEG2000	40:30:10:18.5:1.5	97 ± 1	0.089	+12	98.0	[1]
SM-102	DSPC, Cholesterol, DMG-PEG2000	50:10:38.5:1.5	~80-100	< 0.1	-5 to -10	> 90	[2][3]
ALC-0315	DSPC, Cholesterol, ALC-0159	46.3:9.4:42.7:1.6	~80-100	< 0.2	~ -2	> 90	[4][5]
DLin-MC3-DMA	DSPC, Cholesterol, PEG-DMG	50:10:38.5:1.5	~70-90	< 0.1	~ -4	> 95	[6]

Preclinical Biodistribution

A key differentiator of IM21.7c is its altered biodistribution profile. The permanent positive charge of IM21.7c-containing LNPs is thought to influence their interaction with serum proteins and cell surfaces, leading to different organ tropism.

Cationic/Ionizable Lipid	Primary Organ(s) of Accumulation (Intravenous Administration)	Secondary Organ(s)	Liver Accumulation	Reference
IM21.7c	Lungs (>95%)	Spleen (~3%)	Low (<1%)	[1]
SM-102	Liver	Spleen, Adrenal Glands	High	[7]
ALC-0315	Liver	Spleen	High	[4][8]
DLin-MC3-DMA	Liver	Spleen	High	[6]

Preclinical Efficacy in Oncology Models

While direct comparative efficacy studies are limited, the following table summarizes preclinical findings for mRNA-LNPs in oncology models using the comparator lipids. Data for IM21.7c in a therapeutic oncology model is not yet publicly available.

Ionizable Lipid	Cancer Model	mRNA Cargo	Key Findings	Reference
SM-102	B16F10 Melanoma	OVA antigen	Induced robust anti-tumor CD8+ T cell response.	[9]
ALC-0315	B16F10 Melanoma	OVA antigen	LN-targeting LNP showed improved CD8+ T cell response and tumor growth inhibition compared to a standard ALC-0315 formulation.	[8]
DLin-MC3-DMA	Ovarian Cancer	Cas9 mRNA & sgRNA	Achieved up to ~80% gene editing in tumor cells, significantly inhibiting tumor growth.	[1]
SM-102	Colorectal Cancer	EpCAM-CD3 bispecific antibody	Intratumoral delivery of mRNA-LNPs with T cells significantly blocked tumor growth.	[10]

Preclinical Efficacy in Vaccine Models

The performance of these lipids has been extensively evaluated in preclinical vaccine models, primarily for infectious diseases.

Ionizable Lipid	Vaccine Model	mRNA Antigen	Key Findings	Reference
SM-102	SARS-CoV-2	Spike protein	Outperforms ALC-0315 in inducing antibody production in mice.	[11][12]
ALC-0315	SARS-CoV-2	RBD	Elicited higher levels of IgG and its subclasses and enhanced activation of dendritic cells and T cells compared to MC3.	[5][6]
DLin-MC3-DMA	HIV	p55Gag	Induced a Th2-biased antibody response when administered subcutaneously.	[2]
SM-102 & ALC-0315	SARS-CoV-2	Spike protein	Both induced strong anti-spike IgG responses.

Experimental Methodologies

A summary of the typical experimental protocols used in the cited preclinical studies is provided below.

LNP Formulation: Lipid nanoparticles are typically formulated by rapidly mixing an ethanol (B145695) phase containing the lipids (cationic/ionizable lipid, helper lipids, cholesterol, and PEG-lipid) with an aqueous phase containing the mRNA at an acidic pH. The resulting mixture is then dialyzed against a neutral buffer to form the final LNPs.

Animal Models: Commonly used mouse strains for biodistribution and efficacy studies include BALB/c and C57BL/6 mice. For oncology studies, tumor-bearing mouse models are established by subcutaneous or intravenous injection of cancer cells.

In Vivo Biodistribution Studies: mRNA encoding a reporter protein, such as Firefly Luciferase (FLuc), is encapsulated in the LNPs and administered to animals, typically via intravenous or intramuscular injection. At various time points, animals are imaged using an in vivo imaging system (IVIS) to quantify the bioluminescence in different organs.

Oncology Efficacy Studies: Tumor-bearing animals are treated with mRNA-LNPs encoding a therapeutic protein (e.g., an antigen for a cancer vaccine, a cytokine, or a tumor-suppressing protein). Tumor growth is monitored over time, and at the end of the study, tumors may be excised and weighed. Immune responses, such as the activation of tumor-infiltrating lymphocytes, are often assessed by flow cytometry.

Vaccine Efficacy Studies: Animals are immunized with mRNA-LNPs encoding a specific antigen from a pathogen. At different time points post-vaccination, blood samples are collected to measure the levels of antigen-specific antibodies (e.g., IgG) by ELISA. The cellular immune response, such as the activation of T cells, can be evaluated by techniques like ELISpot or intracellular cytokine staining.

Visualizing the Pathways and Processes

To better understand the mechanisms and workflows involved, the following diagrams are provided.

References

• 1. Preclinical Advances in LNP-CRISPR Therapeutics for Solid Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jib-04.com [jib-04.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. ALC-0315 Lipid-Based mRNA LNP Induces Stronger Cellular Immune Responses Postvaccination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lipid nanoparticle-mediated lymph node–targeting delivery of mRNA cancer vaccine elicits robust CD8+ T cell response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lymphatic Endothelial Cells Produce Chemokines in Response to the Lipid Nanoparticles Used in RNA Vaccines [jstage.jst.go.jp]
• 10. mdpi.com [mdpi.com]
• 11. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Cationic Lipids for mRNA Delivery

The success of mRNA vaccines has spotlighted the critical role of delivery systems, with lipid nanoparticles (LNPs) emerging as the clinical gold standard.[1][2] At the heart of these LNPs are cationic lipids, whose primary functions are to electrostatically complex with the negatively charged mRNA, facilitate endosomal escape, and ultimately ensure the mRNA cargo reaches the cytoplasm for protein translation.[][4] This guide provides a head-to-head comparison of prominent cationic lipids, presenting key performance data, experimental protocols, and workflow visualizations for researchers in drug development.

Evolution from Permanent to Ionizable Cationic Lipids

Early formulations utilized permanently cationic lipids, which possess a constant positive charge at physiological pH.[4][5] While effective at complexing with mRNA, their persistent positive charge often leads to cytotoxicity and rapid clearance by the immune system.[5][6] This led to the development of ionizable cationic lipids, which are now the cornerstone of clinically approved mRNA therapies.[1][7][8] These lipids are engineered to be near-neutral at physiological pH (~7.4) but become protonated and thus positively charged in the acidic environment of the endosome (pH 5.0-6.0).[1][9] This pH-sensitivity is crucial for minimizing toxicity during circulation and maximizing efficacy by promoting the disruption of the endosomal membrane to release the mRNA cargo.[4][9][10]

Comparative Performance of Key Cationic Lipids

The selection of a cationic lipid is a critical determinant of an LNP's potency, biodistribution, and safety profile. Below is a comparison of commonly studied and clinically relevant cationic lipids.

Permanently Cationic Lipids

These are foundational lipids primarily used in preclinical research. Their simple structure and low cost make them valuable tools for initial screening and in vitro studies.[5][11]

Lipid Name	Common Helper Lipid(s)	Key Characteristics & Performance Notes
DOTAP (1,2-dioleoyl-3-trimethylammonium-propane)	DOPE, Cholesterol	One of the most widely used cationic lipids; maintains a positive charge at all physiological pHs.[11] Formulations can achieve high mRNA loading efficiency (80-100%).[5] Often associated with higher in vitro cytotoxicity compared to ionizable lipids.[6]
DOTMA (N-[1-(2,3-dioleyloxy)propyl]-N,N,N-trimethylammonium chloride)	DOPE	The first synthetic cationic lipid developed for nucleic acid delivery.[5] Similar to DOTAP, it has a permanent positive charge. Structural modifications to the linker and tail domains have been shown to impact transfection efficiency.[12]
DC-Chol (3β-[N-(N',N'-dimethylaminoethane)-carbamoyl] cholesterol)	DOPE	A cholesterol-based cationic lipid. Used in combination with DOPE, it has been optimized for mRNA delivery in cancer cell lines, achieving encapsulation efficiencies of up to 62% with good biocompatibility.[13]

Ionizable Cationic Lipids

These lipids are central to the clinical success of mRNA therapeutics, offering a superior balance of efficacy and safety. The most prominent examples are those used in the FDA-approved COVID-19 vaccines and the first approved siRNA therapeutic, Onpattro®.[5][8][14]

Lipid Name	Key Application(s)	In Vitro Performance	In Vivo Performance
Dlin-MC3-DMA (MC3)	Onpattro® (siRNA therapeutic)	Effective for siRNA delivery. Lower mRNA protein expression compared to newer lipids.[14][15]	Lower protein expression in zebrafish embryos compared to ALC-0315 and SM-102.[14]
SM-102	Moderna COVID-19 Vaccine	Superior in inducing protein expression and antigen-specific T cell proliferation in cell cultures compared to MC3 and ALC-0315.[14][15]	Yielded high protein expression levels in zebrafish, comparable to ALC-0315.[14] Showed similar immunization efficacy in mice to ALC-0315 and MC3 in one study.[15]
ALC-0315	Pfizer-BioNTech COVID-19 Vaccine	Efficiently taken up by cells, but with lower protein expression in vitro compared to SM-102.[14][15]	Yielded high protein expression levels in zebrafish, nearly identical to SM-102 and significantly higher than MC3.[14][15]

Note: A critical finding across multiple studies is the weak correlation between in vitro and in vivo outcomes, emphasizing the necessity of animal model validation for any LNP formulation.[14][15]

Key Experimental Protocols & Workflows

Reproducible results in LNP formulation and testing hinge on standardized protocols. Below are summarized methodologies for key experimental steps.

Diagram: LNP-mRNA Formulation and Characterization Workflow

Caption: Workflow for mRNA-LNP formulation and quality control.

Protocol 1: LNP Formulation via Microfluidic Mixing

This protocol describes the self-assembly of LNPs by rapidly mixing lipid and mRNA solutions.[][17]

• Preparation of Solutions:

  • Lipid Phase: Dissolve the ionizable/cationic lipid, DSPC (phospholipid), cholesterol, and PEG-lipid in absolute ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).[][18] The total lipid concentration is typically around 25 mM.[18]

  • Aqueous Phase: Dissolve the mRNA transcript in an acidic buffer (e.g., 50 mM sodium acetate, pH 4.0). The acidity ensures the ionizable lipid is protonated for efficient encapsulation.[]

• Microfluidic Mixing:

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into separate syringes.

  • Place the syringes onto a microfluidic mixing device (e.g., NanoAssemblr).

  • Set the flow rate ratio (FRR) of the aqueous to organic phase, typically at 3:1.[]

  • Initiate mixing. The rapid change in solvent polarity causes the lipids to precipitate and self-assemble into LNPs, encapsulating the mRNA.

• Purification and Buffer Exchange:

  • The resulting LNP solution is often diluted with a neutral buffer (e.g., PBS, pH 7.4) to halt further assembly.

  • Purify the LNPs and exchange the buffer from the ethanol/acetate mixture to a final formulation buffer (e.g., PBS) using methods like dialysis or tangential flow filtration (TFF).[19] This step removes residual ethanol and non-encapsulated mRNA.

Protocol 2: Characterization of mRNA-LNPs

• Particle Size and Polydispersity Index (PDI):

  • Measure the hydrodynamic diameter and PDI using Dynamic Light Scattering (DLS). An acceptable LNP formulation typically has a size between 80-120 nm and a PDI < 0.2.[]

• mRNA Encapsulation Efficiency (EE):

  • Use a fluorescent dye assay like RiboGreen, which selectively binds to nucleic acids.[]

  • Measure the fluorescence of the LNP sample before (total mRNA) and after (free, unencapsulated mRNA) adding a lysing agent like Triton X-100.

  • Calculate EE % = [(Total Fluorescence - Free Fluorescence) / Total Fluorescence] x 100. A high EE (>90%) is desirable.[]

• In Vitro Transfection:

  • Culture target cells (e.g., HEK293T, HeLa) in appropriate media.[][19]

  • Add the mRNA-LNP solution (encoding a reporter protein like Luciferase or GFP) to the cells at various concentrations.

  • Incubate for 24-48 hours.

  • Assess protein expression via luminescence assay (for Luciferase) or flow cytometry/fluorescence microscopy (for GFP).[19]

Mechanism of Action and Key Structural Relationships

The journey of an mRNA-LNP from injection to protein expression is a multi-step process heavily influenced by the cationic lipid's structure.

Diagram: Cellular Delivery Pathway of an mRNA-LNP

Caption: Key steps in LNP-mediated mRNA delivery to the cell.

Diagram: Cationic vs. Ionizable Lipids

Caption: Comparison of permanently cationic and ionizable lipids.

The structure of the lipid's hydrophobic tails also plays a significant role. For example, the inclusion of unsaturated tails (containing double bonds) can increase the fluidity of lipid assemblies, which may enhance membrane fusion and improve endosomal escape.[9][20]

Conclusion and Future Outlook

The field of mRNA delivery has been revolutionized by the rational design of ionizable cationic lipids, which strike a crucial balance between efficacy and safety. While lipids like SM-102 and ALC-0315 have proven highly successful in vaccines, the search for next-generation lipids continues. Key areas of innovation include the development of biodegradable lipids that are broken down into benign metabolites, reducing long-term toxicity concerns.[21][22][23] Furthermore, novel lipids are being designed to target specific tissues beyond the liver, such as the lungs or spleen, by altering LNP surface properties and biodistribution.[7][24] As mRNA technology expands into therapeutics for cancer and genetic diseases, these advanced cationic lipids will be essential for unlocking its full potential.

References

• 1. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 4. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid carriers for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 8. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 10. Lipids and Lipid Derivatives for RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of Lipid Nanoformulations for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. In vitro and in vivo evaluation of clinically-approved ionizable cationic lipids shows divergent results between mRNA transfection and vaccine efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 17. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 19. researchgate.net [researchgate.net]
• 20. A cationic lipid with advanced membrane fusion performance for pDNA and mRNA delivery - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 21. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 22. Acid-degradable lipid nanoparticles enhance the delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 23. barronlabd10.sites.stanford.edu [barronlabd10.sites.stanford.edu]
• 24. Ionizable Lipids in LNPs: A Selection Guide - Drug Development and Delivery [drug-dev.com]

Benchmarking IM21.7c: A Comparative Analysis Against Industry-Standard Lipids for Advanced mRNA Delivery

In the rapidly evolving landscape of nucleic acid therapeutics, the choice of delivery vehicle is paramount to ensuring efficacy and safety. This guide provides an objective comparison of IM21.7c, a novel cationic lipid, against industry-standard ionizable lipids for the formulation of lipid nanoparticles (LNPs) in mRNA delivery. The following analysis is based on publicly available data and is intended for researchers, scientists, and drug development professionals.

IM21.7c is a cationic lipid featuring an imidazolium (B1220033) polar head, which imparts a permanent positive charge to the LNP surface.[1][2] This contrasts with the current industry-standard ionizable lipids, such as DLin-MC3-DMA and SM-102, which are designed to be near-neutral at physiological pH and become protonated in the acidic environment of the endosome.[3][4] This fundamental difference in charge characteristics is hypothesized to influence biodistribution and cellular uptake pathways.[5][6]

Quantitative Performance Comparison

The following tables summarize the key performance attributes of IM21.7c in comparison to standard ionizable lipids. It is important to note that direct head-to-head comparative studies are limited, and the data presented is compiled from various sources.

Table 1: In Vitro Transfection Efficiency

Lipid Component	Cell Line(s)	Transfection Efficiency (Metric)	Source
IM21.7c	Caco-2	High (qualitative)	[7]
DLin-MC3-DMA	Various	High (Potent gene silencing)	[8][9]
SM-102	Various	High (Used in Moderna COVID-19 vaccine)	[4][10]
ALC-0315	Various	High (Used in Pfizer-BioNTech COVID-19 vaccine)	[9][10]

Table 2: In Vivo Biodistribution and Protein Expression

Lipid Component	Primary Target Organ(s)	Secondary Target Organ(s)	Liver Accumulation	Relative Protein Expression	Source
IM21.7c	Lung, Spleen	-	Reduced	Enhanced in lung and spleen	[6][7][11]
DLin-MC3-DMA	Liver	Spleen	High	High in liver	[10][12]
SM-102	Liver	Spleen	High	High in liver	[4][10]
ALC-0315	Liver	Spleen	High	High in liver	[9][10]

Experimental Protocols

Detailed methodologies are crucial for the accurate benchmarking of lipid performance. Below are representative protocols for key experiments.

Protocol 1: LNP Formulation for In Vitro and In Vivo Studies

This protocol outlines the microfluidic mixing method for producing mRNA-loaded LNPs.

• Lipid Stock Preparation: Dissolve IM21.7c or a standard ionizable lipid (e.g., DLin-MC3-DMA), DSPC, cholesterol, and a PEG-lipid (e.g., DMG-PEG 2000) in ethanol (B145695) to achieve the desired molar ratio (e.g., 50:10:38.5:1.5).[9][13]

• mRNA Preparation: Dilute the mRNA transcript (e.g., encoding Luciferase) in a low pH buffer, such as 10 mM sodium acetate (B1210297) at pH 4.[7]

• Microfluidic Mixing: Combine the lipid-ethanol mixture and the mRNA-buffer solution using a microfluidic device (e.g., NanoAssemblr™) at a specified flow rate and volume ratio (typically 3:1 aqueous to organic phase).[7]

• Purification and Buffer Exchange: Remove ethanol and exchange the buffer to a physiological pH (e.g., PBS) through dialysis or tangential flow filtration.[13]

• Characterization: Analyze the resulting LNPs for particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS). Determine mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).[2][14]

Protocol 2: In Vitro Transfection Efficiency Assay

This protocol describes how to assess the ability of LNPs to transfect cells in culture.

• Cell Seeding: Plate a suitable cell line (e.g., HEK293T, Huh7) in a 96-well plate at a density that ensures 70-90% confluency at the time of transfection.[13][15]

• LNP Treatment: Dilute the mRNA-LNPs in a complete cell culture medium to the desired final mRNA concentration and add to the cells.[2]

• Incubation: Incubate the cells with the LNP-mRNA complexes for 24-48 hours at 37°C in a CO2 incubator.[15]

• Quantification of Protein Expression:

  • Luciferase Reporter: If using luciferase-encoding mRNA, lyse the cells and measure the bioluminescence using a luciferase assay system and a plate reader.[2]

  • Fluorescent Reporter (e.g., GFP): If using a fluorescent protein-encoding mRNA, analyze the percentage of fluorescent cells and the mean fluorescence intensity using flow cytometry or fluorescence microscopy.[16]

Protocol 3: In Vivo Biodistribution Study

This protocol details the procedure for evaluating the organ-specific delivery of LNPs in an animal model.

• Animal Model: Utilize a suitable animal model, such as C57BL/6 mice.[12]

• LNP Administration: Administer the mRNA-LNPs (typically encoding a reporter protein like luciferase or fluorescently labeled mRNA) via intravenous injection (e.g., tail vein or retro-orbital).[7][12]

• In Vivo Imaging: At a predetermined time point post-injection (e.g., 6 hours), anesthetize the animals. If using luciferase, administer a D-luciferin substrate intraperitoneally and image the whole-body bioluminescence using an in vivo imaging system (IVIS).[2][17]

• Ex Vivo Organ Analysis: Following in vivo imaging, euthanize the animals and excise the organs of interest (liver, spleen, lungs, heart, kidneys).[12]

• Quantification: Image the excised organs to quantify the signal (bioluminescence or fluorescence) in each organ. The signal intensity is then typically normalized to the organ weight or total protein content.[7][12]

Visualizing the Mechanisms

The following diagrams illustrate the key pathways and workflows involved in LNP-mediated mRNA delivery.

LNP Formulation Workflow

Cellular Uptake and Endosomal Escape

References

• 1. pnas.org [pnas.org]
• 2. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 3. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Artificial intelligence-driven rational design of ionizable lipids for mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 6. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 7. sartorius.com [sartorius.com]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reformulating lipid nanoparticles for organ-targeted mRNA accumulation and translation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. On the mechanism of tissue-specific mRNA delivery by selective organ targeting nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. biorxiv.org [biorxiv.org]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]

IM21.7c in Therapeutic Development: A Comparative Guide to LNP-based mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics has revolutionized the landscape of medicine, with lipid nanoparticles (LNPs) emerging as the leading platform for their in vivo delivery. The composition of these LNPs, particularly the choice of the cationic or ionizable lipid, is a critical determinant of their efficacy, biodistribution, and safety profile. This guide provides a comparative analysis of IM21.7c, a novel cationic lipid, with established ionizable lipids used in therapeutic LNP formulations.

Performance Comparison of LNP Formulations

The selection of a lipid component for an LNP formulation significantly impacts its physicochemical properties and in vivo behavior. Below is a comparison of an LNP formulation containing IM21.7c against formulations with the widely used ionizable lipids MC3, SM-102, and ALC-0315.

Parameter	IM21.7c Formulation[1]	MC3 Formulation	SM-102 Formulation	ALC-0315 Formulation[2]
Lipid Composition (molar ratio)	40% IM21.7c, 30% DODMA, 10% DPyPE, 18.5% Cholesterol, 1.5% DSG-PEG2000	50% DLin-MC3-DMA, 10% DSPC, 38.5% Cholesterol, 1.5% DMG-PEG2000	50% SM-102, 10% DSPC, 38.5% Cholesterol, 1.5% DMG-PEG2000[3]	Not specified
Size (nm)	97 ± 1	~80-90	~80-100[1]	< 100[2]
Polydispersity Index (PDI)	0.089	< 0.2	< 0.1	< 0.2[2]
Zeta Potential (mV)	+12	Anionic	Not specified	Not specified
Encapsulation Efficiency (%)	98.0	>80%	>80%	>90%[1]
Primary Organ Tropism (Intravenous)	Lungs (>95%), Spleen (~3%)[1]	Liver[4]	Liver[4]	Liver[2]
Liver Accumulation (Intravenous)	<1%[1]	High[4]	Moderate to High[4]	High[2]

Experimental Protocols

LNP Formulation via Microfluidic Mixing

A common method for producing LNPs is through microfluidic mixing, which allows for controlled and reproducible formulation.

• Preparation of Lipid and mRNA Solutions:

  • The lipid components, including the cationic/ionizable lipid (e.g., IM21.7c, MC3, SM-102, or ALC-0315), a helper phospholipid (e.g., DSPC or DOPE), cholesterol, and a PEGylated lipid (e.g., DMG-PEG2000), are dissolved in ethanol (B145695) to create the organic phase.[3]

  • The mRNA cargo is diluted in an aqueous buffer at a low pH (e.g., 10 mM citrate (B86180) buffer, pH 4.0).[5]

• Microfluidic Mixing:

  • The organic and aqueous phases are loaded into separate syringes and placed on a syringe pump connected to a microfluidic mixing cartridge (e.g., NanoAssemblr™).

  • The two phases are mixed at a defined flow rate ratio (typically 3:1 aqueous to organic) and total flow rate.[2] This rapid mixing process leads to the self-assembly of the lipids around the mRNA, forming the LNPs.

• Purification and Concentration:

  • The resulting LNP solution is dialyzed against a physiological buffer (e.g., PBS, pH 7.4) to remove the ethanol and non-encapsulated components.[2]

  • For in vivo studies, the LNPs may be concentrated using centrifugal filter units.[2]

In Vivo Biodistribution Study in Mice

• Animal Model: BALB/c or C57BL/6 mice are commonly used for in vivo studies.[5]

• Administration of mRNA-LNPs:

  • A solution of mRNA-LNPs encapsulating a reporter gene, such as Firefly Luciferase (FLuc), is diluted in sterile PBS.

  • A defined dose of the mRNA-LNP solution (e.g., 0.1-0.75 mg/kg of mRNA) is administered to the mice, typically via intravenous (tail vein) injection to assess systemic biodistribution.[2][5]

• In Vivo Imaging:

  • At various time points post-injection (e.g., 2, 6, 24 hours), the mice are anesthetized.

  • A substrate for the reporter enzyme (e.g., D-luciferin for luciferase) is administered via intraperitoneal injection.[5]

  • The biodistribution of the expressed reporter protein is visualized and quantified using an in vivo imaging system (IVIS).[5]

• Ex Vivo Analysis:

  • Following the final in vivo imaging, the mice are euthanized, and major organs (liver, spleen, lungs, heart, kidneys, etc.) are harvested.

  • The organs can be imaged ex vivo to confirm the location of protein expression.

  • Alternatively, the organs can be homogenized, and the amount of reporter protein can be quantified using a luminometer or other appropriate assay to determine the percentage of expression in each organ.[6]

Mechanism of Action and Cellular Delivery

The delivery of mRNA to the cytoplasm of target cells by LNPs is a multi-step process. The cationic or ionizable lipid component is central to the crucial step of endosomal escape.

Caption: LNP-mediated mRNA delivery and expression pathway.

The positively charged headgroup of cationic lipids like IM21.7c, or the protonated amine of ionizable lipids in the acidic endosomal environment, interacts with the negatively charged lipids of the endosomal membrane. This interaction is thought to destabilize the membrane, leading to the formation of pores or the fusion of the LNP with the endosomal membrane, ultimately releasing the mRNA cargo into the cytoplasm where it can be translated into the therapeutic protein.

Experimental Workflow for LNP Development and Evaluation

The development and preclinical evaluation of a novel LNP formulation, such as one containing IM21.7c, follows a structured workflow.

Caption: Workflow for preclinical development of mRNA-LNP therapeutics.

This workflow ensures a comprehensive evaluation of the LNP's properties, from its initial formulation and characterization to its performance and safety in a biological context. The distinct biodistribution profile of LNPs formulated with IM21.7c, with a preference for the lungs and spleen over the liver, highlights its potential for therapeutic applications where targeting these organs is desirable. Further preclinical studies in relevant disease models are warranted to fully elucidate the therapeutic potential of this novel cationic lipid.

References

• 1. jib-04.com [jib-04.com]
• 2. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 3. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jove.com [jove.com]
• 6. researchgate.net [researchgate.net]

Comparative Guide to Assessing the Immunogenicity of IM21.7c-Based LNPs

This guide provides a comparative analysis of IM21.7c-based lipid nanoparticles (LNPs) against other common LNP formulations, with a focus on assessing immunogenicity. It is intended for researchers, scientists, and drug development professionals working with mRNA delivery systems.

Introduction to IM21.7c-Based LNPs

IM21.7c is a novel cationic lipid developed by Polyplus for the formulation of lipid nanoparticles for mRNA therapeutics and vaccines.[1][2] As a key "active lipid" in the LNP formulation, IM21.7c is designed to protect the mRNA cargo and facilitate its delivery into cells.[3][4] A distinguishing feature of IM21.7c is its imidazolium (B1220033) polar head group, which imparts an overall positive charge to the LNP.[3] This contrasts with many commonly used ionizable lipids, which are designed to be neutral at physiological pH.[5][6]

The developers of IM21.7c, part of the LipidBrick® library, suggest that its unique cationic nature can modulate the biodistribution of LNPs.[3][4] Specifically, it is reported to enable broader biodistribution to tissues such as the lungs and spleen while reducing the liver accumulation often seen with conventional ionizable LNPs.[1][3][7] This altered biodistribution profile may have significant implications for the immunogenic response to the encapsulated mRNA antigen, making a thorough assessment of its immunogenicity crucial.

Performance Comparison: IM21.7c vs. Conventional Ionizable Lipids

The immunogenicity of LNPs is a critical factor in vaccine development, as the lipid components themselves can act as adjuvants, influencing the strength and nature of the immune response.[8] Ionizable lipids are known to activate innate immune pathways, such as those involving Toll-like receptors (TLRs) and the NLRP3 inflammasome, which contributes to their adjuvant effect.[8][9][10] The following table summarizes the key characteristics of IM21.7c-based LNPs compared to established LNP formulations utilizing common ionizable lipids like SM-102 and ALC-0315.

Feature	IM21.7c-Based LNPs	Conventional Ionizable LNPs (e.g., SM-102, ALC-0315)
Lipid Type	Cationic Lipid (Imidazolium-based)[3]	Ionizable Lipids (Tertiary amine structure)[11]
Charge at Physiological pH	Positive[3]	Generally Neutral (become protonated in acidic endosomes)[5]
Primary Biodistribution	Reported to show increased delivery to lungs and spleen, with reduced liver accumulation[1][3][7]	Primarily targets the liver due to apolipoprotein E (ApoE) binding[6]
Intellectual Property (IP)	Marketed as having an independent patent owned by Polyplus®[1][4]	Subject to various IP constraints from different developers.
Reported Advantages	Wider biodistribution for applications beyond the liver; potential for modulating immune response via spleen/lung targeting.[1][7]	Well-established for liver-targeted therapies and intramuscular vaccines; extensive clinical data available (e.g., COVID-19 vaccines).[11][12]
Potential Immunogenicity	The cationic charge and altered biodistribution may influence interactions with immune cells in the spleen and lungs.	Known to activate innate immune sensors (e.g., TLRs, NLRP3), contributing to adjuvant activity.[8]

Key Experimental Protocols for Immunogenicity Assessment

A comprehensive evaluation of LNP immunogenicity involves assessing both humoral (antibody-mediated) and cellular (T-cell-mediated) immune responses. Below are detailed protocols for standard assays.

Animal Immunization Protocol

This protocol outlines a general procedure for immunizing mice to evaluate the in vivo immunogenicity of an mRNA-LNP formulation.

• Animal Model: Use 6-8 week old BALB/c or C57BL/6 mice (n=5-8 per group).[13][14] All procedures must be approved by the relevant Institutional Animal Care and Use Committee (IACUC).[15]

• Vaccine Formulation: Prepare the mRNA-LNP formulation (e.g., encoding a model antigen like SARS-CoV-2 Spike protein) under sterile conditions.[16][17] A typical dose for mice is between 1 µg and 10 µg of mRNA in a 50-100 µL volume.[14][17]

• Administration: Administer the vaccine via intramuscular (I.M.) injection into the thigh muscles.[14] Include a control group receiving empty LNPs or saline.[13][14]

• Immunization Schedule: Perform a prime-boost immunization schedule. For example, administer a primary vaccination at Day 0 and a booster vaccination at Day 7, 14, or 21.[13][17]

• Sample Collection: Collect blood samples via submandibular or tail vein bleed at specified time points (e.g., Day 14, Day 28, Day 35) to analyze serum for antibodies.[17] At the end of the experiment (e.g., Day 35), euthanize mice and harvest spleens to isolate splenocytes for cellular response assays.[17]

Enzyme-Linked Immunosorbent Assay (ELISA) for Antigen-Specific Antibodies

ELISA is used to quantify the levels of antigen-specific antibodies (e.g., IgG) in the serum of immunized animals.

• Plate Coating: Coat 96-well ELISA plates with the recombinant target antigen (e.g., Spike protein) at a concentration of 1-2 µg/mL in a coating buffer (e.g., PBS). Incubate overnight at 4°C.

• Washing & Blocking: Wash plates 3-5 times with a wash buffer (e.g., PBS with 0.05% Tween-20). Block non-specific binding sites by adding a blocking buffer (e.g., PBS with 5% non-fat milk or BSA) and incubating for 1-2 hours at room temperature.

• Sample Incubation: Wash the plates. Add serially diluted serum samples from immunized and control mice to the wells. Incubate for 2 hours at room temperature.

• Secondary Antibody Incubation: Wash the plates. Add a horseradish peroxidase (HRP)-conjugated secondary antibody that detects the primary antibody isotype (e.g., anti-mouse IgG). Incubate for 1 hour at room temperature.

• Detection: Wash the plates. Add a substrate solution (e.g., TMB). Stop the reaction with a stop solution (e.g., 2N H2SO4).

• Data Analysis: Read the absorbance at 450 nm using a microplate reader. The antibody titer is typically determined as the reciprocal of the highest serum dilution that gives a signal significantly above the background.

ELISpot for Cytokine-Secreting T-Cells

The ELISpot assay quantifies the number of antigen-specific T-cells that secrete a particular cytokine (e.g., IFN-γ) upon re-stimulation.

• Plate Preparation: Coat a 96-well PVDF membrane plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse IFN-γ). Incubate overnight at 4°C.

• Cell Plating: Wash and block the plate. Isolate splenocytes from immunized mice. Add 2x10^5 to 5x10^5 splenocytes to each well.

• Antigen Stimulation: Stimulate the cells in the wells with a peptide pool corresponding to the vaccine antigen.[17] Include a positive control (e.g., PMA/Ionomycin) and a negative control (media only).

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Detection: Lyse the cells and wash the plate. Add a biotinylated detection antibody specific for the cytokine. Incubate for 2 hours.

• Signal Development: Wash the plate and add streptavidin-alkaline phosphatase (ALP). Incubate for 1 hour. Wash again and add the substrate (e.g., BCIP/NBT).

• Analysis: Stop the reaction by washing with water once spots have formed. Dry the plate and count the spots using an automated ELISpot reader. Each spot represents a single cytokine-secreting cell.

Visualizing Pathways and Processes

Diagrams created with Graphviz are provided below to illustrate key concepts in LNP immunogenicity assessment.

Caption: Innate immune signaling pathways activated by mRNA-LNPs in an antigen-presenting cell.

References

• 1. contractpharma.com [contractpharma.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. geneseesci.com [geneseesci.com]
• 4. Non-Viral In Vivo Transfection - Cationic Lipids For LNP Formulation [advancingrna.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polyplus Expands LipidBrick Library to Optimize LNP Formulation [news.pda.org]
• 8. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Navigating the Immunogenicity of Lipid Nanoparticles - Insights into IgE and IgM Dynamics - Creative Biolabs [non-igg-ab.creative-biolabs.com]
• 10. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery [mdpi.com]
• 11. Immunogenicity of lipid nanoparticles and its impact on the efficacy of mRNA vaccines and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Long-term stability and immunogenicity of lipid nanoparticle COVID-19 mRNA vaccine is affected by particle size - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The immunogenic potential of an optimized mRNA lipid nanoparticle formulation carrying sequences from virus and protozoan antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. caymanchem.com [caymanchem.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

IM21.7c: A Cationic Lipid Nanoparticle Platform for Targeted Lung and Spleen Delivery

A comparative analysis of IM21.7c-formulated lipid nanoparticles (LNPs) versus established ionizable lipid-based systems for specific cell-type targeting, providing researchers, scientists, and drug development professionals with essential data for informed decision-making in the field of nucleic acid delivery.

The landscape of therapeutic nucleic acid delivery is rapidly evolving, with lipid nanoparticles (LNPs) at the forefront of clinical translation. While traditional ionizable lipids have demonstrated significant success, particularly in liver-directed therapies and vaccines, there is a growing demand for technologies that can efficiently target other tissues and cell types. IM21.7c, a novel cationic lipid, has emerged as a promising alternative for redirecting LNP biodistribution, primarily towards the lungs and spleen. This guide provides a comprehensive comparison of LNPs formulated with IM21.7c against those formulated with the widely used ionizable lipids SM-102, ALC-0315, and DLin-MC3-DMA (MC3).

Performance Comparison: Biodistribution of LNP Formulations

The defining feature of IM21.7c is its ability to modulate the surface charge of LNPs, thereby altering their in vivo biodistribution profile. The following tables summarize quantitative data from preclinical studies, illustrating the organ-specific expression of reporter genes delivered by LNPs formulated with different lipids.

Table 1: In Vivo Luciferase Expression after Intravenous Administration of IM21.7c and DLin-MC3-DMA LNPs in Mice

Lipid Formulation	Lung (RLU/mg of proteins)	Liver (RLU/mg of proteins)	Spleen (RLU/mg of proteins)	Reference
IM21.7c-based LNP	6.0 x 10⁶	1.0 x 10⁵	Comparable to MC3	[1]
DLin-MC3-DMA-based LNP	2.0 x 10⁵	1.0 x 10⁷	Comparable to IM21.7c	[1]

This data highlights the significant increase in lung-targeted delivery of the IM21.7c-based LNP compared to the liver-dominant expression of the DLin-MC3-DMA-based LNP after intravenous administration.[1]

Table 2: Comparative Biodistribution of LNPs Formulated with Clinically Relevant Ionizable Lipids

Lipid	Primary Target Organ(s)	Secondary Target Organ(s)	Route of Administration	Key Findings
IM21.7c	Lungs, Spleen	Minimal liver accumulation	Intravenous	Significantly shifts biodistribution away from the liver.[1][2][3][4][5]
SM-102	Liver, Injection site (muscle)	Spleen	Intramuscular, Intravenous	Primarily accumulates in the liver after intravenous injection; high expression at the injection site after intramuscular administration with some liver distribution.[6][7][8][9]
ALC-0315	Liver, Injection site (muscle)	Spleen	Intramuscular, Intravenous	Shows potent liver expression after intravenous administration and a higher liver-to-injection site ratio compared to SM-102 after intramuscular injection.[6][8][9][10]
DLin-MC3-DMA	Liver	Spleen	Intravenous	Demonstrates strong liver tropism.[1][11]

Experimental Methodologies

Reproducibility is paramount in scientific research. The following sections detail the typical protocols used for the formulation and validation of LNP-mediated nucleic acid delivery.

LNP Formulation via Microfluidics

A standard method for producing uniform LNPs involves microfluidic mixing.

• Preparation of Lipid and mRNA Solutions:

  • The lipid components, including the cationic lipid (IM21.7c) or an ionizable lipid (SM-102, ALC-0315, or MC3), a helper lipid (e.g., DSPC or DOPE), cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000), are dissolved in ethanol (B145695). Molar ratios are critical and formulation-specific (e.g., a common ratio for ionizable lipids is 50:10:38.5:1.5).

  • The mRNA cargo is diluted in a low pH buffer, such as 10 mM sodium acetate (B1210297) at pH 4.0.

• Microfluidic Mixing:

  • The ethanolic lipid solution and the aqueous mRNA solution are loaded into separate syringes and placed on a syringe pump connected to a microfluidic mixing device (e.g., NanoAssemblr™).

  • The solutions are mixed at a defined total flow rate (e.g., 10 mL/min) and flow rate ratio (e.g., 3:1 aqueous to organic). This rapid mixing process leads to the self-assembly of LNPs.

• Purification and Characterization:

  • The resulting LNP solution is dialyzed against phosphate-buffered saline (PBS) at pH 7.4 to remove ethanol and non-encapsulated mRNA.

  • The LNPs are then characterized for size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS). mRNA encapsulation efficiency is typically determined using a fluorescent dye-based assay.

In Vitro Cell Targeting Validation

To assess the transfection efficiency in specific cell types:

• Cell Culture:

  • Plate target cells (e.g., A549 for lung epithelium, Huh7 for hepatocytes) in 96-well plates at a suitable density (e.g., 7,500 cells/well) and allow them to adhere overnight.[10]

• LNP Treatment:

  • Dilute the LNP-mRNA formulations in complete cell culture medium to achieve the desired final mRNA concentration (e.g., 125-500 ng/mL).[10]

  • Add the diluted LNPs to the cells.

• Analysis of Reporter Gene Expression:

  • After a 24-hour incubation period, lyse the cells and measure the expression of the reporter gene (e.g., luciferase activity using a luminometer).[10]

In Vivo Biodistribution Analysis in Mice

Animal models are crucial for evaluating the organ-specific delivery of LNPs.

• Animal Model:

  • Use a suitable mouse strain (e.g., BALB/c or C57BL/6). All procedures should be approved by an Institutional Animal Care and Use Committee (IACUC).

• LNP Administration:

  • Administer the LNP-mRNA (encoding a reporter like luciferase) via the desired route, typically intravenous (tail vein) injection for assessing systemic biodistribution, at a specific dosage (e.g., 0.3-0.75 mg/kg).[7][10]

• In Vivo and Ex Vivo Imaging:

  • At a predetermined time point post-injection (e.g., 6 hours), administer a substrate for the reporter enzyme (e.g., D-luciferin for luciferase) via intraperitoneal injection.[10]

  • Anesthetize the mice and perform in vivo imaging using an in vivo imaging system (IVIS).

  • Following in vivo imaging, euthanize the animals, perfuse with saline, and harvest key organs (liver, lungs, spleen, heart, kidneys).

  • Perform ex vivo imaging of the harvested organs to quantify reporter gene expression in each tissue.

Mechanistic Insights into Cell-Type Targeting

The differential biodistribution of LNPs is governed by their physicochemical properties and their interactions with biological components.

Caption: Proposed uptake mechanisms for cationic vs. ionizable LNPs.

The diagram illustrates the distinct pathways for cellular uptake. Cationic LNPs, such as those formulated with IM21.7c, are thought to interact directly with the anionic surfaces of cells, for instance, in the lung endothelium, leading to their accumulation in these tissues. In contrast, ionizable LNPs in the bloodstream tend to be coated with proteins like Apolipoprotein E (ApoE). This complex is then recognized by the LDL receptor on hepatocytes, leading to receptor-mediated endocytosis and predominant liver uptake.[3][4]

Conclusion

The choice of lipid is a critical determinant of LNP performance, particularly for applications requiring targeted delivery beyond the liver. IM21.7c represents a significant advancement in this regard, offering a platform for enhanced delivery to the lungs and spleen. This is achieved by leveraging the positive surface charge of the LNPs to alter their biodistribution. While ionizable lipids like SM-102, ALC-0315, and MC3 remain the cornerstone of liver-targeted therapies and intramuscularly administered vaccines, the development of cationic lipids such as IM21.7c opens up new avenues for treating a broader range of diseases affecting other organs. The data and protocols presented in this guide are intended to assist researchers in selecting the most appropriate LNP formulation for their specific therapeutic goals.

References

• 1. sartorius.com [sartorius.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics [frontiersin.org]
• 4. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Combinatorial design of ionizable lipid nanoparticles for muscle-selective mRNA delivery with minimized off-target effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Expression Kinetics and Immunogenicity of Lipid Nanoparticles Delivering Plasmid DNA and mRNA in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reformulating lipid nanoparticles for organ-targeted mRNA accumulation and translation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of IM21.7c: A Guide for Laboratory Professionals

For researchers and drug development professionals handling IM21.7c, a cationic lipid used in LNP formulation, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility.[1][2][3] Adherence to established protocols minimizes risks and ensures compliance with regulatory standards. This guide provides essential, step-by-step information for the safe disposal of IM21.7c.

Core Principles of IM21.7c Disposal

The primary guideline for the disposal of IM21.7c is to adhere to local and national regulations.[4] Waste materials should be managed in a way that is both safe and environmentally sound. Whenever feasible, recovery of the chemical is recommended.[4]

Key Handling Precautions:

• Avoid contact with skin and eyes.[4]

• Prevent the formation of dust and aerosols.[4]

• Work in a well-ventilated area.[4]

• Use appropriate personal protective equipment (PPE).[4]

Step-by-Step Disposal Procedures

• Initial Assessment: Before beginning any disposal process, consult the Safety Data Sheet (SDS) for IM21.7c.[4][5][6] This document contains vital information on handling, hazards, and emergency procedures.

• Waste Collection:

  • For solid IM21.7c, carefully sweep up and shovel the material, avoiding the creation of dust.[4]

  • For liquid solutions or spills absorbed with an absorbent material, collect the waste into a designated container.[5]

  • Place all waste into suitable, closed, and clearly labeled containers.[4][5] Do not mix with other waste.[5][7]

• Container Management:

  • Ensure waste containers are made of a stable material and can be securely sealed.

  • Store containers in a designated, well-ventilated satellite accumulation area.

• Disposal Pathway:

  • Waste material must be disposed of in accordance with national and local regulations.[5][7]

  • Engage a licensed waste disposal company for final disposal. The producer of the waste is ultimately responsible for its final disposal.

  • Handle uncleaned containers as you would the product itself.[5][7]

In the event of a spill, prevent further leakage if it is safe to do so. Do not allow the product to enter drains and avoid discharge into the environment.[4]

Quantitative Data

Currently, publicly available documentation does not specify quantitative disposal limits or concentrations for IM21.7c. Disposal procedures are guided by the hazardous characteristics of the waste and prevailing regulations.

Experimental Protocols

No specific experimental protocols for the detection or quantification of IM21.7c in waste streams are detailed in the provided safety and product information sheets. Standard analytical techniques, such as chromatography, would likely be adapted for such purposes, but specific methodologies are not publicly available.

IM21.7c Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of IM21.7c.

Caption: Logical workflow for the proper disposal of IM21.7c.

References

• 1. geneseesci.com [geneseesci.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. polyplus-sartorius.com [polyplus-sartorius.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistics for Handling LipidBrick® IM21.7c

For researchers, scientists, and drug development professionals working with LipidBrick® IM21.7c, a cationic lipid used in the formulation of lipid nanoparticles (LNPs) for mRNA delivery, adherence to strict safety protocols is paramount.[1][2][3][4][5] This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

The Safety Data Sheet (SDS) for LipidBrick® IM21.7c outlines several precautionary measures to avoid direct contact and inhalation.[6] While extensive toxicological data is unavailable, the compound should be handled with care, assuming potential for skin and eye irritation.[6] The recommended personal protective equipment is crucial for minimizing exposure risks.

Table 1: Required Personal Protective Equipment (PPE) for Handling IM21.7c

Category	Required PPE	Specifications and Best Practices
Eye/Face Protection	Safety glasses with side shields or goggles.[7][8]	Must be tested and approved under appropriate government standards such as NIOSH (US) or EN166 (EU).[6] A face shield may be necessary for splash hazards.[7][8][9]
Skin Protection	Chemical-resistant gloves (e.g., nitrile).[6]	Gloves must be inspected prior to use and a proper removal technique must be employed to avoid skin contact.[6]
Body Protection	Laboratory coat.	A chemical-resistant apron or coveralls should be considered for larger quantities or when there is a significant risk of splashing.[8][9]
Respiratory Protection	Use in a well-ventilated area. Provide appropriate exhaust ventilation where dust is formed.[6]	A respirator may be required when unpacking hazardous drugs not in plastic containers to protect against spills or breaks.[10]

Operational Handling and Storage

Proper operational procedures are critical to maintaining the stability of IM21.7c and ensuring the safety of laboratory personnel.

Table 2: Operational and Storage Protocols for IM21.7c

Aspect	Protocol	Details
Storage	Store at -20°C ± 5°C upon arrival.[1][6]	Keep the container tightly closed in a dry and well-ventilated place. The compound is hygroscopic and should be stored under an inert gas.[6]
Solubilization	Dissolve in ethanol (B145695) (EtOH) at a concentration of 100 mM.[1]	Solubilization can be aided by heating up to 37°C in an ultrasonic bath for 30 minutes, followed by vortexing. Once solubilized, it can be stored at 4°C for long-term storage.[1]
General Handling	Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.[6]	Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.[6]

Experimental Workflow

The following diagram outlines a typical workflow for the formulation of lipid nanoparticles using IM21.7c. This process involves the careful mixing of lipid components with a nucleic acid payload.

Caption: Workflow for Lipid Nanoparticle (LNP) formulation using IM21.7c.

Disposal Plan

All waste materials contaminated with IM21.7c should be treated as hazardous waste.

Table 3: Disposal Guidelines for IM21.7c Waste

Waste Type	Disposal Procedure
Contaminated Disposables	Collect in a suitable, closed, and labeled container for disposal.[6]
Unused Product	Dispose of in accordance with local, state, and federal regulations. Do not let the product enter drains.[6]

Emergency Procedures

In case of accidental exposure, follow these immediate steps:

Table 4: Emergency Response for IM21.7c Exposure

Exposure Route	Immediate Action
If Inhaled	Move the victim to fresh air and keep at rest in a position comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[6]
In Case of Skin Contact	Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[6]
In Case of Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]
If Swallowed	Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[6]

For firefighting, use a water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6] Wear self-contained breathing apparatus for firefighting if necessary.[6]

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. caymanchem.com [caymanchem.com]
• 3. geneseesci.com [geneseesci.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. LipidBrick® IM21.7c: Cationic Lipids For LNP Formulation [cellandgene.com]
• 6. polyplus-sartorius.com [polyplus-sartorius.com]
• 7. hazmatschool.com [hazmatschool.com]
• 8. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 9. youtube.com [youtube.com]
• 10. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]